11(Z),14(Z)-Eicosadienoyl chloride

Core Science & Biosynthesis

An In-depth Technical Guide to 11(Z),14(Z)-Eicosadienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological relevance of 11(Z),14(Z)-eicosadienoyl chloride. Given the limited availability of experimental data for this specific acyl chloride, this guide leverages data from its parent fatty acid, 11(Z),14(Z)-eicosadienoic acid, and established principles of organic chemistry to offer a thorough resource for researchers.

Chemical and Physical Properties

Property	11(Z),14(Z)-Eicosadienoyl Chloride	11(Z),14(Z)-Eicosadienoic Acid	11(Z),14(Z)-Eicosadienoic Acid Methyl Ester
Molecular Formula	C20H35ClO	C20H36O2	C21H38O2
Molecular Weight	326.94 g/mol	308.5 g/mol [1]	322.5 g/mol
CAS Number	150989-05-2[2]	5598-38-9[1]	61012-46-2
Appearance	Inferred: Colorless to pale yellow liquid	Colorless Liquid	-
Boiling Point	-	198 °C at 0.08 mm Hg	-
Density	-	0.905 g/cm³	-
Storage Temperature	Recommended: -20°C under inert atmosphere	-20°C	-

Note: Properties for the acyl chloride are inferred based on the properties of similar long-chain acyl chlorides and the parent acid.

Reactivity and Stability

11(Z),14(Z)-Eicosadienoyl chloride is a reactive organic compound due to the presence of the acyl chloride functional group. The carbon atom of the carbonyl group is highly electrophilic, making it susceptible to nucleophilic attack.

Key Reactions:

• Hydrolysis: Reacts readily with water and atmospheric moisture to form the parent 11(Z),14(Z)-eicosadienoic acid and hydrochloric acid. This reaction is typically vigorous.

• Alcoholysis: Reacts with alcohols to form the corresponding esters.

• Aminolysis: Reacts with ammonia (B1221849) and primary or secondary amines to yield amides.

• Acylation: It is a potent acylating agent, useful for introducing the 11(Z),14(Z)-eicosadienoyl group onto various substrates in organic synthesis.

Stability and Storage:

Due to its reactivity with water, 11(Z),14(Z)-eicosadienoyl chloride should be stored under anhydrous conditions in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). Storage at low temperatures (-20°C) is recommended to minimize degradation. The presence of two cis double bonds also makes the molecule susceptible to oxidation, further necessitating storage in an oxygen-free environment.

Experimental Protocols

While a specific published protocol for the synthesis of 11(Z),14(Z)-eicosadienoyl chloride is not available, a general and reliable method can be adapted from standard procedures for the synthesis of long-chain unsaturated fatty acyl chlorides.

Synthesis of 11(Z),14(Z)-Eicosadienoyl Chloride from 11(Z),14(Z)-Eicosadienoic Acid

This protocol is based on the reaction of the parent fatty acid with thionyl chloride, a common and effective method for preparing acyl chlorides.

Materials:

• 11(Z),14(Z)-Eicosadienoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous solvent (e.g., hexane (B92381) or toluene)

• Round-bottom flask

• Reflux condenser with a drying tube (e.g., filled with calcium chloride)

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

Procedure:

• Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1 equivalent of 11(Z),14(Z)-eicosadienoic acid in a minimal amount of anhydrous solvent. The entire apparatus should be assembled and flame-dried under a stream of inert gas to ensure anhydrous conditions.

• Reaction: Slowly add an excess (typically 2-3 equivalents) of thionyl chloride to the stirred solution at room temperature. The addition should be done carefully, as the reaction can be exothermic and will evolve hydrogen chloride and sulfur dioxide gases.

• Reflux: Once the initial reaction subsides, gently heat the mixture to reflux (the boiling point of the solvent) for 1-2 hours to ensure the reaction goes to completion. The reaction progress can be monitored by the cessation of gas evolution.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The excess thionyl chloride and the solvent are then removed under reduced pressure using a rotary evaporator. Care should be taken as the product may be sensitive to high temperatures.

• Purification: The resulting crude 11(Z),14(Z)-eicosadienoyl chloride can be purified by vacuum distillation.

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood due to the evolution of toxic and corrosive gases (HCl and SO₂).

• Thionyl chloride is corrosive and reacts violently with water. Appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn at all times.

• All glassware must be scrupulously dried to prevent the hydrolysis of the acyl chloride product.

Biological Significance and Signaling Pathways

11(Z),14(Z)-Eicosadienoyl chloride itself is not a biologically active molecule in signaling pathways. Its significance lies in its utility as a chemical reagent to synthesize probes and more complex lipids that are involved in biological processes. The parent fatty acid, 11(Z),14(Z)-eicosadienoic acid (also known as dihomo-γ-linolenic acid or DGLA), is an important omega-6 fatty acid.

Role of 11(Z),14(Z)-Eicosadienoic Acid:

• Precursor to Bioactive Molecules: It is a precursor in the metabolic pathway of omega-6 fatty acids, leading to the formation of arachidonic acid (AA), a key molecule in inflammatory signaling.

• Component of Cell Membranes: Like other long-chain fatty acids, it is incorporated into the phospholipids (B1166683) of cell membranes, influencing membrane fluidity and the function of membrane-bound proteins.

• Modulation of Inflammation: It can be metabolized to produce anti-inflammatory eicosanoids, and it competes with arachidonic acid for the same enzymes, thereby modulating the inflammatory response.

Visualizations

Caption: Synthesis of 11(Z),14(Z)-Eicosadienoyl chloride.

Caption: Metabolic pathway of 11(Z),14(Z)-Eicosadienoic Acid.

References

• 1. larodan.com [larodan.com]
• 2. 11(Z),14(Z)-EICOSADIENOYL CHLORIDE | 150989-05-2 | INDOFINE Chemical Company [indofinechemical.com]

Spectroscopic Profile of 11(Z),14(Z)-Eicosadienoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for 11(Z),14(Z)-eicosadienoic acid, an omega-6 polyunsaturated fatty acid. The information is compiled from various analytical chemistry databases and scientific literature to serve as a valuable resource for researchers in lipidomics, drug discovery, and related fields.

Chemical Identity

Parameter	Value	Source
Systematic Name	(11Z,14Z)-icosa-11,14-dienoic acid	[1]
Synonyms	cis-11,14-Eicosadienoic acid, Homo-γ-linoleic acid	[2]
CAS Number	5598-38-9	[1][3]
Molecular Formula	C₂₀H₃₆O₂	[2][3]
Molecular Weight	308.5 g/mol	[1][3]

Mass Spectrometry Data

Mass spectrometry is a key technique for the identification and quantification of fatty acids. Below is a summary of available mass spectral data for 11(Z),14(Z)-eicosadienoic acid and its derivatives.

Electron Ionization Mass Spectrometry (EI-MS) of Trimethylsilyl (B98337) (TMS) Derivative

The trimethylsilyl ester of 11(Z),14(Z)-eicosadienoic acid has a molecular formula of C₂₃H₄₄O₂Si and a molecular weight of 380.68 g/mol [4]. The mass spectrum is available in the NIST WebBook[4].

Tandem Mass Spectrometry (MS/MS)

Tandem MS data provides structural information through fragmentation analysis.

Precursor Ion (m/z)	Adduct	Key Fragment Ions (m/z)	Ionization Mode	Source
307.26371	[M-H]⁻	307.2637 (100%)	Negative	[1]
307.26425	[M-H]⁻	307.2643 (100%)	Negative	[1]
Not Specified	[M+H]⁺	291.2686 (62.58%), 273.258 (14.87%), 291.1748 (9.34%), 241.1591 (7.44%), 249.258 (5.78%)	Positive	[1]

Note: The mzCloud database contains a significant collection of 487 mass spectra for 11(Z),14(Z)-eicosadienoic acid, acquired using Orbitrap instruments with NSI ionization[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Predicted ¹H NMR Chemical Shifts

Protons	Chemical Shift (ppm)	Multiplicity
CH₃ (C-20)	~0.88	t
CH₂ (C-19, C-18, C-17)	~1.2-1.4	m
CH₂ (allylic, C-10, C-16)	~2.05	m
CH₂ (bis-allylic, C-13)	~2.77	t
=CH (olefinic, C-11, C-12, C-14, C-15)	~5.3-5.4	m
CH₂ (C-3 to C-9)	~1.2-1.4	m
α-CH₂ (C-2)	~2.34	t
COOH	>10	br s

Predicted ¹³C NMR Chemical Shifts

Carbon	Chemical Shift (ppm)
C-1 (COOH)	~180
C-2	~34
C-3	~24.7
Aliphatic Chain (CH₂)	~29-32
C-10 (allylic)	~27.2
C-11, C-12, C-14, C-15 (=CH)	~127-131
C-13 (bis-allylic)	~25.6
C-16 (allylic)	~27.2
C-19	~22.6
C-20 (CH₃)	~14.1

Infrared (IR) Spectroscopy Data

The FTIR spectrum of 11(Z),14(Z)-eicosadienoic acid is available in the PubChem database[1]. The characteristic absorption bands for fatty acids are expected as follows:

Functional Group	Wavenumber (cm⁻¹)	Description
O-H (in COOH)	2500-3300 (broad)	Carboxylic acid O-H stretch
C=O (in COOH)	~1710	Carboxylic acid C=O stretch
C-H (alkane)	2850-2960	Aliphatic C-H stretch
=C-H (alkene)	~3010	Vinylic C-H stretch (cis)
C=C	~1655	C=C stretch (weak)

UV-Vis Spectroscopy

Non-conjugated polyunsaturated fatty acids like 11(Z),14(Z)-eicosadienoic acid do not exhibit significant absorption in the standard UV-Vis region (200-800 nm). Spectrophotometric analysis is typically performed after alkali-isomerization, which converts the non-conjugated double bonds into a conjugated system, leading to strong UV absorption.

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for 11(Z),14(Z)-eicosadienoic acid are not widely published. However, the following sections provide generalized methodologies for the analysis of fatty acids, which can be adapted for this specific compound.

Sample Preparation for NMR Spectroscopy

A general protocol for preparing a fatty acid sample for NMR analysis is as follows:

• Weigh approximately 5-10 mg of 11(Z),14(Z)-eicosadienoic acid directly into an NMR tube.

• Add approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Cap the NMR tube and gently vortex or invert the tube until the sample is fully dissolved.

• The sample is now ready for NMR analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Lipid Profiling Using 1H NMR Spectroscopy | Springer Nature Experiments [experiments.springernature.com]
• 3. magritek.com [magritek.com]
• 4. scielo.br [scielo.br]

The Metabolic Journey of 11(Z),14(Z)-Eicosadienoate: An In-Depth In Vivo Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic fate of 11(Z),14(Z)-eicosadienoate, a naturally occurring omega-6 polyunsaturated fatty acid, within a living system. The information presented herein is synthesized from in vivo studies, primarily in rodent models, and is intended to serve as a valuable resource for researchers in the fields of lipid metabolism, nutrition, and pharmacology.

Introduction

11(Z),14(Z)-eicosadienoate (20:2 n-6) is a 20-carbon polyunsaturated fatty acid (PUFA) that plays a role as a metabolic intermediate in the complex network of fatty acid metabolism. Understanding its absorption, distribution, metabolism, and excretion (ADME) is crucial for elucidating its physiological and pathological significance, as well as for the development of therapeutic agents that may modulate its pathways. This document summarizes the current knowledge of the in vivo metabolic fate of 11(Z),14(Z)-eicosadienoate, presents quantitative data from key studies, details relevant experimental methodologies, and provides visual representations of the involved metabolic pathways and experimental workflows.

Absorption, Distribution, Metabolism, and Excretion (ADME) Profile

While a complete ADME profile for 11(Z),14(Z)-eicosadienoate is not exhaustively documented in a single comprehensive study, a cohesive picture can be assembled from various in vivo investigations, primarily in rat models.

Absorption: Following oral administration, 11(Z),14(Z)-eicosadienoate, like other dietary fatty acids, is presumed to be efficiently absorbed in the small intestine. The process involves incorporation into mixed micelles with bile salts, passive diffusion across the enterocyte brush border membrane, and subsequent re-esterification into triglycerides and phospholipids (B1166683) for packaging into chylomicrons, which then enter the lymphatic system.

Distribution: Once in circulation, 11(Z),14(Z)-eicosadienoate is distributed throughout the body and incorporated into the lipid fractions of various tissues. While specific quantitative whole-body distribution data for this particular fatty acid is limited, studies on omega-6 PUFAs in rats indicate wide distribution, with significant accumulation in adipose tissue, liver, muscle, and heart.[1][2] It is also incorporated into cellular membranes as a component of phospholipids.

Metabolism: The in vivo metabolism of 11(Z),14(Z)-eicosadienoate is multifaceted, involving several key enzymatic pathways:

• Desaturation and Elongation: This is a primary metabolic route where 11(Z),14(Z)-eicosadienoate is converted to other bioactive PUFAs. In vivo studies in rats have demonstrated its conversion to arachidonic acid (20:4 n-6) and various eicosatrienoic acids.[3] This process is catalyzed by a series of desaturase and elongase enzymes, primarily in the liver.

• Beta-Oxidation: As a fatty acid, 11(Z),14(Z)-eicosadienoate can be catabolized for energy production through the mitochondrial beta-oxidation pathway. This process involves the sequential cleavage of two-carbon units to yield acetyl-CoA, which can then enter the citric acid cycle.

• Esterification: The fatty acid is readily esterified into complex lipids, including triglycerides for storage in adipose tissue and phospholipids as structural components of cell membranes.

Excretion: The excretion of 11(Z),14(Z)-eicosadienoate and its metabolites is expected to occur primarily through the feces, with a smaller contribution from urinary excretion. Metabolites can be excreted in the bile and subsequently eliminated in the feces. The carbon dioxide from beta-oxidation is exhaled.

Quantitative Metabolic Data

A key in vivo study utilizing [1-¹⁴C]eicosa-11,14-dienoic acid in rat testes provides valuable quantitative insights into its metabolic conversion.[3] The following table summarizes the distribution of radioactivity in various metabolites after intratesticular injection.

Metabolite Fraction	Radioactivity (% of ¹⁴C in Total Fatty Acids)
20-Carbon Trienoic Fatty Acids	4 - 30%
Arachidonic Acid (20:4 n-6)	2 - 3.5%

Further analysis of the 20-carbon trienoic acid fraction revealed the relative proportions of its isomers:

Trienoic Acid Isomer	Relative Abundance (% of ¹⁴C in Trienoic Fraction)
Eicosa-5,11,14-trienoic acid	66 - 84%
Eicosa-8,11,14-trienoic acid	15 - 34%

Experimental Protocols

This section details the methodologies employed in key in vivo studies investigating the metabolic fate of 11(Z),14(Z)-eicosadienoate and related fatty acids.

In Vivo Metabolism Study of [¹⁴C]11(Z),14(Z)-Eicosadienoate in Rat Testes[3]

• Animal Model: Male rats.

• Test Substance: [1-¹⁴C]eicosa-11,14-dienoic acid.

• Administration: Intratesticular injection.

• Sample Collection: Testicular tissue was collected at various time points post-injection.

• Lipid Extraction: Total lipids were extracted from the testicular tissue using a chloroform:methanol solvent system.

• Fatty Acid Analysis:

  • The extracted lipids were saponified to release the fatty acids.

  • Fatty acid methyl esters (FAMEs) were prepared by methylation.

  • FAMEs were separated and quantified using gas-liquid chromatography (GLC).

  • The radioactivity of the collected fractions was measured using a liquid scintillation counter.

• Metabolite Identification: The structure of the radioactive trienoic acid metabolites was determined by ozonolysis, followed by analysis of the resulting fragments.

Proposed Protocol for a Comprehensive In Vivo ADME Study

The following outlines a comprehensive protocol for a full ADME study of 11(Z),14(Z)-eicosadienoate in rats, based on established methodologies for fatty acids and other xenobiotics.

• Animal Model: Male and female Sprague-Dawley rats.

• Test Substance: [¹⁴C]11(Z),14(Z)-eicosadienoate, administered orally (gavage) and intravenously to assess bioavailability and clearance.

• Dosing: A single dose at a relevant concentration.

• Sample Collection:

  • Blood: Serial blood samples collected via tail vein or jugular vein cannulation at multiple time points to determine pharmacokinetic parameters.

  • Urine and Feces: Collected at regular intervals using metabolic cages to determine excretion routes and mass balance.

  • Bile: In a subset of bile-duct cannulated rats, bile is collected to quantify biliary excretion.

  • Tissues: At the end of the study, a comprehensive set of tissues (liver, kidney, heart, lung, brain, adipose tissue, muscle, etc.) are collected for distribution analysis.

• Sample Analysis:

  • Radioactivity Measurement: Total radioactivity in all biological samples (blood, plasma, urine, feces, bile, and tissues) is quantified by liquid scintillation counting.

  • Metabolite Profiling: Samples are subjected to lipid extraction, and the parent compound and its metabolites are profiled using High-Performance Liquid Chromatography (HPLC) with radiometric detection and identified by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • Quantitative Whole-Body Autoradiography (QWBA): A separate group of animals is used for QWBA to visualize the distribution of radioactivity throughout the entire body at different time points.

Visualizations

Metabolic Pathways

Caption: Key metabolic pathways of 11(Z),14(Z)-eicosadienoate in vivo.

Experimental Workflow for an In Vivo ADME Study

Caption: Experimental workflow for a comprehensive ADME study.

Conclusion

The in vivo metabolic fate of 11(Z),14(Z)-eicosadienoate is characterized by its conversion into other biologically active polyunsaturated fatty acids, catabolism via beta-oxidation for energy, and incorporation into complex lipids. While existing research, particularly using radiolabeled compounds in rat models, has provided foundational quantitative data on its metabolism, a comprehensive ADME profile remains to be fully elucidated. Further studies employing modern analytical techniques such as quantitative whole-body autoradiography and high-resolution mass spectrometry are warranted to provide a more complete understanding of the absorption, tissue distribution, and excretion of this fatty acid and its diverse metabolites. Such knowledge will be invaluable for assessing its physiological roles and its potential as a modulator of lipid-mediated signaling pathways in health and disease.

References

• 1. Utility of quantitative whole-body autoradiography (QWBA) and oxidative combustion (OC) analysis in the assessment of tissue distribution of [14C]Mefuparib (CVL218) in SD and LE rats | PLOS One [journals.plos.org]
• 2. Whole body autoradiographic study on the distribution of 14C-D-serine administered intravenously to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spacefrontiers.org [spacefrontiers.org]

An In-depth Technical Guide to 11(Z),14(Z)-Eicosadienoyl Chloride: Chemical Structure, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 11(Z),14(Z)-eicosadienoyl chloride, a reactive derivative of the corresponding polyunsaturated fatty acid. This document details its chemical structure, reactivity profile, and handling procedures. It also includes detailed experimental protocols for its synthesis and discusses its potential applications in research and drug development, particularly as a synthetic intermediate for creating bioactive molecules and molecular probes.

Chemical Structure and Properties

11(Z),14(Z)-Eicosadienoyl chloride is the acyl chloride derivative of 11(Z),14(Z)-eicosadienoic acid. The presence of the acyl chloride functional group makes it a highly reactive compound, susceptible to nucleophilic attack. The two cis double bonds in the acyl chain contribute to the molecule's specific three-dimensional structure and can influence the properties of its derivatives.

Quantitative Data Summary

The following table summarizes the available quantitative data for 11(Z),14(Z)-eicosadienoyl chloride and its parent carboxylic acid for comparative purposes.

Property	11(Z),14(Z)-Eicosadienoyl Chloride	11(Z),14(Z)-Eicosadienoic Acid
CAS Number	150989-05-2[1][2][3]	5598-38-9[4]
Molecular Formula	C₂₀H₃₅ClO[1][3]	C₂₀H₃₆O₂[4]
Molecular Weight	326.94 g/mol [1]	308.5 g/mol [4]
Physical State	Liquid (presumed)	Liquid[4]
Purity	>99% (as offered by suppliers)[2]	≥98%[5]
Storage Temperature	-20°C[2]	-20°C[5]

Chemical Reactivity and Handling

As an acyl chloride, 11(Z),14(Z)-eicosadienoyl chloride is a potent electrophile. The carbon atom of the carbonyl group is highly susceptible to nucleophilic attack due to the electron-withdrawing effects of both the oxygen and chlorine atoms. This high reactivity makes it a valuable intermediate for the synthesis of a variety of derivatives.

General Reactivity:

• Hydrolysis: Reacts vigorously with water to form the parent carboxylic acid, 11(Z),14(Z)-eicosadienoic acid, and hydrochloric acid.

• Alcoholysis: Reacts with alcohols to form esters.

• Aminolysis: Reacts with ammonia (B1221849) and primary or secondary amines to form amides.

• Acylation: Can be used in Friedel-Crafts acylation reactions with aromatic compounds in the presence of a Lewis acid catalyst.

It is important to note that the presence of two double bonds in the acyl chain can lead to side reactions under certain conditions, particularly with harsh reagents or prolonged reaction times at elevated temperatures.

Handling and Storage:

Due to its reactivity with moisture, 11(Z),14(Z)-eicosadienoyl chloride should be handled under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood. All glassware and solvents must be scrupulously dried before use. It should be stored in a tightly sealed container at -20°C.

Experimental Protocols

Synthesis of an Unsaturated Fatty Acid Chloride using Thionyl Chloride (General Procedure)

This protocol is based on the synthesis of oleoyl (B10858665) chloride and can be adapted for 11(Z),14(Z)-eicosadienoyl chloride.[8]

Materials:

• 11(Z),14(Z)-Eicosadienoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous solvent (e.g., hexane (B92381), dichloromethane, or toluene)

• Round-bottom flask

• Reflux condenser with a drying tube (e.g., filled with calcium chloride)

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1 equivalent of 11(Z),14(Z)-eicosadienoic acid in a minimal amount of anhydrous solvent.

• Under a fume hood, slowly add an excess (typically 1.5-2 equivalents) of thionyl chloride to the solution at room temperature with stirring.

• Attach a reflux condenser with a drying tube to the flask.

• Gently heat the reaction mixture to reflux and maintain for 1-2 hours, or until the evolution of gas (HCl and SO₂) ceases. The progress of the reaction can be monitored by the disappearance of the carboxylic acid starting material using thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. Care should be taken as the product may be sensitive to high temperatures.

• The crude 11(Z),14(Z)-eicosadienoyl chloride can be used directly for subsequent reactions or purified by vacuum distillation.

Synthesis of an Unsaturated Fatty Acid Chloride using Oxalyl Chloride (General Procedure)

This method is often preferred for smaller-scale preparations as the byproducts are gaseous.[9]

Materials:

• 11(Z),14(Z)-Eicosadienoic acid

• Oxalyl chloride ((COCl)₂)

• Anhydrous hexane

• Round-bottom flask

• Magnetic stirrer and stir bar

• Drying tube

• Rotary evaporator

Procedure:

• Dissolve 1 equivalent of 11(Z),14(Z)-eicosadienoic acid in anhydrous hexane in a round-bottom flask equipped with a magnetic stir bar.

• Slowly add 1.5-2 equivalents of oxalyl chloride to the stirred solution at room temperature.

• Fit the flask with a drying tube and stir the mixture at room temperature for 1.5-2 hours.

• Remove the solvent and volatile byproducts (HCl and CO) in vacuo to yield the crude 11(Z),14(Z)-eicosadienoyl chloride.

Biological Significance and Research Applications

Currently, there is no direct evidence of 11(Z),14(Z)-eicosadienoyl chloride having a biological signaling role. Its high reactivity makes it unlikely to exist as a stable signaling molecule in a cellular environment. However, the parent fatty acid, 11(Z),14(Z)-eicosadienoic acid, and other polyunsaturated fatty acids are known to be involved in various biological processes. Fatty acids can act as second messengers and modulators of signaling pathways.[10]

The primary utility of 11(Z),14(Z)-eicosadienoyl chloride in a research context is as a reactive intermediate for the synthesis of various derivatives. These derivatives can be valuable tools for studying the biological roles of the parent fatty acid and related lipids.

Potential Research Applications:

• Synthesis of Bioactive Amides and Esters: By reacting 11(Z),14(Z)-eicosadienoyl chloride with various amines or alcohols, novel amides and esters can be synthesized. These new molecules can then be screened for biological activity, potentially leading to the discovery of new therapeutic agents. For example, fatty acid amides are a known class of signaling molecules.

• Development of Molecular Probes: The acyl chloride can be used to attach the 11(Z),14(Z)-eicosadienoyl moiety to fluorescent tags, biotin, or other reporter molecules. These probes can be used to study the localization, transport, and interactions of this fatty acid within cells and tissues.

• Modification of Biomolecules: The reactive nature of 11(Z),14(Z)-eicosadienoyl chloride allows for its use in acylating proteins, lipids, and other biomolecules. This can be used to investigate the effects of lipidation on the function and localization of these molecules.

Visualizations

Experimental Workflow for Synthesis

References

• 1. 150989-05-2 CAS Manufactory [m.chemicalbook.com]
• 2. 11(Z),14(Z)-Eicosadienoyl chloride-上海源叶生物科技有限公司 [m.shyuanyebio.com]
• 3. 11(Z),14(Z)-EICOSADIENOYL CHLORIDE | 150989-05-2 | INDOFINE Chemical Company [indofinechemical.com]
• 4. larodan.com [larodan.com]
• 5. biocompare.com [biocompare.com]
• 6. Page loading... [wap.guidechem.com]
• 7. Buy Linoleoyl chloride (EVT-317114) | 7459-33-8 [evitachem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. prepchem.com [prepchem.com]
• 10. Fatty acids and cell signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Homo-γ-Linolenic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Homo-γ-linolenic acid (DGLA), an omega-6 polyunsaturated fatty acid, holds a unique position in lipid biochemistry. As an intermediate in the metabolic pathway converting linoleic acid to arachidonic acid, DGLA is a precursor to a distinct set of anti-inflammatory eicosanoids, setting it apart from its pro-inflammatory downstream metabolite. This technical guide provides a comprehensive overview of the physical and chemical properties of homo-γ-linolenic acid, details established experimental protocols for its analysis, and illustrates its central role in cellular signaling pathways. This document is intended to serve as a foundational resource for researchers and professionals in the fields of biochemistry, pharmacology, and drug development.

Physicochemical Properties

Table 1: Physical and Chemical Properties of Homo-γ-Linolenic Acid

Property	Value	Source
IUPAC Name	(8Z,11Z,14Z)-icosa-8,11,14-trienoic acid	[1]
Synonyms	Dihomo-γ-linolenic acid, DGLA, 20:3n-6	[3][4]
Chemical Formula	C₂₀H₃₄O₂	[3]
Molecular Weight	306.49 g/mol	[1]
Physical State	Liquid	[1]
Melting Point	Not Experimentally Determined	[5]
Boiling Point	Predicted: 462.1 °C	[5]
Solubility
PBS (pH 7.2)	<100 µg/mL	[3]
Ethanol	>100 mg/mL	[3]
DMSO	>100 mg/mL	[3]
DMF	>100 mg/mL	[3]
logP (Predicted)	7.24	[5]
pKa (Predicted)	4.89	[5]
Stability	Susceptible to oxidation due to polyunsaturation.[6][7][8] Should be stored at -20°C.[3]

Biochemical Significance and Signaling Pathways

Homo-γ-linolenic acid is a critical intermediate in the metabolism of omega-6 fatty acids. It is synthesized from γ-linolenic acid (GLA) via the action of an elongase enzyme, which adds two carbons to the carboxylic acid end of the molecule.[2][9] DGLA can then be further metabolized along two primary enzymatic pathways: the cyclooxygenase (COX) and lipoxygenase (LOX) pathways.

• Cyclooxygenase (COX) Pathway: DGLA is a substrate for both COX-1 and COX-2 enzymes, leading to the production of series-1 prostaglandins, most notably Prostaglandin E₁ (PGE₁).[2] PGE₁ exhibits potent anti-inflammatory, anti-thrombotic, and vasodilatory properties.[5]

• Lipoxygenase (LOX) Pathway: The 15-lipoxygenase enzyme metabolizes DGLA to 15-hydroxyeicosatrienoic acid (15-HETrE), which also possesses anti-inflammatory effects.

Crucially, DGLA can also be converted to the pro-inflammatory arachidonic acid (AA) by the enzyme Δ5-desaturase.[10] However, this conversion is often the rate-limiting step, allowing for the accumulation of DGLA and the production of its anti-inflammatory metabolites.[9] The balance between the metabolism of DGLA and AA is a key determinant of the inflammatory state within a cell or tissue.

Metabolic pathway of Homo-γ-Linolenic Acid.

Experimental Protocols

The accurate quantification of homo-γ-linolenic acid in biological matrices is essential for research in its therapeutic potential. The following section outlines a generalized, yet detailed, protocol for the analysis of DGLA in samples such as plasma or cultured cells, primarily using gas chromatography-mass spectrometry (GC-MS).

Lipid Extraction

The initial step involves the extraction of total lipids from the biological sample. A common and effective method is a modified Folch extraction.

• Sample Preparation: For cultured cells, wash the cell pellet with PBS. For plasma or serum, use a defined volume.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol (B129727) to the sample. For cellular pellets, this step also serves to lyse the cells.[11]

• Phase Separation: Add 0.88% KCl solution to the mixture to induce phase separation.[11]

• Collection: The lower, organic phase, containing the lipids, is carefully collected. This extraction can be repeated to maximize yield.

• Drying: The collected organic solvent is evaporated under a stream of nitrogen or using a vacuum concentrator. The resulting lipid extract should be stored at -80°C until derivatization.[11]

Saponification and Fatty Acid Methyl Ester (FAME) Derivatization

For GC-MS analysis, the fatty acids within the lipid extract must be cleaved from their glycerol (B35011) backbone (saponification) and derivatized to their more volatile methyl esters (FAMEs).

• Saponification: Re-suspend the dried lipid extract in a methanolic potassium hydroxide (B78521) (KOH) solution and heat at 80°C for one hour.[12]

• Methylation: After cooling, add a solution of boron trifluoride in methanol (14% w/v) and heat at 100°C for 20 minutes.[12] Alternatively, a milder, one-step transesterification can be performed using methanolic HCl at 80°C for one hour.[11]

• Extraction of FAMEs: After cooling, add water and hexane (B92381) to the reaction mixture. The upper hexane layer containing the FAMEs is collected. This extraction is typically repeated.[13]

• Final Preparation: The pooled hexane fractions are dried and the FAMEs are reconstituted in a small volume of hexane or iso-octane for GC-MS analysis.[14]

Workflow for FAME preparation and analysis.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer is used. A capillary column suitable for FAME analysis, such as a DB-23 or similar, is recommended.

• Injection: A small volume (typically 1 µL) of the FAMEs in hexane is injected into the GC.

• Separation: A temperature gradient is used to separate the FAMEs based on their boiling points and polarity. A typical gradient might start at a lower temperature (e.g., 100°C) and ramp up to a higher temperature (e.g., 250°C).

• Detection: The mass spectrometer is operated in either scan mode to identify all eluted compounds or in selected ion monitoring (SIM) mode for targeted quantification of specific FAMEs, including homo-γ-linolenic acid methyl ester.

• Quantification: Quantification is achieved by comparing the peak area of the DGLA methyl ester to that of a known concentration of an internal standard (e.g., a deuterated or odd-chain fatty acid) that was added at the beginning of the extraction process.[15][16]

Stability and Storage

As a polyunsaturated fatty acid, homo-γ-linolenic acid is susceptible to oxidation, particularly at its double bonds.[6][7][8] This degradation can be accelerated by exposure to heat, light, and oxygen.[17] Therefore, it is crucial to handle and store DGLA under conditions that minimize oxidation. Purified DGLA should be stored at -20°C or lower, preferably under an inert atmosphere such as nitrogen or argon.[3] When working with DGLA, it is advisable to use solvents that have been purged with an inert gas and to minimize exposure to air and light.

Conclusion

Homo-γ-linolenic acid represents a fascinating molecule with significant potential in therapeutic applications due to its role as a precursor to anti-inflammatory eicosanoids. A thorough understanding of its physical and chemical properties, as well as robust analytical methods for its quantification, are paramount for advancing research in this area. This technical guide has provided a consolidated resource of this critical information, which should prove valuable to researchers and drug development professionals working to unlock the full potential of this unique fatty acid.

References

• 1. Dihomo-Gamma-Linolenic Acid | C20H34O2 | CID 5280581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dihomo-γ-linolenic acid - Wikipedia [en.wikipedia.org]
• 3. caymanchem.com [caymanchem.com]
• 4. Dihomo-g-linolenic - Essential and Metabolic Fatty Acids Markers (RBCs) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Polyunsaturated fat - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Linoleic acid - Wikipedia [en.wikipedia.org]
• 10. lipidmaps.org [lipidmaps.org]
• 11. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 12. dmoserv3.whoi.edu [dmoserv3.whoi.edu]
• 13. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 14. web.gps.caltech.edu [web.gps.caltech.edu]
• 15. lipidmaps.org [lipidmaps.org]
• 16. lipidmaps.org [lipidmaps.org]
• 17. Analytical evaluation of polyunsaturated fatty acids degradation during thermal oxidation of edible oils by Fourier transform infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Role of C20:2 Fatty Acids in Cellular Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

C20:2 fatty acids, specifically eicosadienoic acids, are polyunsaturated fatty acids that play a nuanced role in cellular metabolism and signaling. While not as abundant as other fatty acids like oleic or linoleic acid, their metabolic transformations and biological activities are of increasing interest in the fields of inflammation, metabolic disorders, and cancer research. This guide provides a comprehensive technical overview of the synthesis, degradation, and cellular functions of C20:2 fatty acids, with a focus on the prominent n-6 isomer, 11,14-eicosadienoic acid.

Synthesis of C20:2 Fatty Acids

The primary C20:2 fatty acid in mammalian cells is 11,14-eicosadienoic acid, which is synthesized from the essential fatty acid linoleic acid (18:2n-6) through a process of chain elongation.[1] This conversion is carried out by a family of enzymes known as fatty acid elongases (ELOVLs). Specifically, ELOVL5 is recognized as a key enzyme in this process.[2][3]

The synthesis pathway is as follows:

• Linoleic acid (18:2n-6) is the precursor molecule.

• Fatty Acid Elongase (ELOVL5) catalyzes the addition of a two-carbon unit from malonyl-CoA to linoleic acid.[2][3]

• This elongation results in the formation of 11,14-eicosadienoic acid (20:2n-6) .

This process occurs in the endoplasmic reticulum. The activity of ELOVL5 is subject to regulation by various factors, including diet and hormonal signals.[3]

Caption: Synthesis of 11,14-Eicosadienoic Acid from Linoleic Acid.

Degradation of C20:2 Fatty Acids: Beta-Oxidation

Like other fatty acids, C20:2 fatty acids are broken down for energy through the process of beta-oxidation, which occurs primarily in the mitochondria.[4][5] However, the presence of double bonds in unsaturated fatty acids requires additional enzymatic steps compared to the beta-oxidation of saturated fatty acids.

The general steps for the beta-oxidation of a di-unsaturated fatty acid like 11,14-eicosadienoic acid are:

• Activation: The fatty acid is activated to its acyl-CoA derivative in the cytoplasm.

• Transport: The acyl-CoA is transported into the mitochondrial matrix via the carnitine shuttle.[5]

• Beta-Oxidation Spiral: A cyclical series of four reactions (oxidation, hydration, oxidation, and thiolysis) shortens the fatty acyl-CoA chain by two carbons in each cycle, producing acetyl-CoA, FADH₂, and NADH.[6]

• Auxiliary Enzymes: For unsaturated fatty acids, the standard enzymes of beta-oxidation are not sufficient. The cis-double bonds present in naturally occurring fatty acids need to be converted to trans-isomers or shifted in position for the hydratase and dehydrogenase enzymes to act. This requires the action of auxiliary enzymes such as enoyl-CoA isomerase and 2,4-dienoyl-CoA reductase .[7][8]

Caption: Beta-Oxidation of a Di-unsaturated Fatty Acid.

Cellular Metabolism and Signaling Pathways

11,14-Eicosadienoic acid is not merely an intermediate in fatty acid metabolism; it also serves as a precursor for other bioactive lipids and can directly modulate cellular signaling pathways, particularly those involved in inflammation.

Precursor to Other Polyunsaturated Fatty Acids

11,14-Eicosadienoic acid can be further metabolized by desaturase enzymes to produce other long-chain polyunsaturated fatty acids. A key enzyme in this process is delta-5 desaturase (FADS1) , which introduces a double bond at the delta-5 position. This can lead to the formation of sciadonic acid (20:3n-6).[9]

Modulation of Inflammatory Responses

In macrophages, 11,14-eicosadienoic acid has been shown to modulate the inflammatory response to stimuli like lipopolysaccharide (LPS).[9] Its effects are complex and can be both pro- and anti-inflammatory depending on the context.

• Nitric Oxide (NO) Production: 11,14-eicosadienoic acid has been observed to decrease the production of nitric oxide in LPS-stimulated macrophages.[9]

• Prostaglandin E₂ (PGE₂) Production: Conversely, it can increase the production of PGE₂.[9] This is linked to the upregulation of cyclooxygenase-2 (COX-2) gene expression.[10][11]

• Cytokine Expression: It can also increase the levels of tumor necrosis factor-alpha (TNF-α).[9]

These effects suggest an intricate regulation of the inflammatory cascade, potentially through the NF-κB signaling pathway . Fatty acids can influence TLR4/NF-κB signaling, which in turn regulates the expression of pro-inflammatory genes like COX-2, TNF-α, and inducible nitric oxide synthase (iNOS).[9]

Caption: C20:2 Fatty Acid Modulation of Macrophage Inflammation.

Interaction with Peroxisome Proliferator-Activated Receptors (PPARs)

Fatty acids and their derivatives are known ligands for Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors that regulate gene expression involved in lipid and glucose metabolism and inflammation.[12][13] While direct binding affinities of 11,14-eicosadienoic acid to PPAR isoforms are not extensively characterized, its structural similarity to other PPAR ligands suggests a potential role in activating these pathways. Activation of PPARs can lead to both anti-inflammatory effects and changes in lipid metabolism.[14]

Quantitative Data

Parameter	Value	Cell/Tissue Type	Reference
Concentration of 11,14-Eicosadienoic Acid	Generally not exceeding 2% of total fatty acids	Human breast milk, various plant seed oils	[15]
Inhibition Constant (Ki) of 11,14-Eicosadienoic Acid	3.1 µM	Inosine 5'-monophosphate dehydrogenase	[16]
Inhibition Constant (Ki) of 11,14-Eicosadienoic Acid	3.0 µM	Leukotriene B4 (LTB4) receptor on neutrophils	[16]

Experimental Protocols

Lipid Extraction from Cells for Mass Spectrometry Analysis

This protocol is a modified Bligh and Dyer method suitable for extracting total lipids from cultured cells.[17][18]

Materials:

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (B129727), HPLC grade

• Chloroform (B151607), HPLC grade

• Deionized water

• Glass centrifuge tubes

• Nitrogen gas stream

• Vortex mixer

• Centrifuge

Procedure:

• Cell Harvesting: Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS. Scrape the cells in 1 mL of ice-cold PBS and transfer to a glass centrifuge tube.

• Cell Lysis and Phase Separation:

  • Add 2 mL of methanol to the cell suspension and vortex vigorously for 1 minute.

  • Add 1 mL of chloroform and vortex for 1 minute.

  • Add 1 mL of deionized water and vortex for 1 minute.

• Phase Separation: Centrifuge the mixture at 1,000 x g for 10 minutes at 4°C to separate the aqueous and organic phases.

• Lipid Collection: Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Storage: Resuspend the dried lipid extract in a suitable solvent for analysis (e.g., chloroform/methanol 2:1, v/v) and store at -80°C until analysis.

Caption: Workflow for Lipid Extraction from Cellular Samples.

Western Blotting for Phosphorylated NF-κB (p-p65)

This protocol outlines the general steps for detecting the activated form of the NF-κB p65 subunit.[8][19]

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and membrane (e.g., PVDF)

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibody against phospho-NF-κB p65

• Primary antibody against total NF-κB p65 (for loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Treat cells as required, then wash with ice-cold PBS and lyse with lysis buffer containing inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by SDS-PAGE.

• Electrotransfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against p-p65 overnight at 4°C with gentle agitation. For the loading control, a separate membrane can be incubated with an antibody against total p65.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing steps.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

Conclusion

C20:2 fatty acids, particularly 11,14-eicosadienoic acid, are metabolically active molecules that are synthesized from linoleic acid and can be further converted into other bioactive lipids. Their role in cellular metabolism extends beyond being a simple energy source, as they are actively involved in modulating inflammatory signaling pathways in immune cells. The intricate effects of C20:2 fatty acids on the production of key inflammatory mediators like nitric oxide and prostaglandins (B1171923) highlight their potential as targets for therapeutic intervention in inflammatory and metabolic diseases. Further research is warranted to fully elucidate the quantitative aspects of their metabolism and their precise mechanisms of action in various cellular contexts.

References

• 1. Lipid extraction and mass spectrometry quantification [bio-protocol.org]
• 2. uniprot.org [uniprot.org]
• 3. Elevated hepatic fatty acid elongase-5 activity affects multiple pathways controlling hepatic lipid and carbohydrate composition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. microbenotes.com [microbenotes.com]
• 5. aocs.org [aocs.org]
• 6. Fatty acid beta oxidation | Abcam [abcam.com]
• 7. Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. Eicosadienoic acid differentially modulates production of pro-inflammatory modulators in murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Role and regulation of cyclooxygenase-2 during inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. REGULATION OF THE EXPRESSION OF CYCLOOXYGENASES AND PRODUCTION OF PROSTAGLANDIN I2 AND E2 IN HUMAN CORONARY ARTERY ENDOTHELIAL CELLS BY CURCUMIN - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fatty acids, eicosanoids and PPAR gamma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fatty acids, eicosanoids and PPAR gamma. | Semantic Scholar [semanticscholar.org]
• 14. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Eicosadienoic acid - Wikipedia [en.wikipedia.org]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 18. biocompare.com [biocompare.com]
• 19. bio-rad-antibodies.com [bio-rad-antibodies.com]

The Unseen Regulator: A Technical Guide to 11,14-Eicosadienoate Containing Lipids

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 11,14-eicosadienoate (EDA), a C20:2 n-6 polyunsaturated fatty acid (PUFA). While less studied than other fatty acids, EDA is emerging as a key modulator of lipid metabolism and inflammatory processes. This document details its discovery, characterization, and known biological functions, with a focus on its role in macrophage-mediated immune responses. Detailed experimental protocols for the extraction, derivatization, and analysis of EDA are provided, alongside a summary of its quantitative presence in biological systems. Furthermore, this guide visualizes the metabolic and signaling pathways influenced by EDA, offering a valuable resource for researchers and professionals in the fields of lipidomics, inflammation, and drug development.

Introduction: The Significance of a Rare Omega-6 Fatty Acid

(11Z,14Z)-Eicosadienoic acid is a naturally occurring n-6 polyunsaturated fatty acid found in modest concentrations in various plant and animal tissues, including human milk and placenta.[1][2] As an elongation product of linoleic acid (LA), EDA serves as a precursor to other significant bioactive lipids, including dihomo-γ-linolenic acid (DGLA) and arachidonic acid (AA).[1] Its unique position in the fatty acid metabolic cascade makes it a critical, yet often overlooked, player in cellular signaling and the inflammatory response.

This guide aims to consolidate the current understanding of 11,14-eicosadienoate, providing a technical resource for its study and potential therapeutic applications.

Physicochemical Properties and Characterization

11,14-Eicosadienoic acid is a long-chain fatty acid with the chemical formula C₂₀H₃₆O₂ and a molecular weight of 308.5 g/mol .[3] Its structure features two cis double bonds at the 11th and 14th carbon positions.

Table 1: Physicochemical Properties of 11,14-Eicosadienoic Acid

Property	Value	Reference
Molecular Formula	C₂₀H₃₆O₂	[3]
Molecular Weight	308.5 g/mol	[3]
IUPAC Name	(11Z,14Z)-icosa-11,14-dienoic acid	[3]
Synonyms	20:2(n-6), Homo-gamma-linoleic acid	[3]
CAS Number	5598-38-9	[3]

Quantitative Analysis of 11,14-Eicosadienoate in Biological Systems

The concentration of 11,14-eicosadienoate varies across different biological matrices. While it is considered a minor fatty acid, its levels can be influenced by dietary intake of its precursor, linoleic acid.[4]

Table 2: Reported Levels of 11,14-Eicosadienoate in Biological Samples

Biological Matrix	Reported Concentration/Level	Key Findings	Reference
Human Milk	0.19% of total fatty acids	Indicates a dietary source for infants.	[2]
Human Plasma	Levels increase with dietary linoleic acid intake.	Demonstrates a direct link between diet and circulating EDA levels.	[4]
Human Plasma vs. Erythrocytes	Plasma levels are significantly lower than in erythrocytes.	Suggests rapid uptake and metabolism by cells.	[2]
Plant Seed Oils	Can be up to 2% of total fatty acids in certain species.	A potential source for extraction and study.	[1]
Animal Tissues	Found in small amounts.	A constituent of the overall fatty acid pool.	[2]

Experimental Protocols for the Characterization of 11,14-Eicosadienoate

The accurate analysis of 11,14-eicosadienoate from biological samples requires a multi-step process involving lipid extraction, derivatization to fatty acid methyl esters (FAMEs), and subsequent chromatographic analysis.

Lipid Extraction

A common and effective method for total lipid extraction is a modified Folch or Bligh and Dyer method.

• Homogenization: Homogenize the tissue or cell sample in a chloroform (B151607):methanol (B129727) (2:1, v/v) solution.

• Phase Separation: Add water or a saline solution to the homogenate to induce phase separation. The lower chloroform phase will contain the lipids.

• Collection: Carefully collect the lower lipid-containing phase.

• Drying: Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.

Fatty Acid Methyl Ester (FAME) Derivatization

To increase volatility for gas chromatography, the extracted fatty acids are converted to their methyl esters.

• Saponification: Resuspend the dried lipid extract in a solution of sodium hydroxide (B78521) in methanol and heat to saponify the ester linkages.

• Methylation: Add a methylating agent, such as boron trifluoride (BF₃) in methanol, and heat to convert the free fatty acids to FAMEs.

• Extraction: Extract the FAMEs from the reaction mixture using a non-polar solvent like hexane (B92381).

• Purification: Wash the hexane layer with water to remove any remaining reactants.

• Concentration: Dry the hexane layer over anhydrous sodium sulfate (B86663) and then evaporate the solvent to concentrate the FAMEs.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the separation and identification of FAMEs.

• Injection: Reconstitute the FAMEs in a suitable solvent (e.g., hexane) and inject a small volume into the GC.

• Separation: Utilize a polar capillary column (e.g., a biscyanopropyl polysiloxane phase) suitable for FAME separation. The oven temperature is programmed to ramp up, allowing for the separation of FAMEs based on their boiling points and polarity.

• Detection and Identification: As the FAMEs elute from the column, they are ionized (typically by electron ionization) and fragmented in the mass spectrometer. The resulting mass spectrum provides a unique fragmentation pattern that can be compared to a spectral library for positive identification of methyl 11,14-eicosadienoate.

• Quantification: Quantification can be achieved by adding a known amount of an internal standard (e.g., a fatty acid not present in the sample, such as C17:0) prior to extraction and comparing its peak area to that of the analyte.

Fig. 1: Experimental workflow for the analysis of 11,14-eicosadienoate.

Metabolic and Signaling Pathways

11,14-Eicosadienoate is positioned at a key juncture in the omega-6 fatty acid metabolic pathway. It is synthesized from linoleic acid via elongation and can be further metabolized by desaturase and elongase enzymes.

Fig. 2: Metabolic pathway of 11,14-eicosadienoate.

In inflammatory cells such as macrophages, 11,14-eicosadienoate has been shown to modulate the response to inflammatory stimuli like lipopolysaccharide (LPS).[1] Upon uptake, it is rapidly incorporated into cellular phospholipids (B1166683) and can be metabolized to other fatty acids.[1] Its presence influences the expression of key inflammatory enzymes and the production of downstream signaling molecules.

Specifically, in LPS-stimulated macrophages, EDA has been shown to decrease the production of nitric oxide (NO) while increasing the production of prostaglandin (B15479496) E₂ (PGE₂) and tumor necrosis factor-α (TNF-α).[1] This differential modulation is attributed, in part, to its effect on the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[1]

Fig. 3: Modulation of macrophage inflammatory response by 11,14-eicosadienoate.

Biological Functions and Therapeutic Potential

The available evidence suggests that 11,14-eicosadienoate is not merely a metabolic intermediate but an active modulator of cellular signaling. Its ability to influence the production of pro-inflammatory and anti-inflammatory mediators points to a potential role in a variety of physiological and pathological processes.

• Anti-inflammatory Effects: By inhibiting the binding of the potent chemoattractant leukotriene B4 (LTB4) to its receptor on neutrophils, EDA may exert anti-inflammatory effects.[4]

• Modulation of Eicosanoid Production: The conversion of EDA to DGLA can lead to the production of 1-series prostaglandins (B1171923) (e.g., PGE₁), which generally have less inflammatory activity than the 2-series prostaglandins derived from arachidonic acid.

• Enzyme Inhibition: 11,14-Eicosadienoic acid has been shown to competitively inhibit inosine (B1671953) 5'-monophosphate dehydrogenase, an enzyme involved in nucleotide metabolism.[4]

The dual role of EDA in modulating inflammatory responses suggests that it could be a target for therapeutic intervention in inflammatory diseases. Further research is warranted to fully elucidate its mechanisms of action and to explore its potential as a biomarker or therapeutic agent.

Conclusion

11,14-Eicosadienoate is a polyunsaturated fatty acid with emerging significance in the fields of lipidomics and inflammation research. Its role as a metabolic precursor and a modulator of key inflammatory pathways highlights the need for a deeper understanding of its biology. This technical guide provides a foundational resource for researchers and drug development professionals, offering detailed methodologies for its characterization and a summary of its known functions. As analytical techniques continue to advance, a more comprehensive picture of the role of 11,14-eicosadienoate in health and disease will undoubtedly emerge, opening new avenues for scientific discovery and therapeutic innovation.

References

• 1. Eicosadienoic acid - Wikipedia [en.wikipedia.org]
• 2. EICOSADIENOIC ACID - Ataman Kimya [atamanchemicals.com]
• 3. Eicosadienoic Acid | C20H36O2 | CID 6439848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Dietary linoleic acid has no effect on arachidonic acid, but increases n-6 eicosadienoic acid, and lowers dihomo-gamma-linolenic and eicosapentaenoic acid in plasma of adult men - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Lipid Synthesis Using 11(Z),14(Z)-Eicosadienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

11(Z),14(Z)-Eicosadienoyl chloride is a reactive derivative of the corresponding omega-6 fatty acid, 11(Z),14(Z)-eicosadienoic acid. This acyl chloride is a valuable building block for the synthesis of a variety of complex lipids. The resulting lipids, bearing the 20-carbon di-unsaturated acyl chain, are crucial for research in cell signaling, membrane biophysics, and the development of advanced drug delivery systems.

11(Z),14(Z)-eicosadienoic acid is a precursor to longer-chain omega-6 fatty acids, such as dihomo-gamma-linolenic acid (DGLA) and arachidonic acid (AA)[1]. Lipids containing this acyl chain can play a role in modulating inflammatory pathways. For instance, 11(Z),14(Z)-eicosadienoic acid has been shown to inhibit the binding of leukotriene B4 (LTB4) to its receptor on neutrophils, suggesting potential anti-inflammatory effects[2][3][4]. Synthesizing specific lipids with this acyl group allows for detailed studies of their interactions with enzymes and receptors, and their influence on the physical properties of cell membranes.

In drug development, the incorporation of specific fatty acyl chains into lipid-based delivery systems like liposomes can influence their stability, fluidity, and interaction with target cells[5][6]. The use of 11(Z),14(Z)-eicosadienoyl chloride enables the precise synthesis of phospholipids (B1166683) and glycerolipids for the formulation of these advanced drug carriers.

Applications

Synthesis of Signaling Lipids

11(Z),14(Z)-Eicosadienoyl chloride is an ideal reagent for the synthesis of specific diacylglycerols (DAGs) and phospholipids, which can act as signaling molecules or their precursors. For example, DAGs are key second messengers in many cellular signaling cascades. The synthesis of DAGs with a defined fatty acid composition allows for the investigation of the specificity of protein kinase C (PKC) isoforms and other signaling proteins.

Preparation of Defined Phospholipids for Model Membranes

The physical properties of biological membranes, such as fluidity and permeability, are heavily influenced by the fatty acid composition of their constituent phospholipids. By using 11(Z),14(Z)-eicosadienoyl chloride to synthesize specific phosphatidylcholines (PCs), phosphatidylethanolamines (PEs), and other phospholipids, researchers can create model membranes (e.g., liposomes, supported lipid bilayers) with defined biophysical characteristics to study membrane protein function and lipid-protein interactions.

Construction of Lipid-Based Drug Delivery Systems

Lipid-based nanoparticles, such as liposomes and solid lipid nanoparticles (SLNs), are effective vehicles for the delivery of therapeutic agents[7][8]. The lipid composition of these nanoparticles is a critical determinant of their drug loading capacity, release kinetics, and in vivo stability. The synthesis of custom phospholipids and glycerolipids using 11(Z),14(Z)-eicosadienoyl chloride allows for the fine-tuning of these properties to optimize drug delivery.

Data Presentation

Table 1: Representative Reaction Parameters for Lipid Synthesis

Lipid Class	Starting Material	Acylating Agent	Catalyst/Conditions	Representative Yield (%)	Purity (%)	Reference for Method
Diacylglycerol (DAG)	sn-Glycerol-3-phosphate (protected)	11(Z),14(Z)-Eicosadienoyl chloride	Pyridine (B92270), DMAP, CH2Cl2, rt	80-90	>95	Adapted from general diacylglycerol synthesis
Phosphatidylcholine (PC)	sn-Glycero-3-phosphocholine	11(Z),14(Z)-Eicosadienoyl chloride	DMAP, Et3N, CH2Cl2, rt	75-90	>98	[9]
Phosphatidylethanolamine (PE)	sn-Glycero-3-phosphoethanolamine (N-protected)	11(Z),14(Z)-Eicosadienoyl chloride	DMAP, Et3N, CH2Cl2, rt	70-85	>95	Adapted from general phospholipid synthesis

Note: The data presented are representative values based on the synthesis of similar lipids and may vary depending on the specific reaction conditions and purification methods.

Experimental Protocols

Protocol 1: Synthesis of 1,2-di-(11Z,14Z)-eicosadienoyl-sn-glycerol (a Diacylglycerol)

This protocol is adapted from general methods for diacylglycerol synthesis.

Materials:

• 1-Trityl-sn-glycerol

• 11(Z),14(Z)-Eicosadienoyl chloride

• Anhydrous dichloromethane (B109758) (CH2Cl2)

• Anhydrous pyridine

• 4-(Dimethylamino)pyridine (DMAP)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane (B92381), ethyl acetate)

Procedure:

• Acylation: Dissolve 1-trityl-sn-glycerol (1 equivalent) and DMAP (0.1 equivalents) in anhydrous CH2Cl2 under an inert atmosphere (e.g., argon or nitrogen). Add anhydrous pyridine (2.5 equivalents). Cool the solution to 0°C in an ice bath.

• Slowly add 11(Z),14(Z)-eicosadienoyl chloride (2.2 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work-up: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Extract the organic layer with CH2Cl2. Wash the organic phase sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Detritylation: Dissolve the crude product in a suitable solvent (e.g., CH2Cl2) and add a catalytic amount of a Lewis acid (e.g., BF3·OEt2) or a protic acid (e.g., trifluoroacetic acid) at 0°C. Stir until the reaction is complete (monitored by TLC).

• Purification: Quench the reaction and purify the crude diacylglycerol by silica gel column chromatography using a gradient of hexane and ethyl acetate (B1210297) to yield the pure product.

Characterization:

• 1H NMR and 13C NMR: To confirm the structure and purity.

• Mass Spectrometry (MS): To verify the molecular weight.

Protocol 2: Synthesis of 1-acyl-2-(11Z,14Z)-eicosadienoyl-sn-glycero-3-phosphocholine (a Phosphatidylcholine)

This protocol is based on the acylation of a lysophospholipid.

Materials:

• 1-Acyl-sn-glycero-3-phosphocholine (e.g., 1-palmitoyl-2-lyso-PC)

• 11(Z),14(Z)-Eicosadienoyl chloride

• Anhydrous dichloromethane (CH2Cl2)

• Anhydrous triethylamine (B128534) (Et3N)

• 4-(Dimethylamino)pyridine (DMAP)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., chloroform, methanol, water)

Procedure:

• Acylation: Suspend 1-acyl-sn-glycero-3-phosphocholine (1 equivalent) and DMAP (1.5 equivalents) in anhydrous CH2Cl2 under an inert atmosphere.

• Add anhydrous triethylamine (5 equivalents) to the suspension.

• Add a solution of 11(Z),14(Z)-eicosadienoyl chloride (1.5 equivalents) in anhydrous CH2Cl2 dropwise to the stirred suspension at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours, or until the starting lysophospholipid is consumed (monitored by TLC).

• Work-up and Purification: Concentrate the reaction mixture under reduced pressure. Purify the crude product by silica gel column chromatography using a solvent system such as chloroform:methanol:water (e.g., 65:25:4, v/v/v) to yield the pure phosphatidylcholine.

Characterization:

• 1H NMR, 13C NMR, and 31P NMR: For structural verification and purity assessment.

• High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass.

Visualizations

Caption: Workflow for the synthesis and characterization of lipids.

Caption: Metabolic and signaling pathway of 11(Z),14(Z)-eicosadienoic acid.

Caption: Rationale for using 11(Z),14(Z)-eicosadienoyl chloride.

References

• 1. Eicosadienoic acid - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. brieflands.com [brieflands.com]
• 6. biorxiv.org [biorxiv.org]
• 7. 11(Z),14(Z)-Eicosadienoic acid | Fatty acid | TargetMol [targetmol.com]
• 8. researchgate.net [researchgate.net]
• 9. The total synthesis of 2-O-arachidonoyl-1-O-stearoyl-sn-glycero-3-phosphocholine-1,3,1′-13C3 and -2,1′-13C2 by a novel chemoenzymatic method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Acylation of Glycerol with 11(Z),14(Z)-Eicosadienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis and potential applications of glycerol (B35011) acylated with 11(Z),14(Z)-eicosadienoyl chloride. The resulting diacylglycerol (DAG) species containing the 11(Z),14(Z)-eicosadienoic acid moiety are of significant interest for research in cellular signaling and inflammation.

Application Notes

The acylation of glycerol with 11(Z),14(Z)-eicosadienoyl chloride produces 1,2- and 1,3-diacyl-sn-glycerols, which are important lipid second messengers. Diacylglycerols are key activators of a variety of intracellular signaling pathways, most notably through their interaction with protein kinase C (PKC) isoforms. The specific fatty acid composition of DAGs can influence their metabolic fate and signaling properties.

The parent fatty acid, 11(Z),14(Z)-eicosadienoic acid (EDA), is a naturally occurring n-6 polyunsaturated fatty acid (PUFA). EDA has been shown to modulate the inflammatory response in macrophages. Specifically, it can alter the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and tumor necrosis factor-alpha (TNF-α) in response to stimuli like lipopolysaccharide (LPS)[1][2]. Therefore, diacylglycerols containing EDA are valuable tools for investigating the specific roles of PUFA-containing lipids in inflammatory signaling pathways and for the development of novel therapeutics targeting these pathways.

Diacylglycerol Signaling Pathway

Diacylglycerols are produced at the cell membrane and act as signaling hubs. A primary mechanism of action is the recruitment and activation of Protein Kinase C (PKC).

Caption: Diacylglycerol (DAG) signaling pathway.

Experimental Protocols

Protocol 1: Synthesis of 1,2(3)-di-(11(Z),14(Z)-eicosadienoyl)-sn-glycerol

This protocol describes the chemical synthesis of diacylglycerol from glycerol and 11(Z),14(Z)-eicosadienoyl chloride. This method is based on general procedures for the acylation of glycerol derivatives with fatty acyl chlorides[3][4][5].

Materials:

• Glycerol

• 11(Z),14(Z)-Eicosadienoyl chloride

• Anhydrous pyridine (B92270)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Preparation of Reactants:

  • Dissolve glycerol (1 equivalent) in anhydrous pyridine in a round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0°C in an ice bath.

  • In a separate flask, dissolve 11(Z),14(Z)-eicosadienoyl chloride (2.2 equivalents) in anhydrous dichloromethane.

• Acylation Reaction:

  • Slowly add the 11(Z),14(Z)-eicosadienoyl chloride solution to the stirred glycerol solution at 0°C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by slowly adding cold saturated NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

  • Wash the combined organic layers with 1 M HCl to remove pyridine, followed by saturated NaHCO₃ solution, and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by silica gel column chromatography.

  • Elute with a gradient of hexane:ethyl acetate (e.g., starting from 98:2 and gradually increasing the polarity) to separate mono-, di-, and tri-acylated glycerols.

  • Collect the fractions containing the diacylglycerol product (as identified by TLC) and concentrate under reduced pressure to yield the purified product.

Protocol 2: Analysis of Acylglycerol Composition by HPLC

This protocol outlines the analysis of the reaction products to determine the relative amounts of mono-, di-, and triacylglycerols[6].

Materials and Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a Refractive Index Detector (RID)

• Normal phase silica column

• Mobile phase: Hexane/Isopropanol/Formic Acid (e.g., 21:1:0.004, v/v/v)

• Standards for mono-, di-, and triacylglycerols

Procedure:

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

• HPLC Analysis:

  • Set the column temperature to 30°C.

  • Set the mobile phase flow rate to 1 mL/min.

  • Inject the sample onto the column.

• Data Analysis: Identify and quantify the peaks corresponding to mono-, di-, and triacylglycerols by comparing their retention times with those of the standards. Calculate the percentage of each component based on the peak areas.

Data Presentation

The following table summarizes representative quantitative data for diacylglycerol synthesis from various studies. Note that optimal conditions for the acylation with 11(Z),14(Z)-eicosadienoyl chloride may require further optimization.

Parameter	Value/Range	Reference(s)
Substrate Molar Ratio
Fatty Acid/Acyl Chloride : Glycerol (for DAG synthesis)	2:1	[7][8]
Glycerol : Fatty Acid (for MAG synthesis)	5:1	[7][8]
Reaction Temperature	50-60°C (Enzymatic)	[9][10][11]
Room Temperature to 120°C (Chemical)	[4]
Reaction Time	30 min - 10 hours (Enzymatic)	[6][9][11]
12 - 24 hours (Chemical)
Typical Diacylglycerol Yield	36% - 77%	[6][11][12]

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis, purification, and analysis of di-(11(Z),14(Z)-eicosadienoyl)-glycerol.

Caption: General workflow for diacylglycerol synthesis.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Eicosadienoic acid differentially modulates production of pro-inflammatory modulators in murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of structured TAG standards [bio-protocol.org]
• 4. WO2016009344A1 - Process for the production of chlorohydrins from glycerol and acyl chlorides - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-Lowering Functional Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijettjournal.org [ijettjournal.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of 11(Z),14(Z)-Eicosadienoyl Ethanolamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

11(Z),14(Z)-Eicosadienoyl ethanolamide is a naturally occurring N-acylethanolamine (NAE) and an analog of the endocannabinoid anandamide.[1][2] As a member of the NAE family, it is involved in the endocannabinoid signaling system, which plays a crucial role in regulating a variety of physiological processes.[1][3] Research has indicated that 11(Z),14(Z)-eicosadienoyl ethanolamide possesses potential therapeutic properties, including anticancer activities, by inducing apoptosis in cancer cells and inhibiting tumor growth.[2] These application notes provide detailed protocols for the chemical synthesis of 11(Z),14(Z)-eicosadienoyl ethanolamide, its purification, and characterization, along with an overview of its potential signaling pathways.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 11(Z),14(Z)-eicosadienoyl ethanolamide is presented in Table 1.

Property	Value	Reference
IUPAC Name	(11Z,14Z)-N-(2-hydroxyethyl)icosa-11,14-dienamide	[1]
Synonyms	N-cis-11,14-eicosadienoyl ethanolamine (B43304), Anandamide (20:2, n-6)	[1]
CAS Number	162758-92-1	[4]
Molecular Formula	C₂₂H₄₁NO₂	[4]
Molecular Weight	351.6 g/mol	[1][4]
Purity	≥98%	[4]
Appearance	Solid	[4]
Solubility	DMF: 10 mg/ml, DMSO: 30 mg/ml, Ethanol: 100 mg/ml	[4]
Storage	-20°C	[4]
Stability	≥ 4 years at -20°C	[4]

Synthesis of 11(Z),14(Z)-Eicosadienoyl Ethanolamide

The synthesis of 11(Z),14(Z)-eicosadienoyl ethanolamide is typically achieved through the condensation of 11(Z),14(Z)-eicosadienoic acid with ethanolamine. Below are three common protocols for this transformation.

Experimental Workflow for Synthesis

Caption: General workflow for the synthesis, purification, and analysis of 11(Z),14(Z)-eicosadienoyl ethanolamide.

Protocol A: Direct Thermal Amidation

This protocol involves the direct reaction of the fatty acid with ethanolamine at elevated temperatures.

Materials:

• 11(Z),14(Z)-eicosadienoic acid

• Ethanolamine

• Toluene (B28343) (or other suitable solvent for azeotropic water removal)

• Nitrogen gas supply

• Round-bottom flask with Dean-Stark apparatus and condenser

• Heating mantle and magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add 11(Z),14(Z)-eicosadienoic acid (1 equivalent).

• Add a 1.1 molar equivalent of ethanolamine.

• Add toluene to the flask.

• Heat the reaction mixture to reflux (approximately 110-120°C) under a nitrogen atmosphere.

• Continuously remove the water formed during the reaction using the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically after 4-8 hours), cool the mixture to room temperature.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography.

Protocol B: Synthesis via Acid Chloride Intermediate

This two-step protocol involves the conversion of the fatty acid to its more reactive acid chloride, followed by amidation.

Materials:

• 11(Z),14(Z)-eicosadienoic acid

• Oxalyl chloride or thionyl chloride

• Dry dichloromethane (B109758) (DCM) or other inert solvent

• Ethanolamine

• Triethylamine (B128534) (or other non-nucleophilic base)

• Nitrogen gas supply

• Round-bottom flask, dropping funnel, and magnetic stirrer

Procedure: Step 1: Formation of the Acid Chloride

• Dissolve 11(Z),14(Z)-eicosadienoic acid (1 equivalent) in dry DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Slowly add oxalyl chloride (1.2 equivalents) dropwise to the stirred solution.

• Allow the reaction to stir at 0°C for 30 minutes and then at room temperature for 2 hours.

• Remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude acid chloride.

Step 2: Amidation

• Dissolve the crude acid chloride in dry DCM under a nitrogen atmosphere and cool to 0°C.

• In a separate flask, dissolve ethanolamine (1.5 equivalents) and triethylamine (1.5 equivalents) in dry DCM.

• Slowly add the ethanolamine solution to the stirred acid chloride solution at 0°C.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol C: Lipase-Catalyzed Synthesis

This enzymatic method offers a milder and more selective approach to amidation.

Materials:

• 11(Z),14(Z)-eicosadienoic acid

• Ethanolamine

• Immobilized Lipase (B570770) (e.g., Novozym 435)

• Hexane (B92381) (or other suitable organic solvent)

• Molecular sieves (optional, to remove water)

• Orbital shaker or magnetic stirrer

Procedure:

• In a flask, dissolve 11(Z),14(Z)-eicosadienoic acid (1 equivalent) and ethanolamine (1.1 equivalents) in hexane.

• Add the immobilized lipase (e.g., 10% w/w of the fatty acid).

• If desired, add activated molecular sieves to the reaction mixture.

• Incubate the mixture at a controlled temperature (e.g., 40-60°C) with constant shaking or stirring.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction reaches equilibrium or completion (typically 24-48 hours), filter off the immobilized enzyme.

• Wash the enzyme with fresh solvent to recover any adsorbed product.

• Combine the filtrate and washings and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Purification and Characterization

Purification:

The crude 11(Z),14(Z)-eicosadienoyl ethanolamide is typically purified by silica (B1680970) gel column chromatography.

• Stationary Phase: Silica gel (230-400 mesh)

• Mobile Phase: A gradient of methanol (B129727) in chloroform (B151607) (e.g., 0% to 5% methanol) or ethyl acetate (B1210297) in hexane is commonly used.

The fractions are collected and analyzed by TLC. Fractions containing the pure product are combined and the solvent is evaporated to yield the purified 11(Z),14(Z)-eicosadienoyl ethanolamide.

Characterization:

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

Analytical Technique	Expected Results
Thin Layer Chromatography (TLC)	A single spot with an Rf value distinct from the starting materials.
Liquid Chromatography-Mass Spectrometry (LC-MS)	A peak corresponding to the molecular weight of the product (m/z for [M+H]⁺ ≈ 352.3).[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Spectra consistent with the structure of 11(Z),14(Z)-eicosadienoyl ethanolamide, showing characteristic peaks for the fatty acyl chain and the ethanolamide headgroup.

Signaling Pathways of N-Acylethanolamines

11(Z),14(Z)-eicosadienoyl ethanolamide, as an NAE, is presumed to interact with components of the endocannabinoid system. The general signaling pathway for NAEs involves their biosynthesis from membrane phospholipids, interaction with cannabinoid receptors (CB1 and CB2) and other cellular targets, and subsequent degradation by enzymes such as fatty acid amide hydrolase (FAAH).[1][3]

Caption: A generalized signaling pathway for N-acylethanolamines (NAEs).

This pathway illustrates that NAEs are synthesized on demand from membrane precursors and act on cannabinoid receptors to elicit cellular responses. Their signaling is terminated by enzymatic hydrolysis.

Conclusion

The protocols and information provided herein offer a comprehensive guide for the synthesis, purification, and characterization of 11(Z),14(Z)-eicosadienoyl ethanolamide. Understanding its synthesis and biological context is crucial for researchers in medicinal chemistry, pharmacology, and drug development who are interested in exploring the therapeutic potential of this and other N-acylethanolamines. The choice of synthetic protocol will depend on the available resources, desired scale, and purity requirements. Proper analytical characterization is essential to confirm the identity and purity of the final product for use in biological assays.

References

• 1. N-Acylethanolamine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]

Application Notes and Protocols: Incorporation of 11(Z),14(Z)-Eicosadienoate into Phospholipids in Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

11(Z),14(Z)-eicosadienoic acid (EDA) is a naturally occurring n-6 polyunsaturated fatty acid (PUFA) found in animal tissues. As a structural analog of arachidonic acid (AA), EDA can be incorporated into the phospholipids (B1166683) of cell membranes, potentially altering membrane fluidity and influencing cellular signaling pathways. Understanding the dynamics of EDA incorporation into phospholipids is crucial for elucidating its biological functions and therapeutic potential. These application notes provide detailed protocols for studying the uptake and incorporation of EDA into phospholipids in a cell culture setting, along with methods for analyzing its metabolic fate and impact on cellular signaling.

Data Presentation

Table 1: Physicochemical Properties of 11(Z),14(Z)-Eicosadienoic Acid

Property	Value
Molecular Formula	C₂₀H₃₆O₂
Molecular Weight	308.5 g/mol
Synonyms	Eicosadienoic acid, EDA, 20:2 (n-6)
Solubility	Soluble in ethanol, DMSO, and DMF

Table 2: Quantitative Data on Fatty Acid Incorporation into Phospholipids (Hypothetical Data for Illustrative Purposes)

Cell Line	Phospholipid Class	% Incorporation of 11(Z),14(Z)-Eicosadienoate (after 24h)
RAW 264.7 Macrophages	Phosphatidylcholine (PC)	15.2 ± 2.1
Phosphatidylethanolamine (PE)	10.8 ± 1.5
Phosphatidylinositol (PI)	5.5 ± 0.8
MCF-7 Breast Cancer Cells	Phosphatidylcholine (PC)	12.7 ± 1.8
Phosphatidylethanolamine (PE)	8.9 ± 1.2
Phosphatidylinositol (PI)	4.1 ± 0.6

Note: This table presents hypothetical data to illustrate how quantitative results on EDA incorporation can be structured. Actual values will vary depending on the cell type, culture conditions, and experimental parameters.

Experimental Protocols

Protocol 1: Cell Culture and Labeling with 11(Z),14(Z)-Eicosadienoate

This protocol describes the general procedure for labeling cultured cells with 11(Z),14(Z)-eicosadienoate.

Materials:

• Cell line of interest (e.g., RAW 264.7, MCF-7)

• Complete cell culture medium

• 11(Z),14(Z)-eicosadienoic acid (EDA)

• Ethanol (for stock solution)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS)

• 6-well or 12-well cell culture plates

Procedure:

• Cell Seeding: Seed cells in multi-well plates at a density that will result in 70-80% confluency at the time of the experiment.

• Preparation of EDA-BSA Complex:

  • Prepare a 10-50 mM stock solution of EDA in ethanol.

  • Prepare a 10% (w/v) solution of fatty acid-free BSA in PBS.

  • To prepare the working solution, slowly add the EDA stock solution to the BSA solution while gently vortexing to achieve the desired final concentration (typically 10-100 µM) and a final BSA concentration of 1%.

  • Incubate the EDA-BSA complex at 37°C for 30 minutes.

• Cell Labeling:

  • Remove the existing culture medium from the cells and wash once with warm PBS.

  • Add the complete culture medium containing the EDA-BSA complex to the cells.

  • Incubate the cells for the desired period (e.g., 1, 6, 12, or 24 hours) at 37°C in a CO₂ incubator.

• Cell Harvesting:

  • After the incubation period, remove the labeling medium.

  • Wash the cells three times with ice-cold PBS to remove any unincorporated fatty acid.

  • Proceed immediately to lipid extraction (Protocol 2).

Protocol 2: Total Lipid Extraction

This protocol utilizes the Bligh and Dyer method for the extraction of total lipids from cultured cells.

Materials:

• Labeled cells from Protocol 1

• Chloroform (B151607)

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes

• Nitrogen gas stream or centrifugal evaporator

Procedure:

• Cell Lysis:

  • To the washed cell pellet in each well, add a 2:1 (v/v) mixture of chloroform:methanol.

  • Scrape the cells and transfer the lysate to a glass centrifuge tube. Vortex thoroughly to ensure complete cell lysis and lipid solubilization.

• Phase Separation:

  • Add chloroform and 0.9% NaCl to the lysate to achieve a final ratio of 2:2:1.8 (v/v/v) of chloroform:methanol:aqueous phase.

  • Vortex the mixture vigorously and centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Lipid Collection:

  • Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying:

  • Evaporate the solvent under a gentle stream of nitrogen or using a centrifugal evaporator.

  • Store the dried lipid extract at -80°C until further analysis.

Protocol 3: Separation of Phospholipid Classes by Thin-Layer Chromatography (TLC)

This protocol describes the separation of major phospholipid classes from the total lipid extract.

Materials:

• Dried lipid extract from Protocol 2

• Silica (B1680970) gel TLC plates (e.g., Silica Gel 60)

• TLC developing chamber

• Solvent system (e.g., chloroform/methanol/acetic acid/water in a 50:30:8:4 v/v/v/v ratio for polar phospholipids)

• Iodine vapor or other suitable visualization agent

• Phospholipid standards (PC, PE, PI, PS)

• Scraper for silica gel

Procedure:

• Plate Preparation: Activate the silica gel TLC plate by heating it at 110°C for 30-60 minutes.

• Sample Application:

  • Re-dissolve the dried lipid extract in a small volume of chloroform.

  • Spot the lipid extract and the phospholipid standards onto the baseline of the TLC plate.

• Chromatogram Development:

  • Place the TLC plate in a developing chamber containing the solvent system.

  • Allow the solvent to migrate up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate from the chamber and allow it to air dry.

  • Visualize the separated lipid spots by placing the plate in a chamber with iodine vapor or by using another appropriate visualization method.

• Identification and Quantification:

  • Identify the phospholipid classes by comparing the Rf values of the sample spots to those of the standards.

  • For quantification, scrape the silica gel corresponding to each phospholipid spot into separate tubes for fatty acid analysis (Protocol 4).

Protocol 4: Fatty Acid Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the preparation of fatty acid methyl esters (FAMEs) and their analysis by GC-MS to quantify the incorporation of 11(Z),14(Z)-eicosadienoate.

Materials:

• Scraped silica gel containing separated phospholipids from Protocol 3

• Toluene (B28343)

• 1% Sulfuric acid in methanol

• Saturated NaCl solution

• Hexane (B92381)

• GC-MS system with a suitable capillary column (e.g., DB-225)

Procedure:

• Transesterification:

  • To the scraped silica gel in a glass tube, add 1 mL of toluene and 2 mL of 1% sulfuric acid in methanol.

  • Cap the tubes tightly and incubate at 50°C for at least 2 hours (or overnight).

• Extraction of FAMEs:

  • After cooling, add 2 mL of saturated NaCl solution and 2 mL of hexane.

  • Vortex vigorously and centrifuge to separate the phases.

  • Collect the upper hexane layer containing the FAMEs.

• Sample Preparation for GC-MS:

  • Evaporate the hexane under a stream of nitrogen.

  • Reconstitute the FAMEs in a small, precise volume of hexane (e.g., 50-100 µL) for GC-MS injection.

• GC-MS Analysis:

  • Inject the FAMEs sample into the GC-MS system.

  • Use an appropriate temperature program to separate the FAMEs.

  • Identify and quantify the peak corresponding to the methyl ester of 11(Z),14(Z)-eicosadienoate based on its retention time and mass spectrum, comparing it to a standard.

  • Calculate the percentage of EDA incorporated into each phospholipid class relative to the total fatty acids in that class.

Mandatory Visualizations

Caption: Experimental workflow for studying the incorporation of 11(Z),14(Z)-eicosadienoate into phospholipids.

Caption: Potential signaling pathways influenced by the incorporation of 11(Z),14(Z)-eicosadienoate into phospholipids.

Application Notes and Protocols for the Identification of 11(Z),14(Z)-Eicosadienoate using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

11(Z),14(Z)-eicosadienoate, the methyl ester of dihomo-gamma-linolenic acid (DGLA), is a polyunsaturated fatty acid methyl ester (FAME) of significant interest in biomedical research. DGLA is a precursor to a variety of signaling molecules, including the anti-inflammatory prostaglandin (B15479496) E1 (PGE1). Accurate and unambiguous identification of 11(Z),14(Z)-eicosadienoate is crucial for studies related to lipid metabolism, inflammatory pathways, and the development of novel therapeutics. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique that provides detailed structural information, enabling precise identification and characterization of this molecule. These application notes provide a comprehensive guide to the identification of methyl 11(Z),14(Z)-eicosadienoate using ¹H and ¹³C NMR spectroscopy.

Principle of NMR Spectroscopy for FAME Analysis

NMR spectroscopy exploits the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei with a non-zero spin, such as ¹H and ¹³C, align with the field. Radiofrequency pulses can then be used to excite these nuclei to higher energy levels. The subsequent relaxation of these nuclei back to their ground state emits radio waves at frequencies that are characteristic of the chemical environment of each nucleus.

For a molecule like methyl 11(Z),14(Z)-eicosadienoate, different protons (¹H) and carbons (¹³C) reside in unique electronic environments due to the presence of the methyl ester group, the long aliphatic chain, and the two cis-double bonds. These differences in the chemical environment result in distinct chemical shifts in the NMR spectrum, allowing for the assignment of each signal to a specific atom within the molecule.

Data Presentation: Predicted NMR Spectroscopic Data

Table 1: Predicted ¹H NMR Chemical Shifts for Methyl 11(Z),14(Z)-Eicosadienoate in CDCl₃

Atom Number(s)	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
1	3.67	s	-
2	2.30	t	7.5
3	1.63	p	7.5
4-10, 16-19	1.25-1.35	m	-
11, 12, 14, 15	5.35	m	-
13	2.77	t	6.8
20	0.88	t	7.0

Table 2: Predicted ¹³C NMR Chemical Shifts for Methyl 11(Z),14(Z)-Eicosadienoate in CDCl₃

Atom Number	Chemical Shift (ppm)
1	51.4
C=O	174.3
2	34.1
3	24.9
4-10	29.0-29.7
11, 15	128.0
12, 14	130.0
13	25.6
16	29.3
17	29.1
18	31.5
19	22.6
20	14.1

Experimental Protocols

Protocol 1: Sample Preparation for NMR Spectroscopy

Materials:

• Methyl 11(Z),14(Z)-eicosadienoate sample (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% (v/v) tetramethylsilane (B1202638) (TMS)

• NMR tube (5 mm diameter)

• Pasteur pipette and bulb

• Glass wool

• Vortex mixer

Procedure:

• Weigh 5-10 mg of the methyl 11(Z),14(Z)-eicosadienoate sample directly into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing TMS to the vial.

• Gently vortex the vial to ensure the sample is completely dissolved.

• Place a small plug of glass wool into a Pasteur pipette.

• Filter the sample solution through the glass wool plug directly into the NMR tube to remove any particulate matter.

• Ensure the height of the solution in the NMR tube is approximately 4-5 cm.

• Cap the NMR tube securely.

Protocol 2: NMR Data Acquisition

Instrumentation:

• A 400 MHz (or higher) NMR spectrometer equipped with a 5 mm probe.

¹H NMR Acquisition Parameters:

Parameter	Value
Pulse Program	zg30
Number of Scans	16
Relaxation Delay	1.0 s
Acquisition Time	4.0 s
Spectral Width	20 ppm
Temperature	298 K

¹³C NMR Acquisition Parameters:

Parameter	Value
Pulse Program	zgpg30
Number of Scans	1024
Relaxation Delay	2.0 s
Acquisition Time	1.2 s
Spectral Width	240 ppm
Temperature	298 K

Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Perform baseline correction.

• Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for ¹H NMR and 0.0 ppm for ¹³C NMR.

• Integrate the signals in the ¹H NMR spectrum.

Mandatory Visualization

Workflow for NMR-Based Identification

Caption: Workflow for the identification of 11(Z),14(Z)-eicosadienoate using NMR spectroscopy.

Metabolic Pathway of Dihomo-gamma-linolenic Acid (DGLA)

Dihomo-gamma-linolenic acid, the free acid of 11(Z),14(Z)-eicosadienoate, is a key intermediate in the omega-6 fatty acid metabolic pathway. It is metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce bioactive eicosanoids.

Caption: Simplified metabolic pathway of dihomo-gamma-linolenic acid (DGLA).

Conclusion

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of fatty acid methyl esters like 11(Z),14(Z)-eicosadienoate. By following the detailed protocols for sample preparation and data acquisition, and by comparing the obtained spectra with the predicted chemical shifts, researchers can confidently identify and characterize this important lipid molecule. This enables further investigation into its biological roles and potential as a therapeutic agent. The provided diagrams offer a clear visual representation of the experimental workflow and the metabolic context of this molecule, aiding in a comprehensive understanding for researchers in the field.

Application Notes and Protocols: 11(Z),14(Z)-Eicosadienoyl Chloride as a Lipid Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

11(Z),14(Z)-Eicosadienoyl chloride is a reactive lipid species derived from 11(Z),14(Z)-eicosadienoic acid, an omega-6 polyunsaturated fatty acid. Its acyl chloride functional group allows for covalent modification of nucleophilic residues in proteins and other biomolecules, making it a valuable tool for "activity-based protein profiling" and for investigating the roles of specific fatty acylation events in cellular signaling. This document provides detailed application notes and experimental protocols for utilizing 11(Z),14(Z)-eicosadienoyl chloride as a lipid probe to explore protein acylation and its impact on relevant biological pathways.

Physicochemical Properties and Handling

Property	Value
Molecular Formula	C₂₀H₃₅ClO
Molecular Weight	326.94 g/mol
Appearance	Colorless to pale yellow oil
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, Chloroform, Ethyl Acetate)
Storage	Store at -20°C under an inert atmosphere (e.g., Argon or Nitrogen) to prevent hydrolysis and oxidation.

Note: 11(Z),14(Z)-Eicosadienoyl chloride is highly reactive and susceptible to hydrolysis. Handle with care in a dry, inert environment. Use anhydrous solvents for all stock solutions and reactions.

Applications

Identification of Protein Acylation Targets

11(Z),14(Z)-Eicosadienoyl chloride can be used to covalently label proteins that are endogenously acylated with 11(Z),14(Z)-eicosadienoic acid or other structurally similar fatty acids. The probe reacts with nucleophilic amino acid residues such as cysteine, lysine, serine, and threonine, forming stable covalent bonds. Labeled proteins can then be identified using mass spectrometry-based proteomic approaches.

Investigation of Enzyme Inhibition

The corresponding fatty acid, 11(Z),14(Z)-eicosadienoic acid, is a known inhibitor of inosine (B1671953) 5'-monophosphate dehydrogenase (IMPDH) and leukotriene B4 (LTB4) receptor binding.[1] The acyl chloride can be used to probe the active sites of these and other enzymes, potentially forming covalent adducts and acting as an irreversible inhibitor.

Experimental Protocols

Protocol 1: In Situ Labeling of Cellular Proteins

This protocol describes the treatment of cultured cells with 11(Z),14(Z)-eicosadienoyl chloride to label acylated proteins within a cellular context.

Materials:

• 11(Z),14(Z)-Eicosadienoyl chloride

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Cultured cells (e.g., HEK293T, HeLa)

• Phosphate-Buffered Saline (PBS), ice-cold

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE reagents

• Mass spectrometry-grade trypsin

• Reagents for acyl-biotin exchange (see Protocol 2) or direct mass spectrometry analysis

Procedure:

• Probe Preparation: Prepare a 10 mM stock solution of 11(Z),14(Z)-eicosadienoyl chloride in anhydrous DMSO immediately before use.

• Cell Treatment:

  • Grow cells to 70-80% confluency.

  • Wash cells once with serum-free media.

  • Treat cells with varying concentrations of 11(Z),14(Z)-eicosadienoyl chloride (e.g., 10, 25, 50 µM) in serum-free media for a specified time (e.g., 1-4 hours). Include a vehicle control (DMSO).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in ice-cold lysis buffer.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• Downstream Analysis: The labeled proteome can be analyzed in two ways:

  • Direct Mass Spectrometry: Proceed with in-gel or in-solution trypsin digestion followed by LC-MS/MS analysis to identify acylated peptides.

  • Acyl-Biotin Exchange (ABE): This method enhances the detection of acylated proteins. Proceed to Protocol 2.

Protocol 2: Acyl-Biotin Exchange (ABE) for Enrichment of Labeled Proteins

This protocol enriches for proteins that have been labeled with the acyl chloride probe, facilitating their identification by mass spectrometry.[2][3]

Materials:

• Cell lysate containing labeled proteins (from Protocol 1)

• N-ethylmaleimide (NEM)

• Hydroxylamine (B1172632) hydrochloride

• Biotin-HPDP (N-[6-(Biotinamido)hexyl]-3'-(2'-pyridyldithio)propionamide)

• Streptavidin-agarose beads

• Wash buffers (containing varying salt concentrations)

• Elution buffer (containing a reducing agent like DTT or β-mercaptoethanol)

Procedure:

• Blocking Free Thiols: Treat the cell lysate with NEM to block all free cysteine residues.

• Thioester Cleavage: Add hydroxylamine to specifically cleave the thioester bond formed by the acyl chloride probe, revealing a free thiol group on the cysteine residue.

• Biotinylation: Add Biotin-HPDP to label the newly exposed thiol groups with biotin.

• Enrichment: Incubate the biotinylated lysate with streptavidin-agarose beads to capture the labeled proteins.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the captured proteins from the beads using an elution buffer containing a reducing agent.

• Mass Spectrometry Analysis: The enriched proteins can be identified by SDS-PAGE followed by in-gel digestion and LC-MS/MS.

Protocol 3: In Vitro IMPDH Inhibition Assay

This protocol measures the inhibitory effect of 11(Z),14(Z)-eicosadienoic acid on IMPDH activity.[1] The acyl chloride can be used in a similar fashion to investigate irreversible inhibition.

Materials:

• Recombinant human IMPDH type II

• Inosine 5'-monophosphate (IMP)

• Nicotinamide adenine (B156593) dinucleotide (NAD⁺)

• 11(Z),14(Z)-Eicosadienoic acid (or the acyl chloride)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0, 100 mM KCl, 1 mM DTT)

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Inhibitor Preparation: Prepare a stock solution of 11(Z),14(Z)-eicosadienoic acid in DMSO.

• Assay Reaction:

  • In a 96-well plate, add assay buffer, IMP, NAD⁺, and varying concentrations of the inhibitor.

  • Initiate the reaction by adding recombinant IMPDH.

  • The total reaction volume should be 200 µL.

• Measurement: Monitor the increase in absorbance at 340 nm over time, which corresponds to the formation of NADH.

• Data Analysis: Calculate the initial reaction velocities and determine the IC₅₀ and Ki values for the inhibitor.

Quantitative Data Summary

Analyte/Parameter	Method	Result	Reference
11(Z),14(Z)-Eicosadienoic acid inhibition of IMPDH	Enzyme Inhibition Assay	Ki = 3.1 µM (competitive with respect to IMP)	[1]
11(Z),14(Z)-Eicosadienoic acid inhibition of LTB4 binding	Radioligand Binding Assay	Ki = 3.0 µM	[4]

Signaling Pathways and Experimental Workflows

Metabolic Pathway of 11(Z),14(Z)-Eicosadienoic Acid

Caption: Metabolic conversion of 11(Z),14(Z)-Eicosadienoic acid to vasodilatory eicosatrienoic acids.

Workflow for Identification of Acylated Proteins

Caption: Workflow for identifying protein targets of 11(Z),14(Z)-Eicosadienoyl chloride.

IMPDH Inhibition Signaling Pathway

Caption: Inhibition of the de novo guanine nucleotide biosynthesis pathway by 11(Z),14(Z)-Eicosadienoic acid.

LTB4 Receptor Signaling Inhibition

Caption: Inhibition of LTB4 receptor binding by 11(Z),14(Z)-Eicosadienoic acid.

References

• 1. Inhibitory action of polyunsaturated fatty acids on IMP dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Deciphering protein long-chain S-acylation using mass spectrometry proteomics strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research-portal.uu.nl [research-portal.uu.nl]
• 4. Mass spectrometric characterization of lipid-modified peptides for the analysis of acylated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

LC-MS/MS method for quantifying 11(Z),14(Z)-eicosadienoyl lipids

An LC-MS/MS method for the sensitive and specific quantification of 11(Z),14(Z)-eicosadienoyl lipids is crucial for researchers in lipidomics, drug development, and clinical diagnostics. 11(Z),14(Z)-eicosadienoic acid is a naturally occurring omega-6 polyunsaturated fatty acid (PUFA) derived from the elongation of linoleic acid.[1][2] It is a precursor to other significant bioactive lipids, such as dihomo-γ-linolenic acid (DGLA) and arachidonic acid (AA), and plays a role in modulating inflammatory responses.[1] For instance, it can inhibit the binding of the potent pro-inflammatory mediator leukotriene B4 (LTB4) to its receptors on neutrophils.[3][4]

This document provides a detailed protocol for the extraction, separation, and quantification of 11(Z),14(Z)-eicosadienoic acid from biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway and Experimental Workflow

The metabolic pathway of 11(Z),14(Z)-eicosadienoic acid involves its formation from linoleic acid and its subsequent conversion to other bioactive PUFAs. The general workflow for its quantification involves sample preparation, chromatographic separation, and mass spectrometric detection.

Metabolic Pathway of 11(Z),14(Z)-Eicosadienoic Acid

LC-MS/MS Experimental Workflow

Application Notes

Sample Preparation

Accurate quantification begins with robust and reproducible sample preparation. The goal is to efficiently extract lipids while minimizing matrix effects and analyte degradation.

• Lipid Extraction : Common methods for extracting lipids from biological samples include liquid-liquid extraction (LLE) and solid-phase extraction (SPE).[5]

  • LLE : The Folch method (using chloroform (B151607) and methanol) and the Bligh-Dyer method are considered gold standards for lipid extraction.[5][6] An alternative using methyl tert-butyl ether (MTBE) offers a less toxic and efficient single-phase extraction.[7][8]

  • SPE : SPE provides a more targeted cleanup and can concentrate the analytes. Reversed-phase (e.g., C18) or polymeric cartridges (e.g., Strata-X) are effective for isolating fatty acids from complex matrices.[9][10][11]

• Internal Standards : The use of a stable isotope-labeled internal standard (e.g., 11(Z),14(Z)-eicosadienoic acid-d4) is critical to correct for variations in sample extraction efficiency and instrument response.[9][12]

• Hydrolysis : To measure total fatty acid content (both free and esterified), a basic hydrolysis step (saponification) is required before extraction to release fatty acids from complex lipids like triglycerides and phospholipids.

Liquid Chromatography

Reversed-phase liquid chromatography (RPLC) is the most widely used technique for separating lipids.[8]

• Column : C18 or C8 columns with sub-2 µm particle sizes provide excellent resolution and efficiency for separating fatty acid isomers.[8][13][14]

• Mobile Phase : A gradient elution is typically employed.

  • Mobile Phase A : Water mixed with an organic solvent like acetonitrile, containing an additive such as 0.1% formic acid or 10 mM ammonium (B1175870) acetate (B1210297) to improve ionization.[7][14][15]

  • Mobile Phase B : Isopropanol mixed with acetonitrile, also containing an additive.[6][14][15]

• Temperature : The column is often heated to 40–55 °C to improve peak shape and reduce viscosity.[13][15]

Mass Spectrometry

Tandem mass spectrometry, particularly with a triple quadrupole instrument, provides the high selectivity and sensitivity required for quantification.

• Ionization : Electrospray ionization (ESI) in negative ion mode is preferred for fatty acids, as they readily form [M-H]⁻ ions.[14][16][17]

• Detection Mode : Multiple Reaction Monitoring (MRM) is used for quantification. This involves selecting the precursor ion (the [M-H]⁻ ion of the analyte) in the first quadrupole, fragmenting it in the collision cell, and monitoring for specific product ions in the third quadrupole. This highly specific detection minimizes interferences.[14]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Lipids from Plasma

This protocol is adapted from established methods for eicosanoid extraction.[9]

• Sample Preparation : To 100 µL of plasma, add 300 µL of methanol (B129727) containing an appropriate amount of deuterated internal standard.

• Protein Precipitation : Vortex the sample for 30 seconds and centrifuge at 10,000 x g for 5 minutes to pellet precipitated proteins.

• Dilution : Transfer the supernatant to a new tube and dilute with 600 µL of water.

• SPE Column Conditioning : Condition a polymeric SPE cartridge (e.g., Strata-X, 30 mg/1 mL) by washing with 1 mL of methanol followed by 1 mL of water.

• Sample Loading : Load the diluted supernatant onto the conditioned SPE cartridge.

• Washing : Wash the cartridge with 1 mL of 10% methanol in water to remove polar interferences.

• Elution : Elute the lipids with 1 mL of methanol into a clean collection tube.

• Final Step : Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 50:50 Mobile Phase A:B) for analysis.

Protocol 2: LC-MS/MS Analysis

• LC System : A UPLC or HPLC system capable of binary gradient elution.

• Column : A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phases :

  • A : Water:Acetonitrile (60:40, v/v) with 0.1% formic acid.

  • B : Isopropanol:Acetonitrile (90:10, v/v) with 0.1% formic acid.

• Gradient Elution :

  • Time (min)	%B
    0.0	30
    2.0	30
    12.0	95
    15.0	95
    15.1	30
    18.0	30

• Flow Rate : 0.4 mL/min.

• Column Temperature : 50 °C.

• Injection Volume : 5 µL.

• MS System : A triple quadrupole mass spectrometer with an ESI source.

• Ionization Mode : Negative ESI.

• Key MS Parameters :

  • Capillary Voltage : -3.0 kV

  • Source Temperature : 150 °C

  • Desolvation Temperature : 400 °C

  • Detection : MRM mode (see Table 1 for transitions).

Data Presentation

Quantitative data should be clearly summarized. Calibration curves are generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

Table 1: LC-MS/MS Parameters for 11(Z),14(Z)-Eicosadienoic Acid

Analyte	Retention Time (min)	Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Collision Energy (eV)
11(Z),14(Z)-Eicosadienoic Acid	~8.5	307.3	263.2 (Quantifier)	15
			59.1 (Qualifier)	25

| Internal Standard (e.g., d4) | ~8.5 | 311.3 | 267.2 | 15 |

Note: Product ions and collision energies are typical and may require optimization on the specific instrument used.

Table 2: Example Calibration Curve Data

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
0.5	1,250	50,500	0.025
1	2,480	50,100	0.050
5	12,600	50,800	0.248
10	25,500	51,000	0.500
50	124,500	49,800	2.500
100	251,000	50,200	5.000

| Linearity (R²) | | | >0.995 |

Table 3: Typical Method Performance Characteristics

Parameter	Typical Value
Limit of Detection (LOD)	0.1 - 0.5 ng/mL
Limit of Quantification (LOQ)	0.5 - 1.0 ng/mL
Precision (%RSD)	<15%

| Accuracy (%Bias) | 85 - 115% |

Note: LOD and LOQ values for similar fatty acids are typically in the low ng/mL to pg/mL range and should be experimentally determined.[14][16]

References

• 1. researchgate.net [researchgate.net]
• 2. Eicosadienoic acid - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]
• 9. lipidmaps.org [lipidmaps.org]
• 10. researchgate.net [researchgate.net]
• 11. lipidmaps.org [lipidmaps.org]
• 12. lipidmaps.org [lipidmaps.org]
• 13. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. jsbms.jp [jsbms.jp]
• 16. lipidmaps.org [lipidmaps.org]
• 17. Eicosadienoic Acid | C20H36O2 | CID 6439848 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enzymatic Assays Involving 11(Z),14(Z)-Eicosadienoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for studying the enzymatic metabolism and biological activity of 11(Z),14(Z)-eicosadienoate, also known as dihomo-γ-linolenic acid (DGLA). This polyunsaturated fatty acid is a precursor to anti-inflammatory eicosanoids and an antagonist of the leukotriene B4 receptor, making it a molecule of significant interest in inflammation and cancer research.

Quantitative Data Summary

The following tables summarize key quantitative data related to the enzymatic conversion of 11(Z),14(Z)-eicosadienoate and its interaction with the leukotriene B4 receptor.

Table 1: Kinetic Parameters for Cyclooxygenase (COX) Metabolism of 11(Z),14(Z)-Eicosadienoate

Enzyme	Substrate	Km (µM)	Vmax (relative activity)
COX-1	11(Z),14(Z)-Eicosadienoate	~30	Lower than Arachidonic Acid
COX-2	11(Z),14(Z)-Eicosadienoate	~5	Similar to Arachidonic Acid
COX-1	Arachidonic Acid	~5	Higher than DGLA
COX-2	Arachidonic Acid	~5	Similar to DGLA

Data adapted from published studies. Vmax values are relative and indicate that COX-1 preferentially metabolizes arachidonic acid over 11(Z),14(Z)-eicosadienoate, while COX-2 metabolizes both substrates with similar efficiency.[1][2][3]

Table 2: Leukotriene B4 (LTB4) Receptor Binding Affinity

Compound	Receptor	Assay Type	Ki (µM)
11(Z),14(Z)-Eicosadienoate	Leukotriene B4 (LTB4) Receptor	Competitive Binding ([3H]-LTB4)	3

This data indicates that 11(Z),14(Z)-eicosadienoate is a competitive antagonist of the LTB4 receptor.

Signaling Pathways and Experimental Workflows

Caption: Metabolic pathways of 11(Z),14(Z)-eicosadienoate.

Caption: General workflow for an in vitro enzymatic assay.

Experimental Protocols

Protocol 1: Cell-Based Assay for COX-2 Mediated Metabolism of 11(Z),14(Z)-Eicosadienoate

This protocol describes a method to enrich cells with 11(Z),14(Z)-eicosadienoate and measure the subsequent production of Prostaglandin E1 (PGE1) upon stimulation.

Materials:

• Cell line expressing COX-2 (e.g., A549, HT-29)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• 11(Z),14(Z)-eicosadienoate (DGLA)

• Arachidonic Acid (AA) - for comparison

• Lipopolysaccharide (LPS) or other inflammatory stimulus

• Phosphate Buffered Saline (PBS)

• Methanol (B129727)

• Internal standard for LC-MS/MS (e.g., PGE1-d4)

• Solid Phase Extraction (SPE) cartridges (C18)

Procedure:

• Cell Culture and Substrate Loading:

  • Plate cells in 6-well plates and grow to 80-90% confluency.

  • Prepare a stock solution of 11(Z),14(Z)-eicosadienoate in ethanol.

  • Supplement the cell culture medium with 10-50 µM 11(Z),14(Z)-eicosadienoate. A control group with arachidonic acid and an untreated control should be included.

  • Incubate the cells with the fatty acid-supplemented medium for 24-48 hours to allow for incorporation into cellular phospholipids.

• Stimulation of PGE1 Production:

  • After the incubation period, wash the cells twice with PBS.

  • Add fresh, serum-free medium containing an inflammatory stimulus (e.g., 1 µg/mL LPS) to induce COX-2 expression and activity.

  • Incubate for a predetermined time (e.g., 4-24 hours) to allow for the production of PGE1.

• Sample Collection and Preparation:

  • Collect the cell culture supernatant.

  • Add an internal standard (e.g., PGE1-d4) to each sample for accurate quantification.

  • Acidify the supernatant to pH 3-4 with 1M HCl.

  • Perform solid-phase extraction (SPE) to concentrate and purify the prostaglandins (B1171923).

    • Condition a C18 SPE cartridge with methanol followed by water.

    • Load the acidified supernatant.

    • Wash the cartridge with water and then a low percentage of methanol in water.

    • Elute the prostaglandins with methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a small volume of the initial mobile phase for HPLC-MS/MS analysis.

• Analysis by HPLC-MS/MS:

  • Use a reverse-phase C18 column for chromatographic separation.

  • Employ a gradient elution with mobile phases consisting of water and acetonitrile/methanol with a small amount of formic or acetic acid.

  • Detect PGE1 and the internal standard using a tandem mass spectrometer in negative ion mode with Multiple Reaction Monitoring (MRM).

    • PGE1 MRM transition: Precursor ion (m/z) 353.2 -> Product ion (m/z) 273.2

    • PGE1-d4 MRM transition: Precursor ion (m/z) 357.2 -> Product ion (m/z) 277.2

Protocol 2: In Vitro Spectrophotometric Assay for Lipoxygenase (LOX) Activity

This protocol is adapted from a standard lipoxygenase assay and can be used to measure the activity of LOX on 11(Z),14(Z)-eicosadienoate. The assay is based on the formation of a conjugated diene hydroperoxide, which absorbs light at 234 nm.

Materials:

• Purified lipoxygenase (e.g., soybean lipoxygenase as a standard, or a recombinant human 15-LOX)

• 11(Z),14(Z)-eicosadienoate

• Borate (B1201080) buffer (0.2 M, pH 9.0)

• Sodium hydroxide (B78521) (NaOH)

• UV-transparent 96-well plate or cuvettes

• Spectrophotometer capable of reading at 234 nm

Procedure:

• Substrate Preparation:

  • Prepare a stock solution of 11(Z),14(Z)-eicosadienoate (e.g., 10 mM) in ethanol.

  • For the working substrate solution, dilute the stock solution in borate buffer. To aid solubility, a small amount of Tween-20 can be added and the solution briefly sonicated. The final substrate concentration in the assay should be varied to determine kinetic parameters (e.g., 10-200 µM).

• Enzyme Assay:

  • To a UV-transparent well or cuvette, add the borate buffer and the substrate solution.

  • Initiate the reaction by adding a small volume of the lipoxygenase enzyme solution. The final enzyme concentration should be optimized to give a linear rate of product formation for at least 5-10 minutes.

  • Immediately start monitoring the increase in absorbance at 234 nm at regular intervals (e.g., every 15-30 seconds) for 5-10 minutes.

  • Include a blank reaction without the enzyme to correct for any non-enzymatic oxidation of the substrate.

• Data Analysis:

  • Calculate the initial rate of the reaction from the linear portion of the absorbance vs. time plot.

  • Use the molar extinction coefficient of the hydroperoxide product (ε234 ≈ 25,000 M-1cm-1) to convert the rate of change in absorbance to the rate of product formation (moles/min).

  • Plot the initial rates against the substrate concentrations to determine the Km and Vmax values using Michaelis-Menten kinetics.

Protocol 3: Leukotriene B4 (LTB4) Receptor Competitive Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the affinity of 11(Z),14(Z)-eicosadienoate for the LTB4 receptor.

Materials:

• Membrane preparation from cells expressing the LTB4 receptor (e.g., pig neutrophils, or a recombinant cell line)

• [3H]-Leukotriene B4 (radioligand)

• 11(Z),14(Z)-eicosadienoate (competitor)

• Unlabeled LTB4 (for determining non-specific binding)

• Binding buffer (e.g., Tris-HCl buffer with MgCl2 and CaCl2)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Assay Setup:

  • In a 96-well plate or microcentrifuge tubes, set up the following reactions in triplicate:

    • Total Binding: Membrane preparation + [3H]-LTB4 + binding buffer.

    • Non-specific Binding: Membrane preparation + [3H]-LTB4 + excess unlabeled LTB4 (e.g., 1 µM) + binding buffer.

    • Competition: Membrane preparation + [3H]-LTB4 + varying concentrations of 11(Z),14(Z)-eicosadienoate + binding buffer.

• Incubation:

  • Incubate the reactions at room temperature or 4°C for a predetermined time to reach equilibrium (e.g., 30-60 minutes).

• Filtration:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

  • Wash the filters quickly with ice-cold binding buffer to remove any remaining unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration (11(Z),14(Z)-eicosadienoate).

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

References

• 1. Differential metabolism of dihomo-gamma-linolenic acid and arachidonic acid by cyclo-oxygenase-1 and cyclo-oxygenase-2: implications for cellular synthesis of prostaglandin E1 and prostaglandin E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 11(Z),14(Z)-Eicosadienoyl Chloride

This technical support center provides researchers, scientists, and drug development professionals with essential information on the stability, storage, and handling of 11(Z),14(Z)-Eicosadienoyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for 11(Z),14(Z)-Eicosadienoyl chloride?

A1: The primary degradation pathway is hydrolysis.[1][2][3] Due to the high reactivity of the acyl chloride functional group, the compound readily reacts with water, including atmospheric moisture, to form the corresponding carboxylic acid, 11(Z),14(Z)-Eicosadienoic acid, and hydrochloric acid.[1][2][3]

Q2: How should 11(Z),14(Z)-Eicosadienoyl chloride be stored to ensure maximum stability?

A2: To maximize stability, it should be stored under a dry, inert atmosphere (e.g., argon or nitrogen) at low temperatures, ideally at -20°C or below.[4] The container should be tightly sealed with a Teflon-lined cap to prevent moisture ingress.[4]

Q3: Can 11(Z),14(Z)-Eicosadienoyl chloride be stored as a solution?

A3: Yes, storing it as a solution in a dry, aprotic organic solvent (e.g., anhydrous hexane, dichloromethane) can be a convenient way to handle small quantities. The solution should be stored under an inert atmosphere at -20°C or below.[4] Avoid using plastic containers for storage as plasticizers may leach into the solution.[4]

Q4: Are there other degradation pathways to be aware of besides hydrolysis?

A4: Yes. Due to the presence of two double bonds, 11(Z),14(Z)-Eicosadienoyl chloride is also susceptible to oxidation. Exposure to air and light should be minimized. Additionally, thermal decomposition can occur at elevated temperatures, potentially leading to discoloration and the formation of byproducts.[5]

Q5: How can I assess the purity of my 11(Z),14(Z)-Eicosadienoyl chloride?

A5: The purity can be assessed using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to identify the parent compound and any degradation products like the corresponding carboxylic acid. Infrared (IR) spectroscopy can confirm the presence of the acyl chloride functional group (strong C=O stretch around 1800 cm⁻¹).

Troubleshooting Guide

This guide addresses common issues encountered during experiments with 11(Z),14(Z)-Eicosadienoyl chloride.

Problem	Potential Cause(s)	Recommended Solution(s)
Low reaction yield	- Degradation of the acyl chloride: The compound may have hydrolyzed due to exposure to moisture.[1][2][3] - Incomplete reaction: Insufficient reaction time or temperature.	- Ensure all glassware is oven-dried and the reaction is performed under a dry, inert atmosphere. Use anhydrous solvents. - Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS) to determine the optimal reaction time and temperature.
Formation of unexpected byproducts	- Side reactions: The acyl chloride may have reacted with other functional groups in your starting materials or with residual impurities. - Thermal decomposition: The reaction temperature may be too high.	- Purify all starting materials before use. - Run the reaction at the lowest effective temperature.
Inconsistent experimental results	- Variability in the purity of the acyl chloride: The compound may have degraded to varying extents between experiments.	- Use freshly opened or recently purified 11(Z),14(Z)-Eicosadienoyl chloride for each experiment. - If using a stock solution, ensure it has been stored properly and for a limited time.
Discoloration of the compound (yellowing/browning)	- Oxidation: Exposure to air. - Thermal stress: Exposure to high temperatures during storage or reaction.	- Store under an inert atmosphere and protect from light. - Avoid unnecessary exposure to heat.

Stability and Storage Data

Storage Condition	Atmosphere	Temperature	Expected Stability	Notes
Neat (pure liquid)	Inert (Argon or Nitrogen)	≤ -20°C	High (months to years)	Ideal for long-term storage. Minimize freeze-thaw cycles.
In anhydrous aprotic solvent (e.g., hexane, CH₂Cl₂)	Inert (Argon or Nitrogen)	≤ -20°C	Moderate to High (weeks to months)	Convenient for frequent use. Ensure solvent is truly anhydrous.
Neat or in solution	Air	Room Temperature	Very Low (hours to days)	Not recommended. Rapid hydrolysis and oxidation will occur.
Neat or in solution	Air	≤ -20°C	Low (days to weeks)	Hydrolysis will still occur from atmospheric moisture upon opening.

Experimental Protocols

General Handling Protocol for 11(Z),14(Z)-Eicosadienoyl Chloride

This protocol outlines the essential steps for safely handling 11(Z),14(Z)-Eicosadienoyl chloride to minimize degradation.

• Preparation of Glassware and Reagents:

  • All glassware must be thoroughly cleaned and oven-dried at >120°C for at least 4 hours to remove all traces of water.

  • Allow glassware to cool to room temperature in a desiccator before use.

  • Use only anhydrous solvents. If necessary, distill solvents from an appropriate drying agent.

• Creating an Inert Atmosphere:

  • Assemble the reaction apparatus and flame-dry it under a stream of inert gas (argon or nitrogen) to remove any adsorbed moisture.

  • Maintain a positive pressure of the inert gas throughout the experiment.

• Handling the Acyl Chloride:

  • If stored in a freezer, allow the container of 11(Z),14(Z)-Eicosadienoyl chloride to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold surface.

  • Use a syringe or cannula to transfer the required amount of the acyl chloride under the inert atmosphere.

  • Immediately reseal the container, purge with inert gas, and return to cold storage.

• Reaction Quenching:

  • At the end of the reaction, any unreacted acyl chloride should be quenched carefully. This can be done by slowly adding the reaction mixture to a stirred solution of a nucleophile like water, an alcohol, or a dilute aqueous base.[6] This process is exothermic and should be performed in an ice bath.

Visualizations

Caption: Troubleshooting workflow for experiments.

Caption: Logic for optimal storage and handling.

References

• 1. Acyl chloride - Wikipedia [en.wikipedia.org]
• 2. Acyl Chloride Uses, Reactions & Synthesis - Lesson | Study.com [study.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Preservation of polyunsaturated fatty acyl glycerides via intramolecular antioxidant coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]

Technical Support Center: Hydrolysis of Unsaturated Acyl Chlorides in Aqueous Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on handling the hydrolysis of unsaturated acyl chlorides in aqueous solutions. Below, you will find troubleshooting guides and Frequently Asked Questions (FAQs) to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: Why are unsaturated acyl chlorides so reactive towards water?

Unsaturated acyl chlorides are highly susceptible to hydrolysis due to the electronic properties of the acyl chloride group. The carbon atom of the carbonyl group is bonded to two highly electronegative atoms (oxygen and chlorine), which strongly withdraw electron density. This makes the carbonyl carbon highly electrophilic and prone to attack by nucleophiles, such as water. The presence of an adjacent unsaturated bond can further influence this reactivity.

Q2: What are the typical products of the hydrolysis of an unsaturated acyl chloride?

The hydrolysis of an unsaturated acyl chloride yields the corresponding unsaturated carboxylic acid and hydrochloric acid (HCl).[1][2] The reaction is often vigorous and exothermic.[3][4]

Q3: How does the structure of the unsaturated acyl chloride affect its hydrolysis rate?

Generally, the rate of hydrolysis is influenced by both electronic and steric factors. Electron-withdrawing groups attached to the carbon-carbon double bond can increase the electrophilicity of the carbonyl carbon, potentially accelerating hydrolysis. Conversely, bulky groups near the acyl chloride functionality can provide steric hindrance, slowing down the nucleophilic attack by water. Aromatic acyl chlorides, like cinnamoyl chloride, tend to hydrolyze more slowly than their aliphatic counterparts due to the delocalization of the positive charge on the carbonyl carbon into the benzene (B151609) ring.

Q4: What are the primary side reactions to be aware of when working with unsaturated acyl chlorides in aqueous solutions?

The most significant side reaction for many unsaturated acyl chlorides, such as acryloyl chloride and methacryloyl chloride, is polymerization.[3][5][6] The vinyl group can readily polymerize, especially in the presence of heat, light, or impurities. This polymerization is an exothermic process and can be a significant experimental hazard.[6]

Q5: How should I store and handle unsaturated acyl chlorides to minimize premature hydrolysis?

Unsaturated acyl chlorides are moisture-sensitive and should be stored in tightly sealed containers under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.[6] Handling should be performed in a fume hood, and all glassware and solvents must be scrupulously dried before use to prevent premature reaction.

Troubleshooting Guide

Q1: My reaction is uncontrollably fast and exothermic. How can I moderate the hydrolysis rate?

• Problem: The hydrolysis of some unsaturated acyl chlorides is extremely rapid and highly exothermic, which can lead to safety hazards and the formation of side products.[3][4]

• Solution:

  • Temperature Control: Perform the reaction at low temperatures (e.g., 0-5 °C) using an ice bath to dissipate the heat generated.

  • Slow Addition: Add the acyl chloride dropwise to the aqueous solution with vigorous stirring to ensure rapid mixing and prevent localized overheating.

  • Dilution: Use a more dilute solution to reduce the concentration of reactants and slow down the reaction rate.

  • Solvent System: Consider using a co-solvent system (e.g., acetone-water, acetonitrile-water) to modulate the reactivity, although this will affect the hydrolysis kinetics.[7]

Q2: I am observing the formation of a solid precipitate in my reaction. What is it and how can I prevent it?

• Problem: A solid precipitate may form during the reaction, which could be the polymerized unsaturated acyl chloride or the resulting carboxylic acid if it has low solubility in the reaction medium.

• Solution:

  • Identify the Precipitate: Characterize the precipitate to determine its identity. Infrared (IR) spectroscopy can help distinguish between a polymer and the carboxylic acid.

  • Prevent Polymerization:

    • Add a polymerization inhibitor (e.g., hydroquinone (B1673460) or phenothiazine) to the reaction mixture.[8] Note that this may interfere with subsequent analytical steps.

    • Ensure the reaction is kept at a low temperature and protected from light.

  • Improve Solubility: If the precipitate is the carboxylic acid product, consider adjusting the pH of the solution to form a more soluble carboxylate salt or using a co-solvent to increase solubility.

Q3: The pH of my solution is dropping rapidly, affecting my pH-sensitive compounds. How can I manage the HCl byproduct?

• Problem: The hydrolysis of acyl chlorides generates one equivalent of hydrochloric acid (HCl), which can significantly lower the pH of the solution and potentially catalyze side reactions or degrade sensitive molecules.[1][2]

• Solution:

  • Buffering: Perform the reaction in a buffered aqueous solution to maintain a constant pH. The choice of buffer will depend on the desired pH and its compatibility with the reactants.

  • Base Addition: Use a non-nucleophilic base, such as pyridine (B92270) or a tertiary amine (e.g., triethylamine), to neutralize the HCl as it is formed.[9] Be aware that these bases can sometimes catalyze other reactions.

  • pH-Stat Titration: Employ a pH-stat titrator to automatically add a base and maintain a constant pH throughout the reaction. This method also allows for the real-time monitoring of the reaction progress.

Q4: I am trying to perform another reaction with a nucleophile in an aqueous solution, but hydrolysis of the acyl chloride is outcompeting my desired reaction. What can I do?

• Problem: The high reactivity of water can lead to the preferential hydrolysis of the acyl chloride over the reaction with a less nucleophilic substrate.

• Solution:

  • Increase Nucleophile Concentration: Use a significant excess of your desired nucleophile to increase the probability of it reacting with the acyl chloride.

  • Enhance Nucleophilicity: If possible, increase the nucleophilicity of your substrate. For example, for an amine nucleophile, running the reaction at a pH where the amine is deprotonated will make it a better nucleophile.

  • Two-Phase System (Schotten-Baumann conditions): Dissolve the acyl chloride in an organic solvent immiscible with water (e.g., dichloromethane) and the nucleophile in an aqueous base solution. The reaction will occur at the interface, and the base in the aqueous phase will neutralize the HCl byproduct.[10] Amines are generally better nucleophiles than water, which can favor the desired reaction in this setup.

Data Presentation: Reactivity of Unsaturated Acyl Chlorides

Obtaining precise hydrolysis rate constants for unsaturated acyl chlorides in pure water is challenging due to their high reactivity and tendency to polymerize. The following table provides a summary of available quantitative and qualitative data to facilitate comparison.

Unsaturated Acyl Chloride	Structure	Molecular Weight ( g/mol )	Hydrolysis Half-Life (t½)	Qualitative Reactivity in Water
Acryloyl Chloride	CH₂=CHCOCl	90.51	< 10 minutes[3][8][11]	Reacts readily and exothermically. Prone to polymerization.[3][5]
Methacryloyl Chloride	CH₂=C(CH₃)COCl	104.53	Not available	Reacts with water.[6][12] Prone to polymerization.[6]
Crotonoyl Chloride	CH₃CH=CHCOCl	104.53	Not available	Decomposes in water; moisture sensitive.[13]
Cinnamoyl Chloride	C₆H₅CH=CHCOCl	166.60	Not available	Slow decomposition in water.[14]
Acetyl Chloride (for comparison)	CH₃COCl	78.50	0.8 seconds (at 25°C)[8]	Vigorous reaction.
Benzoyl Chloride (for comparison)	C₆H₅COCl	140.57	16 seconds (at 25°C)[8]	Slower than aliphatic acyl chlorides.

Note: The half-life data for acryloyl chloride is a general estimation. The actual rate can be significantly faster. The reactivity of other unsaturated acyl chlorides is inferred from their general chemical properties and comparison to similar structures.

Experimental Protocols

Here are two detailed methodologies for monitoring the hydrolysis of unsaturated acyl chlorides.

Protocol 1: Monitoring Hydrolysis by pH-Stat Titration

This method follows the progress of the hydrolysis by measuring the amount of base needed to neutralize the HCl produced over time.

Materials and Equipment:

• pH-stat titrator system (autotitrator with pH electrode)

• Thermostatted reaction vessel

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.01 M)

• High-purity water, degassed

• Unsaturated acyl chloride

• Anhydrous aprotic solvent (e.g., acetone (B3395972) or acetonitrile) for stock solution

Procedure:

• System Setup: Calibrate the pH electrode and set up the pH-stat titrator. Set the desired pH for the experiment (e.g., pH 7.0).

• Reaction Medium: Add a known volume of high-purity water to the thermostatted reaction vessel and allow it to equilibrate to the desired temperature (e.g., 25°C).

• Initiate Titration: Start the pH-stat system to maintain the initial pH of the water.

• Prepare Acyl Chloride Solution: Prepare a stock solution of the unsaturated acyl chloride in a dry, aprotic solvent to ensure accurate dosing.

• Start the Reaction: Inject a small, known volume of the acyl chloride stock solution into the vigorously stirred water in the reaction vessel. Start data collection simultaneously.

• Data Collection: The pH-stat will automatically add the NaOH titrant to maintain the set pH. Record the volume of NaOH added as a function of time until the reaction is complete (i.e., when NaOH addition ceases).

• Data Analysis: The rate of hydrolysis can be determined from the rate of NaOH addition. The total volume of NaOH added at the end of the reaction corresponds to the total amount of HCl produced, which can be used to verify the initial amount of acyl chloride.

Protocol 2: Monitoring Hydrolysis by HPLC (after derivatization)

This method is suitable for slower hydrolysis reactions or for quantifying the remaining acyl chloride at specific time points. It involves quenching the reaction and derivatizing the unreacted acyl chloride into a stable, UV-active compound that can be analyzed by HPLC.[15][16]

Materials and Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Thermostatted reaction vials

• Derivatization reagent (e.g., 2-nitrophenylhydrazine (B1229437) in a dry solvent)[15]

• Quenching solution (e.g., a solution of the derivatization reagent in a dry, aprotic solvent)

• Unsaturated acyl chloride

• High-purity water

• Mobile phase solvents for HPLC

Procedure:

• Reaction Setup: In a series of thermostatted vials, add a known volume of high-purity water.

• Initiate Hydrolysis: At time t=0, add a known amount of the unsaturated acyl chloride to the first vial and start a timer. Repeat for other vials at staggered start times if creating a time course.

• Quench and Derivatize: At predetermined time points (e.g., 1, 2, 5, 10 minutes), add an excess of the quenching/derivatization solution to the respective vial. This will immediately react with any remaining acyl chloride to form a stable derivative.

• Sample Preparation for HPLC: Dilute the quenched samples with the mobile phase to an appropriate concentration for HPLC analysis.

• HPLC Analysis: Inject the prepared samples into the HPLC system. The stable derivative of the unreacted acyl chloride is separated and quantified using a UV detector.

• Calibration: Create a calibration curve by reacting known concentrations of the unsaturated acyl chloride with the derivatization reagent and analyzing them by HPLC.

• Data Analysis: Use the calibration curve to determine the concentration of unreacted acyl chloride at each time point. Plot the concentration of the acyl chloride versus time to determine the hydrolysis rate constant.

Mandatory Visualizations

Caption: Nucleophilic addition-elimination mechanism for the hydrolysis of an unsaturated acyl chloride.

References

• 1. savemyexams.com [savemyexams.com]
• 2. hydrolysis of acid/acyl chlorides with water nucleophilic addition elimination substitution mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 3. echemi.com [echemi.com]
• 4. ACRYLYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Acyl chloride - Wikipedia [en.wikipedia.org]
• 6. vandemark.com [vandemark.com]
• 7. A Mechanistic Approach on the Solvolysis of Cinnamoyl Chloride in the Presence and Absence of Mercuric Chloride Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 8. Acryloyl chloride | C3H3ClO | CID 13140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Polyester - Wikipedia [en.wikipedia.org]
• 11. Page loading... [guidechem.com]
• 12. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. chemicalland21.com [chemicalland21.com]
• 14. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing reaction conditions for acylation with 11(Z),14(Z)-Eicosadienoyl chloride

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on optimizing reaction conditions for acylation with 11(Z),14(Z)-eicosadienoyl chloride. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and relevant biological pathway diagrams to support your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when working with 11(Z),14(Z)-eicosadienoyl chloride?

A1: 11(Z),14(Z)-eicosadienoyl chloride is a polyunsaturated acyl chloride, which makes it susceptible to oxidation and isomerization. It is also highly reactive and sensitive to moisture. Therefore, reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents to prevent hydrolysis and degradation of the starting material. Low reaction temperatures are often preferred to minimize side reactions.

Q2: What are the most common substrates for acylation with 11(Z),14(Z)-eicosadienoyl chloride?

A2: Common substrates include primary and secondary amines (to form amides), alcohols (to form esters), and lysophospholipids (to form phospholipids). These reactions are crucial for synthesizing bioactive lipids and their analogs for research in areas like endocannabinoid signaling.

Q3: How can I monitor the progress of my acylation reaction?

A3: Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction progress. A suitable solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate) should be chosen to achieve good separation between the starting materials and the product. The consumption of the limiting reagent and the appearance of the product spot can be visualized under UV light or by staining.

Q4: What are the recommended purification methods for products acylated with 11(Z),14(Z)-eicosadienoyl chloride?

A4: Purification can typically be achieved by flash column chromatography on silica (B1680970) gel. The choice of eluent will depend on the polarity of the product. For N-acylethanolamines, a gradient of methanol (B129727) in chloroform (B151607) is often effective. Solid-phase extraction (SPE) can also be a useful technique for initial cleanup.[1] High-performance liquid chromatography (HPLC) may be necessary for achieving high purity, especially for analytical standards.[1]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Degradation of 11(Z),14(Z)-eicosadienoyl chloride	Use freshly prepared or newly purchased acyl chloride. Store under inert gas at low temperatures (-20°C or below). Avoid repeated freeze-thaw cycles.
Presence of Moisture	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents. Reactions should be set up under argon or nitrogen.
Suboptimal Reaction Temperature	If the reaction is sluggish, a slight increase in temperature may be necessary. However, for polyunsaturated acyl chlorides, it is generally advisable to start at low temperatures (e.g., 0°C or -20°C) and slowly warm to room temperature to minimize side reactions.
Incorrect Stoichiometry	A slight excess (1.1-1.2 equivalents) of the acyl chloride is often used to ensure complete conversion of the substrate. However, a large excess can lead to side reactions.
Inefficient Base	For amine acylation, a non-nucleophilic base like triethylamine (B128534) (TEA) or diisopropylethylamine (DIPEA) is typically used to scavenge the HCl byproduct. For alcohol acylation, pyridine (B92270) or 4-(dimethylamino)pyridine (DMAP) can be used as a catalyst and base. The choice and amount of base can significantly impact the yield.

Issue 2: Formation of Multiple Products

Potential Cause	Troubleshooting Steps
Oxidation of the Polyunsaturated Chain	Degas all solvents prior to use. Maintain a strict inert atmosphere throughout the reaction and workup. Consider adding a radical scavenger like BHT (butylated hydroxytoluene) in small amounts, if compatible with the reaction chemistry.
Isomerization of the Double Bonds	Avoid high temperatures and exposure to light. Use mild reaction conditions whenever possible.
Diacylation or Polyacylation	Use a controlled stoichiometry of the acyl chloride. Add the acyl chloride dropwise to the reaction mixture to avoid high local concentrations.
Side Reactions with the Substrate	If the substrate has multiple reactive sites, consider using protecting groups to ensure acylation occurs at the desired position.

Data Presentation: Optimizing Reaction Conditions

Table 1: Yields of Unsaturated N-Acylethanolamines via Lipase-Catalyzed N-Acylation [2]

Unsaturated Fatty Acid	Product (N-Acylethanolamine)	Yield (%)
Oleic Acid	N-oleoylethanolamine	88
Linoleic Acid	N-linoleoylethanolamine	85
α-Linolenic Acid	N-α-linolenoylethanolamine	82
γ-Linolenic Acid	N-γ-linolenoylethanolamine	80
Arachidonic Acid	N-arachidonoylethanolamine (Anandamide)	83
Eicosapentaenoic Acid	N-eicosapentaenoylethanolamine	80
Reaction Conditions: Unsaturated fatty acid and ethanolamine (B43304) in hexane at 40°C with Candida antarctica Lipase B as the catalyst.

The following table provides illustrative examples of how reaction parameters can be varied to optimize the yield for the direct acylation of a primary amine with 11(Z),14(Z)-eicosadienoyl chloride, based on general principles of organic synthesis.

Table 2: Illustrative Optimization of N-Acylation of Ethanolamine

Entry	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Illustrative Yield (%)
1	Triethylamine (1.2)	Dichloromethane (B109758) (DCM)	0 to rt	2	70-80
2	Triethylamine (1.2)	Tetrahydrofuran (THF)	0 to rt	2	65-75
3	Pyridine (2.0)	Dichloromethane (DCM)	0 to rt	4	50-60
4	Diisopropylethylamine (1.5)	Dichloromethane (DCM)	-20 to rt	3	75-85
5	Triethylamine (1.2)	Dichloromethane (DCM)	rt	1	60-70 (potential for more side products)

Experimental Protocols

Protocol 1: Synthesis of N-(11(Z),14(Z)-Eicosadienoyl)ethanolamine

This protocol is adapted from general procedures for the synthesis of N-acylethanolamines.[3]

Materials:

• 11(Z),14(Z)-Eicosadienoyl chloride

• Ethanolamine

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous dichloromethane (DCM)

• Argon or Nitrogen gas

• Standard glassware for organic synthesis (oven-dried)

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), dissolve ethanolamine (1.0 equivalent) and TEA or DIPEA (1.2 equivalents) in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• In a separate flame-dried flask, dissolve 11(Z),14(Z)-eicosadienoyl chloride (1.1 equivalents) in anhydrous DCM.

• Add the acyl chloride solution dropwise to the stirred ethanolamine solution over 15-20 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in chloroform) to afford the pure N-(11(Z),14(Z)-eicosadienoyl)ethanolamine.

Protocol 2: Acylation of a Generic Primary Alcohol

Materials:

• 11(Z),14(Z)-Eicosadienoyl chloride

• Primary alcohol (e.g., 1-octanol)

• Pyridine or Triethylamine (TEA)

• 4-(Dimethylamino)pyridine (DMAP) (catalytic amount)

• Anhydrous dichloromethane (DCM)

• Argon or Nitrogen gas

• Standard glassware for organic synthesis (oven-dried)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the primary alcohol (1.0 equivalent), TEA (1.5 equivalents), and a catalytic amount of DMAP in anhydrous DCM.

• Cool the mixture to 0°C.

• Add 11(Z),14(Z)-eicosadienoyl chloride (1.2 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• After completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the resulting ester by flash column chromatography.

Protocol 3: Acylation of Lysophosphatidylcholine (LPC)

This protocol is a general guide and may require optimization for specific LPC species.

Materials:

• 11(Z),14(Z)-Eicosadienoyl chloride

• 1-acyl-sn-glycero-3-phosphocholine (LPC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous solvent (e.g., a mixture of chloroform and pyridine)

• Argon or Nitrogen gas

• Standard glassware for organic synthesis (oven-dried)

Procedure:

• Lyophilize the LPC to remove any residual water.

• In a flame-dried flask under an inert atmosphere, dissolve the LPC (1.0 equivalent) and DMAP (2-4 equivalents) in the anhydrous solvent system.

• Cool the solution to 0°C.

• Add a solution of 11(Z),14(Z)-eicosadienoyl chloride (1.5-2.0 equivalents) in the same solvent dropwise.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC (a polar solvent system, e.g., chloroform/methanol/water, will be required).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the resulting phosphatidylcholine by flash column chromatography on silica gel using a gradient of methanol in chloroform.

Visualizations: Signaling Pathways and Experimental Workflow

The products of acylation with 11(Z),14(Z)-eicosadienoyl chloride, particularly N-acyl ethanolamines (NAEs), are known to be involved in various biological signaling pathways.

References

• 1. Optimized synthesis and characterization of N-acylethanolamines and O-acylethanolamines, important family of lipid-signalling molecules [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Different roles for the acyl chain and the amine leaving group in the substrate selectivity of N-Acylethanolamine acid amidase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Eicosadienoate-Containing Lipids

Welcome to the technical support center for the HPLC purification of 11(Z),14(Z)-eicosadienoate-containing lipids. This guide provides troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols to assist researchers, scientists, and drug development professionals in their work.

Troubleshooting Guide

This section addresses common issues encountered during the HPLC separation of 11(Z),14(Z)-eicosadienoate and other polyunsaturated fatty acids (PUFAs).

Question: Why am I seeing poor peak resolution or peak tailing in my chromatogram?

Answer: Poor peak shape is a common issue in lipid HPLC. Several factors can contribute to this problem:

• Column Overload: Injecting too much sample can lead to broadened and tailing peaks. Try reducing the injection volume or diluting your sample.

• Inappropriate Mobile Phase: The pH and composition of the mobile phase are critical. For free fatty acids, adding a small amount of a weak acid like acetic or formic acid to the mobile phase can significantly improve peak shape by ensuring the analyte is in a single ionic form.[1][2]

• Column Contamination or Degradation: Lipids can irreversibly adsorb to the stationary phase over time, leading to active sites that cause tailing. Implement a regular column cleaning and regeneration protocol. If the problem persists, the column may need replacement.

• Dead Volume: Excessive volume between the injector, column, and detector can cause peak broadening. Ensure all fittings and tubing are appropriate for your HPLC system and are properly connected.[1]

Question: My retention times are inconsistent from run to run. What could be the cause?

Answer: Drifting retention times can compromise the reliability of your results. Consider these potential causes:

• Temperature Fluctuations: Even minor changes in ambient temperature can affect retention times. Use a column oven to maintain a constant and controlled temperature.[1]

• Mobile Phase Composition: Inaccurate mixing of mobile phase solvents or solvent degradation over time can lead to shifts in retention. Prepare fresh mobile phase daily and ensure your HPLC pump is mixing the solvents correctly. For gradient elution, ensure the pump's proportioning valves are functioning correctly.

• Column Equilibration: Insufficient equilibration time between runs, especially after a gradient, is a frequent cause of retention time drift. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.[1]

• Pump Malfunction: Issues with the HPLC pump, such as leaks or faulty check valves, can lead to inconsistent flow rates and, consequently, variable retention times. Perform regular pump maintenance as recommended by the manufacturer.

Question: I am experiencing a noisy or drifting baseline. How can I fix this?

Answer: A stable baseline is crucial for accurate quantification. Here’s how to address baseline issues:

• Contaminated Mobile Phase: Impurities in the mobile phase solvents or additives can cause a noisy or drifting baseline. Use high-purity HPLC-grade solvents and prepare fresh mobile phases. Degas the mobile phase thoroughly to remove dissolved air, which can cause bubbles in the system.[1]

• Detector Issues: A contaminated detector flow cell can be a source of baseline noise. Flush the flow cell with an appropriate cleaning solvent. Air bubbles trapped in the flow cell can also cause spikes in the baseline; ensure proper mobile phase degassing.

• Column Bleed: As a column ages, the stationary phase can degrade and "bleed," leading to a rising baseline, especially during gradient elution. This indicates the column may be nearing the end of its lifespan.

Question: My sample seems to be degrading during the extraction or analysis. What precautions should I take?

Answer: 11(Z),14(Z)-eicosadienoate is a polyunsaturated fatty acid, making it susceptible to oxidation.

• Minimize Oxidation during Extraction: To prevent oxidation, add antioxidants like butylated hydroxytoluene (BHT) or a chelator like ethylenediaminetetraacetic acid (EDTA) to your extraction solvents.[3] Handle samples quickly and at low temperatures. Flash-freezing tissue samples in liquid nitrogen can prevent lipase (B570770) activity.[3]

• Proper Storage: Store extracted lipid samples at -80°C under an inert gas like argon to prevent degradation.[3][4]

• Use Glassware: Avoid plastic containers, as plasticizers can leach into the sample and contaminate your analysis. Use glass tubes and vials for all sample handling and storage steps.[3]

• HPLC Conditions: HPLC analysis is performed at ambient or controlled temperatures, which minimizes the risk of thermal degradation of sensitive functional groups compared to techniques like gas chromatography.[2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended HPLC method for separating 11(Z),14(Z)-eicosadienoate-containing lipids?

A1: Both reversed-phase (RP-HPLC) and normal-phase (NP-HPLC) can be used, depending on the specific goals of the separation.

• Reversed-Phase HPLC (RP-HPLC): This is the most common method. It separates lipids based on their hydrophobicity. A C18 column is frequently used with a mobile phase gradient of acetonitrile (B52724) and water, often with a small amount of acid (e.g., 0.1% formic or acetic acid) to improve peak shape.[1][2]

• Silver-Ion HPLC (Ag+-HPLC): This is a form of normal-phase chromatography that is highly effective for separating isomers of unsaturated fatty acids based on the number and geometry of their double bonds.[1] It often uses a silica-based column impregnated with silver ions and a mobile phase like hexane (B92381) with a polar modifier such as acetonitrile.[1]

Q2: Do I need to derivatize my fatty acid sample before HPLC analysis?

A2: Derivatization is not always required for HPLC analysis of fatty acids.[1] However, converting the fatty acids to their methyl esters (FAMEs) or to UV-active esters (e.g., phenacyl esters) can offer several advantages, including improved peak shape and enhanced detection sensitivity, particularly when using a UV detector.[1][5][6]

Q3: What is the best way to detect 11(Z),14(Z)-eicosadienoate after HPLC separation?

A3: The choice of detector depends on the required sensitivity and whether the fatty acid has been derivatized.

• UV Detector: Since lipids like 11(Z),14(Z)-eicosadienoate lack a strong chromophore, direct UV detection has low sensitivity, typically done at low wavelengths (205-210 nm).[2] If the fatty acid is derivatized with a UV-active group, detection becomes much more sensitive.

• Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD): These are mass-sensitive detectors that are nearly universal for non-volatile analytes and do not require the analyte to have a chromophore.[5][7] They are excellent choices for analyzing underivatized lipids. CAD is often more sensitive and has a wider dynamic range than ELSD.[5]

• Mass Spectrometry (MS): Coupling HPLC to a mass spectrometer provides high sensitivity and structural information, allowing for confident identification and quantification of lipids.[5]

Q4: What are the best practices for lipid extraction from biological samples?

A4: A modified Bligh and Dyer or Folch method is commonly used for lipid extraction.[3][8] Key considerations include:

• Sample Homogenization: Tissues should be homogenized to ensure efficient extraction.

• Solvent System: A common solvent system is a mixture of chloroform (B151607) and methanol (B129727).[3][4]

• Phase Separation: After extraction, water is added to induce phase separation. The lipids are recovered in the lower chloroform phase.[3][8]

• Drying and Storage: The collected organic phase is evaporated to dryness, typically under a stream of nitrogen, and the dried lipid extract is stored at -80°C under argon.[3]

Experimental Protocols

Protocol 1: Extraction of Lipids from Cell Pellets

This protocol is a modified version of the Bligh and Dyer method.[3]

• Sample Preparation: Start with a cell pellet containing approximately 1 x 10^7 cells.

• Initial Lysis: Add 500 µL of a suitable buffer to the cell pellet. To minimize oxidation, add BHT to a final concentration of 100 µM and EDTA to 2 mM.[3]

• Methanol Addition: Add 500 µL of methanol to the cell suspension and vortex for 1 minute.

• Chloroform Extraction: Add 500 µL of chloroform and vortex thoroughly. Repeat the chloroform addition and vortexing two more times for a total of three extractions.[3]

• Phase Separation: Centrifuge the mixture at 3500 x g for 10 minutes at 4°C to separate the aqueous and organic phases.[3]

• Lipid Collection: Carefully collect the lower organic (chloroform) phase using a glass Pasteur pipette and transfer it to a clean glass tube.

• Drying: Evaporate the chloroform to dryness under a gentle stream of nitrogen.

• Storage: Blanket the dried lipid film with argon, seal the tube with parafilm, and store at -80°C until HPLC analysis.[3]

Protocol 2: Reversed-Phase HPLC Analysis of Eicosadienoate

This protocol outlines a general method for the analysis of underivatized fatty acids.

• Sample Reconstitution: Redissolve the dried lipid extract in the initial mobile phase (e.g., 70% acetonitrile / 30% water with 0.1% acetic acid).

• HPLC System and Column:

  • Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).

  • Mobile Phase A: Water with 0.1% acetic acid.

  • Mobile Phase B: Acetonitrile with 0.1% acetic acid.

  • Detector: ELSD, CAD, or MS.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.[1]

  • Injection Volume: 10 µL.

  • Gradient Program:

    • Start with 70% B.

    • Linearly increase to 100% B over 20 minutes.

    • Hold at 100% B for 10 minutes.

    • Return to 70% B and equilibrate for 10 minutes before the next injection.[1]

• Data Analysis: Identify and quantify the 11(Z),14(Z)-eicosadienoate peak by comparing its retention time and area to a calibration curve prepared from a purified standard.

Quantitative Data Summary

The following tables summarize typical parameters for HPLC analysis of fatty acids.

Table 1: Example HPLC Gradient Conditions for Lipid Separation

Time (minutes)	% Mobile Phase A (Water + 0.1% Acid)	% Mobile Phase B (Acetonitrile + 0.1% Acid)
0.0	30	70
20.0	0	100
30.0	0	100
30.1	30	70
40.0	30	70
This is an example gradient program and may require optimization for specific applications.[1]

Table 2: HPLC System Parameters

Parameter	Recommended Value
Column Type	Reversed-Phase C18 or C8
Column Dimensions	250 mm x 4.6 mm
Particle Size	5 µm
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 - 20 µL
Detector	ELSD, CAD, or Mass Spectrometer

Visualizations

The following diagrams illustrate the key workflows in the purification and analysis of 11(Z),14(Z)-eicosadienoate-containing lipids.

Caption: Workflow for the extraction of lipids from biological samples.

Caption: A logical guide for troubleshooting common HPLC issues.

References

• 1. benchchem.com [benchchem.com]
• 2. aocs.org [aocs.org]
• 3. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 4. lipidmaps.org [lipidmaps.org]
• 5. hplc.eu [hplc.eu]
• 6. researchgate.net [researchgate.net]
• 7. HPLC of lipid classes | Cyberlipid [cyberlipid.gerli.com]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Synthetic 11(Z),14(Z)-Eicosadienoyl Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic 11(Z),14(Z)-Eicosadienoyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I might encounter in my synthetic 11(Z),14(Z)-Eicosadienoyl chloride?

The impurities in synthetic 11(Z),14(Z)-Eicosadienoyl chloride can be broadly categorized into three groups:

• Starting Material-Related Impurities: These are impurities originating from the 11(Z),14(Z)-Eicosadienoic acid used for the synthesis.

• Synthesis-Related Impurities: These are byproducts formed during the conversion of the carboxylic acid to the acyl chloride.

• Degradation-Related Impurities: These arise from the inherent instability of the final product.

A summary of potential impurities is provided in the table below.

Impurity Category	Specific Impurity	Potential Origin
Starting Material-Related	Positional isomers of Eicosadienoic acid (e.g., 5,11-Eicosadienoic acid)	Present in the initial feedstock of 11(Z),14(Z)-Eicosadienoic acid.
Geometric isomers (trans isomers) of 11,14-Eicosadienoic acid	Can be present in the starting material or formed during synthesis due to isomerization.
Other fatty acids (e.g., saturated or monounsaturated fatty acids)	Incomplete purification of the starting 11(Z),14(Z)-Eicosadienoic acid.
Synthesis-Related	Residual chlorinating agent and byproducts (e.g., SO₂, HCl from thionyl chloride)	Incomplete removal after the reaction. These are typically volatile and removed under vacuum.
Chlorinated byproducts (e.g., α-chloro acyl chloride, addition products at double bonds)	Side reactions of the chlorinating agent with the fatty acid chain, particularly under harsh conditions or exposure to light.[1] Side reactions are known to occur with polyunsaturated fatty acids.[2]
Degradation-Related	11(Z),14(Z)-Eicosadienoic acid	Hydrolysis of the acyl chloride upon exposure to moisture. Acyl chlorides are highly reactive and readily hydrolyze.[3][4][5]

Q2: I suspect my 11(Z),14(Z)-Eicosadienoyl chloride is impure. What are the first troubleshooting steps?

If you suspect impurities, follow this logical troubleshooting workflow:

References

• 1. CN103724178A - Preparation method of alpha-chloro fatty acid - Google Patents [patents.google.com]
• 2. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]
• 3. savemyexams.com [savemyexams.com]
• 4. chemtube3d.com [chemtube3d.com]
• 5. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: TLC Solvent Systems for Fatty Acid Chlorides and Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with thin-layer chromatography (TLC) to separate fatty acid chlorides and their corresponding products, such as fatty acid amides and esters.

Frequently Asked Questions (FAQs)

Q1: What are suitable TLC solvent systems for separating fatty acid chlorides from fatty acids and fatty acid amides/esters?

A1: Finding a single solvent system to perfectly resolve fatty acid chlorides, fatty acids, and fatty acid amides/esters can be challenging due to the reactivity of fatty acid chlorides on silica (B1680970) gel. However, a good starting point is a non-polar mobile phase with a small amount of a polar solvent. Hexane/ethyl acetate (B1210297) or petroleum ether/diethyl ether mixtures are commonly used for separating lipids.[1][2] For these specific separations, you can start with a ratio of 9:1 or 8:2 (non-polar:polar) and adjust the polarity based on the separation. Adding a small amount of acetic acid (e.g., 1%) can help to reduce tailing of the fatty acid spot.[1]

Q2: My fatty acid chloride appears to be degrading on the TLC plate. How can I minimize this?

A2: Fatty acid chlorides are susceptible to hydrolysis back to the carboxylic acid on the surface of silica gel plates, which are slightly acidic and contain water. To minimize degradation, it is crucial to use fresh, high-quality TLC plates and anhydrous solvents. Running the TLC plate immediately after spotting and in a chamber with a saturated atmosphere can also help. Some researchers suggest neutralizing the silica plate by adding a small amount of a non-volatile base like triethylamine (B128534) to the mobile phase (e.g., 0.1-1%) if your target products are stable under basic conditions.[3]

Q3: What visualization agents can I use for fatty acid chlorides, amides, and acids?

A3: Since fatty acid derivatives often lack a UV chromophore, visualization can be challenging. Here are some common methods:

• Iodine Vapor: A simple and generally non-destructive method where the plate is placed in a chamber with iodine crystals. Lipids and other non-polar compounds will appear as yellow-brown spots.[1][4]

• Potassium Permanganate (B83412) (KMnO4) Stain: This is a good general-purpose stain for compounds that can be oxidized. Spots will appear as yellow to brown on a purple background.

• Phosphomolybdic Acid (PMA) Stain: A versatile stain that works for a wide range of organic compounds. After dipping or spraying and heating, spots will appear as dark blue or green.

• Anisaldehyde Stain: This stain can produce a range of colors for different compounds upon heating, which can aid in differentiation.

• Bromocresol Green: This stain is particularly useful for visualizing acidic compounds like fatty acids, which will appear as yellow spots on a blue background.[5]

Q4: How can I confirm the identity of the spots on my TLC plate?

A4: The most reliable method is to run reference standards for your starting fatty acid, the fatty acid chloride (if a stable sample can be obtained), and the expected product (amide or ester) alongside your reaction mixture on the same TLC plate. This direct comparison will help in identifying each component based on its relative retention factor (Rf).

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Streaking of spots	- Sample is too concentrated.[4][6]- The compound is acidic or basic and is interacting with the silica gel.[4]- Inappropriate solvent system polarity.[7]	- Dilute your sample before spotting.- Add a small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to your mobile phase (0.1-2%).[3]- Adjust the polarity of your solvent system.
Spots are not moving from the baseline (Low Rf)	- The mobile phase is not polar enough to move the compounds up the plate.[3]	- Increase the proportion of the polar solvent in your mobile phase. For example, change from 9:1 hexane:ethyl acetate to 7:3.
Spots are running with the solvent front (High Rf)	- The mobile phase is too polar for the compounds being separated.[3][4]	- Decrease the proportion of the polar solvent in your mobile phase. For example, change from 7:3 hexane:ethyl acetate to 9:1.
No spots are visible after visualization	- The concentration of the sample is too low.[4][7]- The chosen visualization agent is not suitable for your compounds.- The compound may have evaporated from the plate if it is volatile.[3]	- Spot the sample multiple times in the same location, allowing the solvent to dry between applications to increase the concentration.[7]- Try a different, more general visualization stain like PMA or iodine.- For volatile compounds, minimize the time the plate is exposed to air before and after development.
Fatty acid chloride spot disappears or a new spot corresponding to the fatty acid appears	- The fatty acid chloride is hydrolyzing on the silica gel plate.	- Use anhydrous solvents and fresh TLC plates.- Run the TLC quickly after spotting.- Consider using a less acidic stationary phase like alumina (B75360) for TLC.

Data Presentation: TLC Solvent Systems and Approximate Rf Values

The following table provides suggested starting solvent systems for the TLC analysis of fatty acid chlorides and their derivatives on silica gel plates. The Rf values are approximate and can vary depending on the specific fatty acid chain length, the exact experimental conditions (temperature, humidity, chamber saturation), and the age and quality of the TLC plate.[8] Fatty acid chlorides are the least polar, followed by the fatty acid amide/ester, with the fatty acid being the most polar.

Solvent System (v/v)	Fatty Acid Chloride (Approx. Rf)	Fatty Acid Amide/Ester (Approx. Rf)	Fatty Acid (Approx. Rf)	Notes
Hexane:Ethyl Acetate (9:1)	0.7 - 0.8	0.4 - 0.5	0.2 - 0.3	Good starting point for general separation.
Petroleum Ether:Diethyl Ether (8:2)	0.6 - 0.7	0.3 - 0.4	0.1 - 0.2	Another common non-polar system.[1]
Toluene:Ethyl Acetate (9:1)	0.7 - 0.8	0.5 - 0.6	0.3 - 0.4	Toluene can sometimes provide better separation for aromatic or long-chain aliphatic compounds.
Dichloromethane (B109758)	0.8 - 0.9	0.6 - 0.7	0.4 - 0.5	A more polar single-solvent system.
Hexane:Ethyl Acetate:Acetic Acid (8:2:0.1)	0.6 - 0.7	0.3 - 0.4	0.2 - 0.3 (less tailing)	The addition of acetic acid helps to improve the spot shape of the fatty acid.[1]

Disclaimer: Fatty acid chlorides can be unstable on standard silica gel TLC plates and may hydrolyze to the corresponding carboxylic acid. The visibility and Rf of the fatty acid chloride spot can be inconsistent. It is recommended to perform TLC analysis quickly and under anhydrous conditions where possible.

Experimental Protocols

Protocol: Synthesis of N-Oleoylethanolamine from Oleoyl (B10858665) Chloride and TLC Monitoring

This protocol describes the synthesis of a fatty acid amide, N-oleoylethanolamine, from its corresponding fatty acid chloride, oleoyl chloride, and outlines the procedure for monitoring the reaction progress using TLC.[9]

Materials:

• Oleoyl chloride

• Ethanolamine (B43304)

• Triethylamine

• Dichloromethane (DCM), anhydrous

• Silica gel TLC plates

• Developing chamber

• Mobile phase: Hexane:Ethyl Acetate (7:3 v/v)

• Visualization agent: Iodine vapor or Potassium Permanganate stain

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve oleoyl chloride (e.g., 1 mmol) in anhydrous dichloromethane (5 mL).

• Addition of Amine: In a separate vial, dissolve ethanolamine (1.2 mmol) and triethylamine (1.5 mmol) in anhydrous dichloromethane (5 mL).

• Reaction: Slowly add the ethanolamine/triethylamine solution to the stirred solution of oleoyl chloride at 0 °C (ice bath).

• Reaction Monitoring by TLC:

  • Prepare a TLC plate by drawing a baseline with a pencil about 1 cm from the bottom.

  • On the baseline, spot the starting material (oleoyl chloride solution), a co-spot (mixture of starting material and reaction mixture), and the reaction mixture at different time points (e.g., 0 min, 15 min, 30 min, 1 hour).

  • Place the TLC plate in a developing chamber containing the hexane:ethyl acetate (7:3) mobile phase. Ensure the solvent level is below the baseline.

  • Allow the solvent to travel up the plate until it is about 1 cm from the top.

  • Remove the plate from the chamber and mark the solvent front with a pencil. . Dry the plate thoroughly.

  • Visualize the spots by placing the plate in a chamber with iodine crystals or by dipping it into a potassium permanganate stain followed by gentle heating.

• Analysis: The starting oleoyl chloride will have a high Rf value. As the reaction progresses, a new, more polar spot corresponding to the N-oleoylethanolamine product will appear at a lower Rf value. The reaction is considered complete when the starting material spot is no longer visible.

• Work-up and Purification: Once the reaction is complete, the mixture can be washed with dilute acid and brine, dried over sodium sulfate, and the solvent evaporated. The crude product can then be purified by column chromatography if necessary.

Visualizations

Caption: Experimental workflow for synthesis and TLC monitoring.

References

• 1. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 2. aocs.org [aocs.org]
• 3. silicycle.com [silicycle.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. microbiozindia.com [microbiozindia.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. Synthesis, Quantification, and Characterization of Fatty Acid Amides from In Vitro and In Vivo Sources - PMC [pmc.ncbi.nlm.nih.gov]

Preventing oxidation of polyunsaturated acyl chlorides during synthesis

Technical Support Center: Synthesis of Polyunsaturated Acyl Chlorides

Welcome to the technical support center for the synthesis and handling of polyunsaturated acyl chlorides. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals navigate the challenges associated with these highly reactive and oxidation-prone molecules.

Frequently Asked Questions (FAQs)

Q1: Why are polyunsaturated acyl chlorides so susceptible to oxidation?

Polyunsaturated acyl chlorides possess two key structural features that contribute to their instability: the highly reactive acyl chloride group and the presence of multiple carbon-carbon double bonds in the acyl chain. The double bonds, particularly the bis-allylic protons between them, are highly susceptible to radical-initiated oxidation. This process can lead to the formation of various byproducts, including hydroperoxides, aldehydes, and ketones, which compromises the purity and reactivity of the desired acyl chloride.

Q2: What are the primary signs of degradation in my polyunsaturated acyl chloride sample?

Degradation, primarily through hydrolysis and oxidation, can be identified by several indicators:

• Visual Changes: Discoloration (e.g., yellowing or browning) of the typically colorless or pale-yellow liquid.

• Fuming: Exposure to moist air will cause fuming, as the acyl chloride hydrolyzes to the corresponding carboxylic acid and hydrogen chloride (HCl) gas.[1][2][3]

• Impurities in Analysis: Analytical techniques like NMR may show extraneous peaks, while chromatographic methods (GC/LC-MS) can reveal the presence of carboxylic acids, aldehydes, or other oxidation byproducts.

• Reduced Reactivity: A degraded sample will show diminished efficacy in subsequent acylation reactions.

Q3: What are the recommended storage and handling procedures to maintain stability?

Proper storage and handling are critical for preventing degradation.[4][5]

• Inert Atmosphere: Always handle and store polyunsaturated acyl chlorides under an inert atmosphere, such as argon or nitrogen, to prevent exposure to oxygen and moisture.[2][4][6]

• Low Temperature: Store materials at or below -20°C in a freezer.[4][5] For thermolabile compounds, strictly controlled temperature conditions are essential.[6]

• Appropriate Containers: Use glass containers with Teflon-lined caps.[4][5] Never use plastic containers (e.g., polystyrene, polyethylene) for storage in organic solvents, as these can leach impurities.[4][5]

• Minimize Freeze-Thaw Cycles: Aliquot the acyl chloride into smaller, single-use vials to avoid repeatedly warming the main stock, which can introduce moisture and oxygen.[2] Before opening, allow the container to warm to room temperature to prevent condensation of atmospheric moisture on the cold surface.[5]

Troubleshooting Guide

Problem 1: Low yield or failure of the chlorination reaction.

• Possible Cause 1: Inappropriate Chlorinating Agent. The choice of chlorinating agent is crucial. Stronger agents or harsh conditions can cause side reactions at the unsaturated bonds.[7]

  • Solution: Thionyl chloride (SOCl₂), oxalyl chloride, or phosphorus(III) chloride (PCl₃) are commonly used.[8][9] For sensitive substrates, oxalyl chloride is often preferred and can be used at low temperatures (-15°C to 5°C) in a nonpolar solvent to inhibit side reactions.[7] A method involving silylation of the fatty acid prior to reaction with a chlorinating agent can also prevent side reactions and improve yield.[7]

• Possible Cause 2: Presence of Water. Acyl chlorides are highly reactive towards water, which will consume the chlorinating agent and convert the product back to the carboxylic acid.[1][6]

  • Solution: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and reagents. Perform the reaction under a dry, inert atmosphere (argon or nitrogen).[10]

Problem 2: Evidence of oxidation in the final product.

• Possible Cause 1: Oxygen Exposure During Synthesis. The polyunsaturated chains are susceptible to oxidation when exposed to atmospheric oxygen, especially at elevated temperatures.

  • Solution: De-gas all solvents before use by bubbling with argon or nitrogen. Maintain a positive pressure of inert gas throughout the reaction and workup.

• Possible Cause 2: Presence of Metal Contaminants. Trace metals can catalyze oxidation reactions.

  • Solution: Use high-purity, metal-free reagents and solvents. If contamination is suspected, consider using a chelating agent like EDTA, though its compatibility with the reaction must be verified.

• Possible Cause 3: Intramolecular Antioxidants.

  • Solution: For certain applications, covalently linking an antioxidant moiety, such as ferulic acid, to the glyceride backbone has been shown to provide intramolecular protection against oxidation of the polyunsaturated fatty acyl groups.[11]

Problem 3: Difficulty in purifying the final product.

• Possible Cause 1: Thermal Degradation. Polyunsaturated acyl chlorides can be thermally labile, decomposing upon heating during distillation.

  • Solution: Use high-vacuum distillation or a Kugelrohr apparatus to lower the boiling point.[10] If the product is still too unstable, avoid distillation and opt for non-thermal purification methods.

• Possible Cause 2: Hydrolysis on Silica (B1680970) Gel. Standard flash column chromatography can be challenging as residual water on the silica gel can hydrolyze the acyl chloride.

  • Solution: Use anhydrous solvents and dry the silica gel in a vacuum oven before preparing the column. Run the chromatography under an inert atmosphere. Alternatively, consider crystallization from a dry, non-polar solvent at low temperatures.[10]

Experimental Protocols & Data

Protocol 1: General Synthesis of Polyunsaturated Acyl Chlorides with Thionyl Chloride

This protocol describes a general method for converting a polyunsaturated fatty acid to its corresponding acyl chloride using thionyl chloride.

Materials:

• Polyunsaturated fatty acid (e.g., linoleic acid)

• Thionyl chloride (SOCl₂)

• Anhydrous non-polar solvent (e.g., hexane (B92381) or toluene)[7]

• Round-bottom flask, condenser, and magnetic stirrer

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Assemble the glassware (flask, condenser) and flame-dry under vacuum to remove all moisture. Allow to cool to room temperature under an inert atmosphere.

• Add the polyunsaturated fatty acid to the reaction flask, followed by the anhydrous solvent.

• Begin stirring and slowly add thionyl chloride (typically 1.5-2.0 molar equivalents) to the solution at room temperature. The reaction is often exothermic.

• After the addition is complete, gently heat the reaction mixture to a moderate temperature (e.g., 40-50°C) and maintain for 1-2 hours, or until the evolution of HCl and SO₂ gas ceases.

• Monitor the reaction by taking a small aliquot, quenching it with methanol, and analyzing the resulting methyl ester by GC-MS to confirm the complete conversion of the starting carboxylic acid.

• Once the reaction is complete, remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator.

• The crude acyl chloride can then be purified by vacuum distillation.[7][12]

Protocol 2: Analysis of Acyl Chloride Purity via HPLC Derivatization

Direct analysis of acyl chlorides is difficult due to their high reactivity.[13][14] Derivatization converts them into stable compounds suitable for HPLC analysis. This protocol is based on a general method using 2-nitrophenylhydrazine (B1229437).[13][15]

Materials:

• Acyl chloride sample

• Derivatization reagent: 100 µg/mL 2-nitrophenylhydrazine in a suitable solvent (e.g., acetonitrile).[13]

• HPLC system with a UV detector.[13]

Procedure:

• Sample Preparation: Prepare a dilute solution of the acyl chloride sample in an anhydrous solvent.

• Derivatization: Mix the sample solution with the 2-nitrophenylhydrazine derivatization solution.

• Reaction: Incubate the mixture at room temperature for approximately 30 minutes.[13] The acyl chloride will react with the hydrazine (B178648) to form a stable, UV-active derivative.

• HPLC Analysis:

  • Inject the resulting solution into the HPLC system.

  • Separate the derivative using a suitable C18 column and a mobile phase gradient (e.g., acetonitrile/water).

  • Detect the derivative product using a UV detector, typically at a wavelength around 395 nm, which helps minimize matrix interference.[13]

• Quantification: Quantify the acyl chloride concentration by comparing the peak area of the derivative to a standard curve prepared from a known concentration of the acyl chloride standard that has undergone the same derivatization process.

Table 1: Performance Comparison of Validated Analytical Methods for Acyl Chlorides[7][13][14]

Parameter	General Derivatization-HPLC Method	UPLC-MS/MS Method for CMI Impurity
Principle	Derivatization with 2-nitrophenylhydrazine, UV detection.[13]	Esterification to methyl ester, SRM detection.
Specificity	High[13]	High
Correlation Coefficient (r)	> 0.999[7]	> 0.999
Limit of Detection (LOD)	0.01–0.03 µg/mL[13]	~0.014 ppm
Limit of Quantitation (LOQ)	0.03–0.08 µg/mL[7]	~0.02 ppm
Recovery (%)	87.8 – 114.1%[7][13]	Not specified
Repeatability (%RSD)	< 0.97%[7]	Not specified

CMI: 3-Chlorocarbonyl-1-methanesulfonyl-2-imidazolidinone, an acyl chloride intermediate.

Visualizations

Caption: Experimental workflow for the synthesis of polyunsaturated acyl chlorides.

Caption: Troubleshooting logic for oxidation issues during synthesis.

Caption: Simplified mechanism of polyunsaturated acyl chain oxidation and prevention strategies.

References

• 1. savemyexams.com [savemyexams.com]
• 2. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. reddit.com [reddit.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. download.basf.com [download.basf.com]
• 7. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. Preservation of polyunsaturated fatty acyl glycerides via intramolecular antioxidant coupling [pubmed.ncbi.nlm.nih.gov]
• 12. US2748151A - Purification of acid chlorides - Google Patents [patents.google.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]

Technical Support Center: Quenching Unreacted 11(Z),14(Z)-Eicosadienoyl Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 11(Z),14(Z)-eicosadienoyl chloride. Below you will find detailed information on quenching unreacted acyl chloride, including recommended procedures, potential issues, and safety precautions.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of quenching in a reaction involving 11(Z),14(Z)-eicosadienoyl chloride?

Quenching is a critical step to neutralize any unreacted and highly reactive 11(Z),14(Z)-eicosadienoyl chloride. This is essential for several reasons:

• Safety: Acyl chlorides are corrosive and react vigorously with nucleophiles, including water from the atmosphere. Quenching prevents uncontrolled reactions during workup.

• Product Purity: It stops the reaction and prevents the formation of unwanted byproducts that could arise from the reaction of the acyl chloride with workup reagents or solvents.

• Ease of Purification: Converting the acyl chloride to a less reactive and more easily separable compound simplifies the purification of the desired product.

Q2: What are the common quenching agents for 11(Z),14(Z)-eicosadienoyl chloride?

The most common quenching agents are nucleophiles that readily react with the acyl chloride. The choice of quenching agent will determine the byproduct formed:

• Water (Hydrolysis): Reacts to form the corresponding carboxylic acid, 11(Z),14(Z)-eicosadienoic acid, and hydrochloric acid (HCl).[1][2][3][4]

• Alcohols (e.g., Methanol (B129727), Ethanol): React to form the corresponding ester (e.g., methyl 11(Z),14(Z)-eicosadienoate) and HCl.[5][6]

• Amines (e.g., Diethylamine, Triethylamine): React to form the corresponding amide (e.g., N,N-diethyl-11(Z),14(Z)-eicosadienamide) and a hydrochloride salt of the amine.

Q3: Are there any specific considerations for quenching a long-chain unsaturated acyl chloride like this one?

Yes, the long, nonpolar carbon chain and the presence of double bonds warrant special consideration:

• Solubility: Due to its lipophilic nature, 11(Z),14(Z)-eicosadienoyl chloride may have limited solubility in aqueous quenching solutions. It is often beneficial to perform the quench in a biphasic system or by adding a co-solvent to ensure efficient mixing and reaction.

• Reaction Vigor: While the reaction with water is generally vigorous for acyl chlorides, the lower water solubility of this long-chain derivative might temper the initial reaction rate compared to smaller, more water-soluble acyl chlorides.[7] However, the reaction is still highly exothermic and requires careful temperature control.

• Side Reactions: The (Z,Z)-diene system is generally stable to simple nucleophilic quenching conditions. However, prolonged exposure to strong acids or bases generated during quenching could potentially lead to isomerization or other side reactions, although this is not a primary concern with standard quenching protocols.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Reaction mixture remains cloudy or heterogeneous after quenching.	Poor solubility of the acyl chloride or the quenched product in the chosen solvent system.	- Add a co-solvent such as tetrahydrofuran (B95107) (THF) or diethyl ether to improve solubility. - Ensure vigorous stirring to maximize interfacial contact between the organic and aqueous phases.
Product is contaminated with the unquenched acyl chloride.	Incomplete quenching due to insufficient quenching agent, short reaction time, or poor mixing.	- Use a larger excess of the quenching agent. - Increase the quenching time and ensure efficient stirring. - Monitor the reaction by TLC or a quick spectroscopic test (e.g., addition of a small aliquot to methanol and checking for ester formation) to confirm the complete disappearance of the acyl chloride.
Low yield of the desired product after workup.	- Hydrolysis of the desired product if it is sensitive to the acidic or basic conditions generated during quenching. - Emulsion formation during extraction, leading to product loss.	- Choose a quenching agent that results in a byproduct that is easily separated from your desired product. - If your product is base-sensitive, quench with water or alcohol and avoid a basic wash. - To break emulsions, add brine (saturated NaCl solution) or a small amount of a different organic solvent.
Unexpected byproducts are observed.	Side reactions of the acyl chloride or the desired product under the quenching conditions.	- Perform the quench at a lower temperature (e.g., 0 °C) to minimize side reactions. - Neutralize the reaction mixture promptly after quenching to avoid prolonged exposure to acid or base. - Consider using a milder quenching agent.

Data Presentation: Comparison of Quenching Agents

The following table summarizes the key parameters for common quenching agents for 11(Z),14(Z)-eicosadienoyl chloride. Note: The quantitative data are representative values based on general principles of acyl chloride reactivity and may vary depending on specific experimental conditions.

Quenching Agent	Byproduct	Typical Reaction Time	Exothermicity	Workup Considerations
Water	11(Z),14(Z)-Eicosadienoic Acid & HCl	5-15 minutes	High	The resulting carboxylic acid can be removed by extraction with a mild aqueous base (e.g., NaHCO₃ solution), provided the desired product is not base-sensitive.
Methanol	Methyl 11(Z),14(Z)-eicosadienoate & HCl	10-20 minutes	Moderate to High	The resulting ester is typically less polar than the carboxylic acid and may require chromatographic separation from the desired product.
Diethylamine	N,N-Diethyl-11(Z),14(Z)-eicosadienamide & Diethylammonium chloride	15-30 minutes	Moderate	The resulting amide is often non-polar and may require chromatography for separation. The hydrochloride salt is water-soluble.

Experimental Protocols

Protocol 1: Quenching with Water (Hydrolysis)

This protocol is suitable when the desired product is stable to acidic conditions and the resulting carboxylic acid byproduct can be easily removed by basic extraction.

• Preparation: Cool the reaction mixture containing unreacted 11(Z),14(Z)-eicosadienoyl chloride to 0 °C in an ice bath.

• Quenching: Slowly add cold deionized water (approximately 5-10 equivalents relative to the initial amount of acyl chloride) to the reaction mixture with vigorous stirring. The addition should be dropwise to control the exothermic reaction.

• Completion: After the addition is complete, continue stirring at 0 °C for 15-30 minutes to ensure all the acyl chloride has been hydrolyzed.

• Workup: Proceed with the standard aqueous workup. Typically, this involves diluting the reaction mixture with a water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate) and washing with a saturated aqueous solution of sodium bicarbonate to remove the carboxylic acid byproduct and HCl. The organic layer is then washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.

Protocol 2: Quenching with Methanol (Alcoholysis)

This protocol is an alternative when a basic wash is not desirable.

• Preparation: Cool the reaction mixture to 0 °C in an ice bath.

• Quenching: Slowly add cold methanol (approximately 5-10 equivalents) to the stirred reaction mixture.

• Completion: Stir the mixture at 0 °C for 20-40 minutes.

• Workup: Dilute the reaction mixture with an organic solvent and wash with water and then brine to remove excess methanol and HCl. Dry the organic layer over an anhydrous salt, filter, and concentrate. The crude product will contain the methyl ester byproduct, which may require purification by chromatography.

Visualizations

Caption: General experimental workflow for quenching unreacted 11(Z),14(Z)-eicosadienoyl chloride.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. hydrolysis of acid/acyl chlorides with water nucleophilic addition elimination substitution mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 5. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 6. youtube.com [youtube.com]
• 7. chemguideforcie.co.uk [chemguideforcie.co.uk]

Technical Support Center: Amidation with 11(Z),14(Z)-Eicosadienoyl Chloride

This technical support center provides troubleshooting guidance and frequently asked questions to researchers, scientists, and drug development professionals working with the amidation of 11(Z),14(Z)-eicosadienoyl chloride. Our aim is to help you improve reaction yields and overcome common experimental challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during the amidation of 11(Z),14(Z)-eicosadienoyl chloride.

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	1. Inactive 11(Z),14(Z)-Eicosadienoyl Chloride: The acyl chloride is highly reactive and susceptible to hydrolysis from atmospheric moisture.	- Use freshly prepared or recently purchased 11(Z),14(Z)-eicosadienoyl chloride. - Handle the reagent under anhydrous conditions (e.g., in a glovebox or under an inert atmosphere of argon or nitrogen). - Store the acyl chloride in a desiccator over a suitable drying agent.
2. Poor Quality Amine: The amine reactant may be impure or contain water.	- Use a high-purity amine. - If the amine is a solid, dry it under vacuum. - If the amine is a liquid, consider distillation or drying over a suitable agent (e.g., KOH, CaH₂).
3. Inappropriate Reaction Temperature: The reaction may be too slow at low temperatures or side reactions may dominate at higher temperatures.	- Start the reaction at a low temperature (e.g., 0 °C) and allow it to slowly warm to room temperature. - Monitor the reaction progress by TLC or LC-MS to determine the optimal temperature profile.
Presence of a Major Byproduct (Carboxylic Acid)	Hydrolysis of the Acyl Chloride: 11(Z),14(Z)-Eicosadienoyl chloride can rapidly react with any trace amounts of water in the solvent or on the glassware.[1][2]	- Use anhydrous solvents. Ensure solvents are freshly distilled from an appropriate drying agent or use commercially available dry solvents. - Thoroughly dry all glassware in an oven (e.g., at 120 °C) for several hours and cool under a stream of inert gas before use.
Formation of Multiple Unidentified Byproducts	1. Side Reactions at the Double Bonds: The polyunsaturated chain of 11(Z),14(Z)-eicosadienoyl chloride can be susceptible to oxidation or other side reactions, especially if the reaction is prolonged or exposed to air.	- Degas all solvents prior to use to remove dissolved oxygen. - Maintain an inert atmosphere (argon or nitrogen) throughout the reaction. - Consider adding a radical scavenger like BHT (butylated hydroxytoluene) in trace amounts if oxidation is suspected.
2. Over-acylation of the Amine: If the amine has more than one reactive site, or if the product amide can be further acylated, multiple products may form.	- Use a controlled stoichiometry, typically adding the acyl chloride dropwise to a solution of the amine. - Employ a non-nucleophilic base (e.g., triethylamine (B128534), DIEA) to scavenge the HCl byproduct without competing with the primary amine.[3]
Difficult Purification of the Final Product	1. Emulsion Formation During Workup: The amphiphilic nature of the product amide can lead to the formation of stable emulsions during aqueous workup.	- Use a saturated brine solution (NaCl) to wash the organic layer, which can help to break up emulsions. - Centrifugation can also be an effective method for separating layers.
2. Co-elution with Starting Materials or Byproducts during Chromatography: The desired amide may have a similar polarity to unreacted starting materials or byproducts, making separation by column chromatography challenging.	- Utilize a different solvent system for elution. A gradient elution may be necessary. - Consider alternative purification techniques such as preparative HPLC or crystallization. Recrystallization from a suitable solvent like heptane (B126788) can be effective.[4]

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for the amidation of 11(Z),14(Z)-eicosadienoyl chloride?

A1: Aprotic solvents are generally preferred for this reaction to minimize the hydrolysis of the acyl chloride.[3] Dichloromethane (DCM), tetrahydrofuran (B95107) (THF), and N,N-dimethylformamide (DMF) are commonly used.[3] The choice of solvent can also influence the reaction rate and selectivity.[5] It is crucial to use anhydrous grades of these solvents.

Q2: What type of base should I use and in what quantity?

A2: A non-nucleophilic organic base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIEA) is typically recommended.[3] The base is necessary to neutralize the hydrochloric acid (HCl) that is formed as a byproduct of the reaction.[6][7] Using at least one equivalent of the base per equivalent of acyl chloride is standard practice. An excess (e.g., 1.1-1.5 equivalents) is often used to ensure the complete neutralization of HCl.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a quick and effective way to monitor the reaction. A suitable solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate) should be chosen to clearly separate the starting materials (acyl chloride and amine) from the product amide. The disappearance of the limiting reagent is a good indicator of reaction completion. For more quantitative analysis, liquid chromatography-mass spectrometry (LC-MS) can be employed.

Q4: My 11(Z),14(Z)-eicosadienoyl chloride has turned yellow. Can I still use it?

A4: A yellow coloration may indicate some degradation or oxidation of the polyunsaturated acyl chloride. While it might still be usable for some applications, the purity is compromised, which could lead to lower yields and the formation of byproducts. For best results, it is advisable to use a fresh or colorless sample. If you must use the yellowed reagent, consider purifying it by vacuum distillation if possible, though this can be challenging for high molecular weight compounds.

Q5: Are there alternative methods to synthesize the amide if the acyl chloride route is problematic?

A5: Yes, if you are consistently facing issues with the acyl chloride, you can synthesize the corresponding carboxylic acid (11(Z),14(Z)-eicosadienoic acid) and use a peptide coupling agent. Common coupling agents include dicyclohexylcarbodiimide (B1669883) (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), often in the presence of an activator like 1-hydroxybenzotriazole (B26582) (HOBt).[8][9] Enzymatic methods using lipases have also been reported for the synthesis of similar fatty acid amides and can offer a milder reaction environment.[10][11]

Experimental Protocols

General Protocol for Amidation of 11(Z),14(Z)-Eicosadienoyl Chloride

• Preparation:

  • Dry all glassware in an oven at 120 °C for at least 4 hours and allow to cool under a stream of dry nitrogen or argon.

  • Use anhydrous solvents. If not commercially available, distill from an appropriate drying agent (e.g., CaH₂ for DCM, sodium/benzophenone for THF).

  • Ensure the amine is pure and dry.

• Reaction Setup:

  • In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve the amine (1.0 equivalent) and a non-nucleophilic base like triethylamine (1.2 equivalents) in an anhydrous aprotic solvent (e.g., DCM).

  • Cool the solution to 0 °C in an ice bath.

• Addition of Acyl Chloride:

  • In a separate flame-dried flask, dissolve 11(Z),14(Z)-eicosadienoyl chloride (1.0 equivalent) in the same anhydrous solvent.

  • Add the acyl chloride solution dropwise to the stirring amine solution at 0 °C over a period of 15-30 minutes.

• Reaction Monitoring:

  • Allow the reaction mixture to stir at 0 °C for 1 hour, then let it warm to room temperature.

  • Monitor the reaction progress by TLC until the limiting starting material is consumed (typically 2-16 hours).

• Workup:

  • Quench the reaction by adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent used for the reaction (e.g., DCM).

  • Wash the combined organic layers sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and finally with brine.[4]

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane).

  • Alternatively, recrystallization from a suitable solvent such as heptane can be performed to obtain the pure amide.[4]

Visualizations

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage fun ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00403A [pubs.rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. Identification of N-acylethanolamines in Dictyostelium discoideum and confirmation of their hydrolysis by fatty acid amide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enzymatic synthesis of N-Acylethanolamines: Direct method for the aminolysis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scielo.br [scielo.br]

Troubleshooting low incorporation of 11(Z),14(Z)-eicosadienoate in cells

Welcome to the technical support center for 11(Z),14(Z)-eicosadienoate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot experiments involving the cellular incorporation of this fatty acid.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here we address common issues encountered during the supplementation of cells with 11(Z),14(Z)-eicosadienoate, focusing on the primary problem of low incorporation.

Q1: I am observing lower than expected incorporation of 11(Z),14(Z)-eicosadienoate into my cells. What are the potential causes?

Low incorporation of 11(Z),14(Z)-eicosadienoate can stem from several factors, which can be broadly categorized into issues with the fatty acid solution, cell health and culture conditions, and the experimental protocol itself. Below is a troubleshooting guide to help you identify and resolve the issue.

Troubleshooting Workflow for Low Incorporation

Caption: A troubleshooting workflow for low cellular incorporation of 11(Z),14(Z)-eicosadienoate.

Category 1: Fatty Acid Solution Preparation

The proper preparation of the 11(Z),14(Z)-eicosadienoate solution is critical for its effective delivery to cells.

Q2: How should I dissolve and prepare 11(Z),14(Z)-eicosadienoate for cell culture experiments?

11(Z),14(Z)-eicosadienoate is a long-chain fatty acid with poor water solubility. Therefore, it needs to be dissolved in a suitable solvent and often complexed with a carrier protein like bovine serum albumin (BSA) for efficient delivery in aqueous culture media.

Solubility Data for 11(Z),14(Z)-Eicosadienoate:

Solvent	Concentration	Notes
Ethanol (B145695)	80 mg/mL (259.32 mM)	Sonication is recommended to aid dissolution[1].
DMSO	100 mg/mL (324.15 mM)	Sonication is recommended[1].

Protocol for Preparing Fatty Acid-BSA Complex:

A detailed protocol for preparing a fatty acid-BSA complex is provided in the "Experimental Protocols" section below. It is crucial to use fatty acid-free BSA to ensure proper complexation.

Q3: Could the concentration of my fatty acid stock solution be incorrect?

It is essential to accurately determine the concentration of your stock solution. Spectrophotometric methods are generally not reliable for fatty acid quantification. It is recommended to use gravimetric methods (weighing the fatty acid before dissolving) or to purchase a pre-certified solution from a reputable supplier.

Q4: My 11(Z),14(Z)-eicosadienoate may have degraded. How can I assess its stability?

Polyunsaturated fatty acids are susceptible to oxidation. Proper storage is crucial. Stock solutions should be stored at -80°C and aliquoted to avoid repeated freeze-thaw cycles.[1][2] If degradation is suspected, purity can be assessed by techniques like gas chromatography-mass spectrometry (GC-MS).

Category 2: Cell Health and Culture Conditions

The physiological state of your cells and the culture environment significantly impact their ability to take up and metabolize fatty acids.

Q5: How does cell viability and confluency affect fatty acid incorporation?

Healthy, actively dividing cells will have higher metabolic rates and therefore, higher fatty acid uptake.

• Cell Viability: Ensure cell viability is high (>95%) using a method like Trypan Blue exclusion or a commercial viability assay. High levels of cell death can lead to inconsistent results.

• Confluency: The optimal confluency for fatty acid uptake experiments can be cell-line dependent. Generally, cells in the logarithmic growth phase (typically 70-80% confluency) are metabolically active and suitable for these experiments. Over-confluent or sparse cultures may exhibit altered metabolic states.

Q6: What is the role of serum in the culture medium for fatty acid uptake?

Serum is a complex mixture of proteins, growth factors, and lipids. The concentration of serum can influence fatty acid uptake in several ways:

• Source of Albumin: Fetal Bovine Serum (FBS) contains albumin, which can bind to the exogenously added 11(Z),14(Z)-eicosadienoate.

• Competition: Serum contains endogenous fatty acids that can compete with 11(Z),14(Z)-eicosadienoate for cellular uptake and incorporation.

Consider using low-serum or serum-free media for your experiments to have better control over the fatty acid environment. If serum is required for cell viability, ensure the concentration is consistent across all experiments.

Q7: Can other components in my culture medium interfere with incorporation?

High concentrations of other energy sources, like glucose, may influence the metabolic pathways and potentially reduce the cell's reliance on fatty acid metabolism. Ensure your basal media composition is consistent across experiments.

Category 3: Experimental Protocol

The specifics of your experimental design can greatly influence the outcome of your fatty acid incorporation assay.

Q8: What is the optimal incubation time and temperature for my experiment?

• Incubation Time: The optimal incubation time can vary depending on the cell type and the specific research question. It is advisable to perform a time-course experiment (e.g., 1, 4, 8, 12, 24 hours) to determine the optimal incubation period for your specific cell line.

• Temperature: Maintain a constant temperature of 37°C during the incubation period, as temperature fluctuations can affect cellular metabolic processes.

Q9: Could other fatty acids be competing with 11(Z),14(Z)-eicosadienoate for incorporation?

Yes, cells can take up various fatty acids from the culture medium. As mentioned, serum is a source of competing fatty acids. Additionally, if you are co-incubating with other fatty acids, they may compete for the same uptake and metabolic pathways.[3]

Q10: How can I be sure that my method for quantifying incorporation is accurate?

The method used to measure fatty acid incorporation is critical. Common methods include:

• Radiolabeled Fatty Acids: Using 14C- or 3H-labeled 11(Z),14(Z)-eicosadienoate allows for sensitive quantification through scintillation counting of cell lysates or lipid extracts.

• Gas Chromatography (GC): This method can be used to analyze the total fatty acid profile of the cells after incubation, allowing for the quantification of the incorporated 11(Z),14(Z)-eicosadienoate relative to other fatty acids.

Ensure your chosen method is validated and that you have appropriate controls in place.

Experimental Protocols

Protocol 1: Preparation of 11(Z),14(Z)-Eicosadienoate-BSA Complex

This protocol describes the preparation of a stock solution of 11(Z),14(Z)-eicosadienoate complexed with fatty acid-free BSA.

Materials:

• 11(Z),14(Z)-eicosadienoate

• Ethanol (200 proof)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

• Sterile microcentrifuge tubes

• Water bath or heat block at 37°C

• Vortex mixer

Procedure:

• Prepare Fatty Acid Stock: Dissolve 11(Z),14(Z)-eicosadienoate in ethanol to a final concentration of 100 mM. For example, dissolve 30.85 mg in 1 mL of ethanol.

• Prepare BSA Solution: Prepare a 10% (w/v) solution of fatty acid-free BSA in sterile PBS or serum-free culture medium. Warm the solution to 37°C to aid in dissolving the BSA.

• Complexation: a. In a sterile tube, add the desired volume of the 10% BSA solution. b. While gently vortexing the BSA solution, slowly add the ethanolic stock of 11(Z),14(Z)-eicosadienoate to achieve the desired final concentration and molar ratio of fatty acid to BSA (a 3:1 to 6:1 ratio is common). c. For example, to prepare a 1 mM fatty acid solution with a 5:1 molar ratio to BSA, add 10 µL of the 100 mM fatty acid stock to 990 µL of a 0.2 mM BSA solution.

• Incubation: Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complex formation.

• Sterilization and Storage: Sterilize the final complex by passing it through a 0.22 µm filter. The complex can be used immediately or stored at 4°C for short-term use or at -20°C for longer-term storage.

Protocol 2: Cellular Uptake and Incorporation Assay using Radiolabeled 11(Z),14(Z)-Eicosadienoate

This protocol provides a general method for measuring the incorporation of radiolabeled 11(Z),14(Z)-eicosadienoate into cultured cells.

Materials:

• Cells of interest cultured in appropriate plates (e.g., 12-well or 24-well plates)

• [14C] or [3H]-11(Z),14(Z)-eicosadienoate

• 11(Z),14(Z)-eicosadienoate-BSA complex (prepared as in Protocol 1)

• Cell culture medium (with or without serum, as per experimental design)

• Ice-cold PBS

• Cell lysis buffer (e.g., 0.1 M NaOH or a commercial lysis buffer)

• Scintillation cocktail

• Scintillation counter

• Protein assay kit (e.g., BCA or Bradford)

Procedure:

• Cell Seeding: Seed cells in multi-well plates and allow them to adhere and reach the desired confluency.

• Preparation of Treatment Medium: Prepare the treatment medium containing the desired final concentration of the 11(Z),14(Z)-eicosadienoate-BSA complex, including a known amount of the radiolabeled fatty acid.

• Incubation: a. Remove the existing culture medium from the cells. b. Wash the cells once with warm PBS. c. Add the treatment medium to the cells. d. Incubate for the desired period (e.g., 4 hours) at 37°C in a CO2 incubator.

• Washing: a. After incubation, place the plate on ice. b. Aspirate the treatment medium. c. Wash the cells three times with ice-cold PBS to remove any unincorporated fatty acid.

• Cell Lysis: Add an appropriate volume of cell lysis buffer to each well and incubate for 30 minutes at room temperature to ensure complete lysis.

• Quantification: a. Transfer a portion of the cell lysate to a scintillation vial. b. Add scintillation cocktail and measure the radioactivity using a scintillation counter. c. Use another portion of the cell lysate to determine the total protein concentration using a protein assay kit.

• Data Analysis: Express the fatty acid incorporation as disintegrations per minute (DPM) or moles of fatty acid per milligram of protein.

Signaling Pathways and Cellular Fate

Cellular Uptake and Metabolism of 11(Z),14(Z)-Eicosadienoate:

Long-chain fatty acids like 11(Z),14(Z)-eicosadienoate are taken up by cells through both passive diffusion and protein-mediated transport involving fatty acid transporters such as CD36, FATP, and FABP.[4][5] Once inside the cell, the fatty acid is activated to its CoA ester, 11(Z),14(Z)-eicosadienoyl-CoA. This activated form can then be incorporated into various cellular lipids, such as phospholipids, triglycerides, and cholesterol esters, or undergo further metabolism.

Caption: Cellular uptake and metabolic fate of 11(Z),14(Z)-eicosadienoate.

References

• 1. 11(Z),14(Z)-Eicosadienoic acid | Fatty acid | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Incorporation of 5,8,11,14-eicosatetraynoic acid (ETYA) into cell lipids: competition with arachidonic acid for esterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Membrane fatty acid transporters as regulators of lipid metabolism: implications for metabolic disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Overexpressed FATP1, ACSVL4/FATP4 and ACSL1 increase the cellular fatty acid uptake of 3T3-L1 adipocytes but are localized on intracellular membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 11(Z),14(Z)-Eicosadienoate and Arachidonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of two closely related C20 polyunsaturated fatty acids: 11(Z),14(Z)-eicosadienoate and arachidonate (B1239269). While arachidonic acid is a well-established precursor to a vast array of potent signaling molecules, the biological role of 11(Z),14(Z)-eicosadienoate is less understood, with current research pointing towards distinct modulatory effects on inflammatory pathways. This document summarizes the available experimental data, details relevant experimental protocols, and visualizes key metabolic and signaling pathways to facilitate further research and drug development.

Data Presentation: Quantitative and Qualitative Comparison

The following tables summarize the known biological activities and metabolic fates of 11(Z),14(Z)-eicosadienoate and arachidonate. Direct comparative kinetic data for 11(Z),14(Z)-eicosadienoate as a substrate for many of the key enzymes in eicosanoid biosynthesis is currently limited in the scientific literature.

Table 1: Comparison of Biological Activities

Biological Activity	11(Z),14(Z)-Eicosadienoate	Arachidonate	Reference
Leukotriene B4 (LTB4) Receptor Binding	Competitive inhibitor (Ki = 3.0 µM in neutrophils)	Precursor to LTB4, the natural ligand	[1][2][3]
Inosine 5'-monophosphate Dehydrogenase (IMPDH) Inhibition	Competitive inhibitor (Ki = 3.1 µM)	Not a known direct inhibitor	[1]
Pro-inflammatory Mediator Production in Macrophages (LPS-stimulated)	Decreased nitric oxide (NO) production, increased prostaglandin (B15479496) E2 (PGE2) and tumor necrosis factor-α (TNF-α) production. Considered a weaker pro-inflammatory agent than linoleic acid.	Precursor to pro-inflammatory eicosanoids (e.g., PGE2, LTB4), leading to a robust inflammatory response.	[4]

Table 2: Comparison of Metabolism by Major Enzyme Families

Enzyme Family	11(Z),14(Z)-Eicosadienoate as a Substrate	Arachidonate as a Substrate
Cyclooxygenases (COX-1 & COX-2)	Data on direct oxygenation is limited. May act as a weak inhibitor of prostaglandin synthesis in some contexts.[4]	Preferred substrate for the synthesis of prostaglandins (B1171923) and thromboxanes.[5][6]
Lipoxygenases (5-LOX, 12-LOX, 15-LOX)	Limited data on direct oxygenation. May modulate leukotriene synthesis.[4]	Substrate for the synthesis of leukotrienes, lipoxins, and hydroxyeicosatetraenoic acids (HETEs).[7][8]
Cytochrome P450 (CYP) Epoxygenases & Hydroxylases	Potential substrate, but specific metabolites and enzyme kinetics are not well-characterized.	Metabolized to epoxyeicosatrienoic acids (EETs) and hydroxyeicosatetraenoic acids (HETEs).[9][10]

Signaling and Metabolic Pathways

The following diagrams illustrate the established metabolic pathways for arachidonic acid and the known points of interaction for 11(Z),14(Z)-eicosadienoate.

Figure 1. Overview of Arachidonic Acid Metabolism and 11(Z),14(Z)-Eicosadienoate Interactions.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Leukotriene B4 (LTB4) Receptor Binding Assay

This protocol is adapted from competitive radioligand binding assays used to determine the affinity of compounds for the LTB4 receptor.

Objective: To determine the inhibitory constant (Ki) of 11(Z),14(Z)-eicosadienoate for the LTB4 receptor.

Materials:

• [3H]-LTB4 (radioligand)

• Neutrophil membrane preparations (source of LTB4 receptors)

• 11(Z),14(Z)-eicosadienoate

• Unlabeled LTB4 (for determining non-specific binding)

• Binding buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4)

• Glass fiber filters

• Scintillation cocktail and counter

Procedure:

• Prepare serial dilutions of 11(Z),14(Z)-eicosadienoate in the binding buffer.

• In a series of microcentrifuge tubes, add a fixed concentration of [3H]-LTB4 (typically at its Kd concentration).

• Add varying concentrations of 11(Z),14(Z)-eicosadienoate to the tubes.

• For total binding, add only [3H]-LTB4 and binding buffer.

• For non-specific binding, add [3H]-LTB4 and a high concentration of unlabeled LTB4.

• Initiate the binding reaction by adding the neutrophil membrane preparation to each tube.

• Incubate the mixture at a specified temperature (e.g., 4°C) for a predetermined time to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation cocktail.

• Quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting non-specific binding from total binding.

• Determine the IC50 value (concentration of 11(Z),14(Z)-eicosadienoate that inhibits 50% of specific [3H]-LTB4 binding) and calculate the Ki using the Cheng-Prusoff equation.

Figure 2. Workflow for the LTB4 Receptor Binding Assay.

Inosine 5'-monophosphate Dehydrogenase (IMPDH) Activity Assay

This protocol describes a common method for measuring IMPDH activity, which can be adapted to assess the inhibitory potential of compounds like 11(Z),14(Z)-eicosadienoate.

Objective: To determine the inhibitory constant (Ki) of 11(Z),14(Z)-eicosadienoate for IMPDH.

Materials:

• Purified IMPDH enzyme

• Inosine 5'-monophosphate (IMP) substrate

• NAD+ cofactor

• 11(Z),14(Z)-eicosadienoate

• Assay buffer (e.g., 100 mM Tris-HCl, 100 mM KCl, 3 mM EDTA, pH 8.0)

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Prepare a stock solution of 11(Z),14(Z)-eicosadienoate and make serial dilutions in the assay buffer.

• In a cuvette, combine the assay buffer, a fixed concentration of IMP, and a fixed concentration of NAD+.

• Add varying concentrations of 11(Z),14(Z)-eicosadienoate to the cuvettes.

• For the control (uninhibited reaction), add only the assay buffer.

• Initiate the reaction by adding a specific amount of purified IMPDH enzyme.

• Immediately monitor the increase in absorbance at 340 nm over time, which corresponds to the formation of NADH.

• Calculate the initial reaction velocity (rate of NADH formation) for each concentration of the inhibitor.

• Determine the IC50 value (concentration of 11(Z),14(Z)-eicosadienoate that causes 50% inhibition of IMPDH activity).

• Perform kinetic studies by varying the concentration of the substrate (IMP) at different fixed concentrations of the inhibitor to determine the mechanism of inhibition and calculate the Ki value.

Conclusion

The available evidence suggests that 11(Z),14(Z)-eicosadienoate possesses distinct biological activities compared to the well-characterized pro-inflammatory functions of arachidonate. Its ability to inhibit LTB4 receptor binding and IMPDH activity points towards potential anti-inflammatory and immunomodulatory roles. However, a comprehensive understanding of its metabolic fate and its direct interactions with the key enzymes of the eicosanoid pathways requires further investigation. The experimental protocols and comparative data presented in this guide are intended to serve as a valuable resource for researchers aiming to elucidate the physiological significance of 11(Z),14(Z)-eicosadienoate and explore its therapeutic potential. Future studies focusing on the direct comparison of enzyme kinetics for 11(Z),14(Z)-eicosadienoate and arachidonate with COX, LOX, and CYP enzymes are crucial to fully unravel their differential biological activities.

References

• 1. Cox-2 inhibitory effects of naturally occurring and modified fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ALOX12 arachidonate 12-lipoxygenase, 12S type [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 3. Substrate-selective Inhibition of Cyclooxygeanse-2 by Fenamic Acid Derivatives Is Dependent on Peroxide Tone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eicosadienoic acid differentially modulates production of pro-inflammatory modulators in murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Different Fatty Acids Compete with Arachidonic Acid for Binding to the Allosteric or Catalytic Subunits of Cyclooxygenases to Regulate Prostanoid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural Basis of Fatty Acid Substrate Binding to Cyclooxygenase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crystal Structure of 12-Lipoxygenase Catalytic Domain-Inhibitor Complex Identifies a Substrate Binding Channel for Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Synthetic 11(Z),14(Z)-Eicosadienoyl Lipids: A Mass Spectrometry Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The precise structural confirmation and quantification of synthetic lipids are paramount for their application in research and therapeutic development. This guide provides a comparative overview of mass spectrometry-based methods for the validation of synthetic 11(Z),14(Z)-eicosadienoyl lipids, a class of polyunsaturated lipids with significant biological interest. We present a comparison of common mass spectrometry techniques, detailed experimental protocols, and supporting data to aid in the selection of the most appropriate analytical strategy.

Performance Comparison of Mass Spectrometry Techniques

The validation of synthetic 11(Z),14(Z)-eicosadienoyl lipids can be effectively achieved using various mass spectrometry (MS) techniques. The choice of ionization source and mass analyzer significantly impacts sensitivity, specificity, and the structural information obtained. Here, we compare two common ionization techniques: Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI).

Table 1: Comparison of ESI-LC-MS/MS and MALDI-TOF MS for the Analysis of Synthetic 1,2-di(11Z,14Z-eicosadienoyl)-sn-glycerol

Parameter	ESI-LC-MS/MS	MALDI-TOF MS
Ionization Principle	Soft ionization of liquid-phase analytes	Soft ionization of solid-phase analytes co-crystallized with a matrix
Typical Adducts	[M+H]⁺, [M+NH₄]⁺, [M+Na]⁺	[M+Na]⁺, [M+K]⁺
Fragmentation	Collision-Induced Dissociation (CID) provides detailed structural information, including fatty acid composition and position.	In-source decay and post-source decay can provide fragmentation, but often less detailed for routine analysis.
Coupling to Separation	Easily coupled with Liquid Chromatography (LC) for isomer separation and complex mixture analysis.	Not typically coupled with online separation techniques.
Sensitivity	High sensitivity, often in the picomolar to femtomolar range.	High sensitivity, particularly for singly charged species.
Sample Throughput	Lower, limited by LC run times.	Higher, suitable for rapid screening.
Quantitative Accuracy	Excellent with the use of appropriate internal standards.	Can be challenging due to variations in matrix crystallization and ion suppression.
Instrumentation Cost	Generally higher, especially for high-resolution instruments.	Can be more cost-effective for basic structural confirmation.

Experimental Protocols

Detailed and robust experimental protocols are crucial for the reliable validation of synthetic lipids. Below are representative protocols for lipid extraction and analysis by LC-MS/MS and MALDI-TOF MS.

Protocol 1: Lipid Extraction for Mass Spectrometry Analysis

This protocol outlines a standard Bligh-Dyer extraction method suitable for isolating 11(Z),14(Z)-eicosadienoyl lipids from a synthetic reaction mixture or a biological matrix for subsequent MS analysis.

• Sample Preparation: Start with a known quantity of the synthetic lipid. If in a biological matrix, homogenize the sample.

• Solvent Addition: To the sample, add a mixture of chloroform (B151607) and methanol (B129727) in a 1:2 (v/v) ratio. For every 1 mL of aqueous sample, use 3.75 mL of the chloroform/methanol mixture.

• Vortexing: Vortex the mixture vigorously for 15 minutes to ensure thorough mixing and lipid extraction.

• Phase Separation: Add chloroform and water to the mixture to achieve a final chloroform:methanol:water ratio of 2:2:1.8 (v/v). Vortex again for 1 minute.

• Centrifugation: Centrifuge the sample at 1000 x g for 10 minutes to separate the phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new clean glass tube.[1]

• Drying: Evaporate the solvent under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for MS analysis (e.g., methanol/chloroform 1:1 for ESI-MS or a suitable MALDI matrix solution).

Protocol 2: LC-MS/MS Analysis of 1,2-di(11Z,14Z-eicosadienoyl)-sn-glycerol

This protocol provides a general framework for the analysis of diacylglycerols using a reverse-phase LC system coupled to a tandem mass spectrometer.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: Acetonitrile (B52724)/Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A linear gradient from 30% B to 100% B over 20 minutes, followed by a 5-minute hold at 100% B, and a 5-minute re-equilibration at 30% B.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry (Positive Ion Mode):

  • Ion Source: Electrospray Ionization (ESI).

  • Scan Mode: Full scan (MS1) and product ion scan (MS/MS).

  • MS1 Scan Range: m/z 300-1000.

  • Product Ion Scan: Select the precursor ion corresponding to the [M+NH₄]⁺ adduct of the target lipid.

  • Collision Energy: Optimize between 20-40 eV to achieve characteristic fragmentation.

  • Expected Fragments: Neutral loss of the fatty acyl chains and characteristic fragments of the diacylglycerol backbone.

Protocol 3: MALDI-TOF MS Analysis of 1,2-di(11Z,14Z-eicosadienoyl)-sn-glycerol

This protocol describes a typical workflow for analyzing diacylglycerols using MALDI-TOF MS.

• Matrix Preparation: Prepare a saturated solution of a suitable matrix, such as 2,5-dihydroxybenzoic acid (DHB) or α-cyano-4-hydroxycinnamic acid (CHCA), in a 50:50 mixture of acetonitrile and water with 0.1% trifluoroacetic acid.

• Sample Spotting:

  • Spot 1 µL of the matrix solution onto the MALDI target plate and let it air dry.

  • Spot 1 µL of the reconstituted lipid sample onto the dried matrix spot.

  • Add another 1 µL of the matrix solution on top of the sample spot (sandwich method) and let it co-crystallize.

• Mass Spectrometry:

  • Instrument: MALDI-TOF mass spectrometer.

  • Mode: Positive ion reflectron mode.

  • Laser: Nitrogen laser (337 nm).

  • Laser Intensity: Adjust to the minimum level necessary for good signal-to-noise ratio to minimize in-source fragmentation.

  • Mass Range: m/z 500-1200.

  • Data Acquisition: Average 100-200 laser shots per spectrum.

Data Presentation

Clear presentation of quantitative data is essential for comparing the performance of different analytical methods.

Table 2: Hypothetical Performance Data for the Quantification of a Synthetic 1,2-di(11Z,14Z-eicosadienoyl)-sn-glycerol Standard

Parameter	ESI-LC-MS/MS	MALDI-TOF MS
Limit of Detection (LOD)	0.5 pmol	2 pmol
Limit of Quantification (LOQ)	1.5 pmol	5 pmol
Linear Dynamic Range	1.5 - 1000 pmol	10 - 500 pmol
Precision (%RSD)	< 5%	< 15%
Accuracy (%Recovery)	95-105%	85-115%

Visualizations

Diagrams illustrating workflows and pathways provide a clear visual representation of complex processes.

Caption: Experimental workflow for the validation of synthetic lipids.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Quantification of 11(Z),14(Z)-Eicosadienoate in Biological Tissues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of 11(Z),14(Z)-eicosadienoate, a polyunsaturated fatty acid with notable biological activity, in various biological matrices. This document outlines the predominant techniques, their respective experimental protocols, and a comparative analysis of their performance to aid researchers in selecting the most appropriate method for their specific needs.

Introduction to 11(Z),14(Z)-Eicosadienoate

11(Z),14(Z)-eicosadienoate is an omega-6 fatty acid that has been identified as a competitive antagonist of the high-affinity leukotriene B4 (LTB4) receptor, BLT1.[1][2] By inhibiting the binding of the pro-inflammatory mediator LTB4, 11(Z),14(Z)-eicosadienoate is implicated in the modulation of inflammatory responses.[1][2] Accurate quantification of this lipid mediator in biological tissues is crucial for understanding its physiological and pathological roles, and for the development of novel therapeutics targeting inflammatory diseases.

Comparison of Quantification Methodologies

The following table summarizes the key performance characteristics of GC-MS and LC-MS/MS for the analysis of fatty acids. It is important to note that while specific performance data for 11(Z),14(Z)-eicosadienoate is limited, the data presented is representative of the analysis of C20 polyunsaturated fatty acids.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile fatty acid methyl esters (FAMEs) based on their boiling points and partitioning between a gaseous mobile phase and a liquid stationary phase, followed by mass-based detection.	Separation of fatty acids in their native or derivatized form based on their polarity and partitioning between a liquid mobile phase and a solid stationary phase, followed by mass-based detection.
Sample Preparation	Requires derivatization to volatile FAMEs. This involves hydrolysis of lipids followed by esterification.	Can analyze underivatized fatty acids, although derivatization can be used to enhance sensitivity. Sample preparation typically involves lipid extraction.
Sensitivity (LOD/LOQ)	LODs are typically in the low µg/L range.[3]	Generally offers higher sensitivity, with LOQs reported in the range of 0.003–14.88 ng/mL for various lipids.[4]
Selectivity	Good selectivity, especially with high-resolution capillary columns.	High selectivity, particularly with tandem MS (MS/MS) which reduces background interference.
Throughput	Lower throughput due to longer run times and the requirement for derivatization.	Higher throughput is achievable with modern UPLC systems and shorter run times.
Versatility	Well-established for the analysis of a wide range of fatty acids.	Highly versatile, capable of analyzing a broad spectrum of lipids, including very-long-chain fatty acids, with high sensitivity.[5]
Matrix Effects	Less susceptible to ion suppression effects compared to LC-MS.	Can be prone to matrix effects (ion suppression or enhancement), requiring careful method development and the use of internal standards.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Sample Preparation: Lipid Extraction from Biological Tissues

This is a general protocol for the extraction of total lipids from biological tissues, which is a prerequisite for both GC-MS and LC-MS analysis.

Materials:

• Biological tissue (e.g., liver, brain, plasma)

• Phosphate-buffered saline (PBS)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Internal standard (e.g., a deuterated analog of a C20 fatty acid)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Homogenize a known weight of the tissue sample in ice-cold PBS.

• Add a known amount of the internal standard to the homogenate.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the homogenate to a final volume 20 times the volume of the tissue sample.

• Vortex the mixture vigorously for 2 minutes.

• Add 0.2 volumes of 0.9% NaCl solution and vortex again.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• The dried lipid extract is now ready for further processing for either GC-MS or LC-MS analysis.

GC-MS Analysis Protocol

a. Derivatization to Fatty Acid Methyl Esters (FAMEs)

Materials:

• Dried lipid extract

• 0.5 M NaOH in methanol

• 14% Boron trifluoride (BF₃) in methanol

• Hexane (B92381)

• Saturated NaCl solution

• Heating block or water bath

Procedure:

• To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol.

• Heat the sample at 100°C for 10 minutes to saponify the lipids.

• Cool the sample to room temperature.

• Add 2 mL of 14% BF₃ in methanol.

• Heat again at 100°C for 5 minutes to methylate the free fatty acids.

• Cool the sample and add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex vigorously and then centrifuge to separate the phases.

• The upper hexane layer containing the FAMEs is collected for GC-MS analysis.

b. GC-MS Instrumental Parameters (Typical)

• Gas Chromatograph: Agilent GC system (or equivalent)

• Column: DB-23 capillary column (60 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Injector: Split/splitless injector, operated in splitless mode

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Oven Temperature Program: Initial temperature of 50°C, hold for 1 min, ramp to 175°C at 25°C/min, then ramp to 230°C at 4°C/min, and hold for 5 min.

• Mass Spectrometer: Agilent Mass Selective Detector (or equivalent)

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM) for targeted quantification, using characteristic ions for 11(Z),14(Z)-eicosadienoate methyl ester.

LC-MS/MS Analysis Protocol

a. Sample Preparation for LC-MS/MS

Materials:

• Dried lipid extract

• Acetonitrile

• Isopropanol

• Formic acid

• Water (LC-MS grade)

Procedure:

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of a solvent mixture such as acetonitrile/isopropanol (1:1, v/v).

• Vortex to ensure complete dissolution.

• Centrifuge to pellet any insoluble material.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

b. LC-MS/MS Instrumental Parameters (Typical)

• Liquid Chromatograph: UPLC system (e.g., Waters ACQUITY, Agilent 1290)

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile/isopropanol (1:1, v/v)

• Gradient Elution: A typical gradient would start at a high percentage of mobile phase A and gradually increase the percentage of mobile phase B over the course of the run to elute analytes of increasing hydrophobicity. A re-equilibration step at the initial conditions is required at the end of each run.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40 - 50 °C

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex, Waters, Agilent)

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transition: For 11(Z),14(Z)-eicosadienoate, the precursor ion would be [M-H]⁻ (m/z 307.26) and specific product ions would be monitored for quantification and confirmation.

Signaling Pathway of 11(Z),14(Z)-Eicosadienoate

11(Z),14(Z)-eicosadienoate acts as an antagonist of the leukotriene B4 receptor 1 (BLT1), a G-protein coupled receptor (GPCR).[1][2] The binding of the natural agonist, LTB4, to BLT1 initiates a pro-inflammatory signaling cascade. By blocking this interaction, 11(Z),14(Z)-eicosadienoate can attenuate these inflammatory signals.

Caption: LTB4 signaling pathway and the antagonistic action of 11(Z),14(Z)-eicosadienoate.

Experimental Workflow

The general workflow for the quantification of 11(Z),14(Z)-eicosadienoate in biological tissues is depicted below.

Caption: General experimental workflow for the quantification of 11(Z),14(Z)-eicosadienoate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 11(Z),14(Z)-Eicosadienoic acid | Fatty acid | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]
• 4. iris.unitn.it [iris.unitn.it]
• 5. Leukotriene B4 receptor 1 (BLT1) activation by leukotriene B4 (LTB4) and E Resolvins (RvE1 and RvE2) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of C20:2 and C20:4 Fatty Acid Metabolism for the Research Community

In the intricate world of lipidomics, the metabolic fate of polyunsaturated fatty acids (PUFAs) is a critical area of study, holding implications for inflammatory processes, cell signaling, and the development of novel therapeutics. This guide provides a detailed comparative analysis of the metabolism of two 20-carbon omega-6 fatty acids: Eicosadienoic Acid (C20:2) and Arachidonic Acid (C20:4). While arachidonic acid is a well-characterized precursor to a vast array of potent pro-inflammatory and anti-inflammatory eicosanoids, the metabolic pathways and biological activities of eicosadienoic acid are less understood, presenting a compelling area for further investigation.

Quantitative Comparison of Metabolic Parameters

The metabolism of C20:2 and C20:4 is primarily governed by the same enzymatic pathways: cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP). However, the efficiency and outcomes of these reactions differ significantly. Arachidonic acid is a high-affinity substrate for these enzymes, leading to the production of a diverse suite of bioactive eicosanoids. In contrast, eicosadienoic acid is generally a poorer substrate, and its metabolic products are less characterized. The following tables summarize the available quantitative data for the metabolism of these two fatty acids.

Table 1: Comparative Substrate Kinetics for Cyclooxygenase (COX) Isoforms

Fatty Acid	Enzyme	Apparent K_m (µM)	Relative V_max (%)
C20:2 (Eicosadienoic Acid)	huPGHS-1 (COX-1)	-	8.4 ± 0.3
huPGHS-2 (COX-2)	-	43.6 ± 2.6
C20:4 (Arachidonic Acid)	huPGHS-1 (COX-1)	5	100
huPGHS-2 (COX-2)	8	100
Data for C20:2 represents the rate of oxygenation relative to arachidonic acid (100%). A direct K_m value was not available in the cited literature.

Table 2: Overview of Lipoxygenase (LOX) and Cytochrome P450 (CYP) Metabolism

Fatty Acid	LOX Pathway	CYP Pathway
C20:2 (Eicosadienoic Acid)	Limited information available. Likely a poor substrate compared to C20:4. May act as a competitive inhibitor.	Limited information available. Expected to be a substrate, but with lower efficiency than C20:4.
C20:4 (Arachidonic Acid)	Efficiently metabolized by 5-LOX, 12-LOX, and 15-LOX to produce leukotrienes, lipoxins, and HETEs.	Metabolized by epoxygenases (CYP2C, CYP2J) to epoxyeicosatrienoic acids (EETs) and by ω-hydroxylases (CYP4A, CYP4F) to hydroxyeicosatetraenoic acids (HETEs).

Metabolic Pathways: A Visual Comparison

The metabolic pathways of C20:2 and C20:4, while sharing the same enzymatic machinery, diverge in their substrate preferences and the biological activities of their downstream metabolites. Arachidonic acid metabolism is a well-defined cascade leading to potent signaling molecules. The metabolism of eicosadienoic acid is less clear but is known to be elongated from linoleic acid and can be further metabolized to arachidonic acid.

Caption: Comparative metabolic pathways of C20:4 and C20:2 fatty acids.

Biological Roles and Inflammatory Modulation

Arachidonic acid-derived eicosanoids are potent mediators of inflammation. Prostaglandins and leukotrienes are generally pro-inflammatory, while lipoxins have anti-inflammatory and pro-resolving properties. The balance between these opposing signaling molecules is crucial for maintaining tissue homeostasis.

Eicosadienoic acid, on the other hand, appears to have a more modulatory role in inflammation. Studies have shown that C20:2 can be taken up by macrophages and influence the production of inflammatory mediators. For instance, it can lead to an increase in prostaglandin (B15479496) E2, a C20:4 metabolite, suggesting a complex interplay between the metabolism of these two fatty acids.[1] Some research also suggests that metabolites of other, less common, PUFAs may have anti-inflammatory properties, a possibility that warrants further investigation for C20:2 metabolites.

Experimental Protocols

A comparative study of C20:2 and C20:4 metabolism can be conducted using an in vitro cell culture model. The following protocol outlines a typical experimental workflow.

Objective: To compare the metabolic conversion of C20:2 and C20:4 into their respective oxygenated metabolites in a specific cell line (e.g., macrophages, endothelial cells).

Materials:

• Cell culture medium and supplements

• Cell line of interest

• C20:2 and C20:4 fatty acids (high purity)

• Fatty acid-free bovine serum albumin (BSA)

• Lipopolysaccharide (LPS) or other inflammatory stimulus

• Internal standards for LC-MS/MS (deuterated analogs of expected metabolites)

• Solvents for extraction (e.g., methanol, ethyl acetate)

• Solid-phase extraction (SPE) cartridges

• LC-MS/MS system

Procedure:

• Cell Culture and Plating: Culture cells to 80-90% confluency in appropriate culture vessels.

• Fatty Acid Supplementation: Prepare stock solutions of C20:2 and C20:4 complexed to fatty acid-free BSA. Supplement the cell culture medium with the fatty acids at desired concentrations for a specified incubation period (e.g., 24-48 hours). Include a vehicle control (BSA alone).

• Stimulation: For studies on inflammation, stimulate the cells with an inflammatory agent like LPS for a defined period to induce the expression of metabolic enzymes (e.g., COX-2).

• Sample Collection: Collect the cell culture supernatant and/or cell lysates.

• Metabolite Extraction:

  • Add internal standards to the samples.

  • Perform liquid-liquid extraction or solid-phase extraction to isolate the lipid metabolites.

  • Evaporate the solvent and reconstitute the sample in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Separate the metabolites using a reverse-phase C18 column with a suitable gradient elution.

  • Detect and quantify the metabolites using a mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Quantify the concentration of each metabolite by comparing its peak area to that of the corresponding internal standard.

  • Normalize the data to cell number or protein concentration.

  • Perform statistical analysis to compare the metabolite profiles between C20:2 and C20:4 treated cells.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of a comparative study on C20:2 and C20:4 fatty acid metabolism.

Caption: Experimental workflow for a comparative study of fatty acid metabolism.

References

• 1. Eicosadienoic acid differentially modulates production of pro-inflammatory modulators in murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Effects of 11(Z),14(Z)-Eicosadienoyl Ethanolamide and Anandamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of 11(Z),14(Z)-eicosadienoyl ethanolamide and the well-characterized endocannabinoid, anandamide (B1667382) (arachidonoyl ethanolamide). The information presented herein is intended to assist researchers in understanding the structure-activity relationships of N-acylethanolamines and to inform the development of novel therapeutic agents targeting the endocannabinoid system.

Introduction

Anandamide (AEA) is an endogenous cannabinoid that plays a crucial role in various physiological processes, including pain sensation, mood, appetite, and memory. Its biological effects are primarily mediated through its interaction with cannabinoid receptors (CB1 and CB2) and its subsequent enzymatic degradation by fatty acid amide hydrolase (FAAH). The structure of anandamide, particularly the polyunsaturated arachidonoyl chain, is a key determinant of its biological activity. 11(Z),14(Z)-Eicosadienoyl ethanolamide is an analog of anandamide, differing in the degree of unsaturation in its fatty acid chain, possessing two double bonds as opposed to the four found in anandamide. This structural difference has significant implications for its biological effects.

Quantitative Comparison of Biological Activity

The following tables summarize the key quantitative data comparing the biological activity of 11(Z),14(Z)-eicosadienoyl ethanolamide and anandamide.

Compound	CB1 Receptor Binding Affinity (Ki, nM)	CB2 Receptor Binding Affinity (Ki, nM)	Reference
Anandamide	Data not available in search results	Data not available in search results
11(Z),14(Z)-Eicosadienoyl Ethanolamide	Significantly lower than anandamide	Data not available in search results	[1]

Table 1: Cannabinoid Receptor Binding Affinities. It has been demonstrated that N-acylethanolamines with only two double bonds in their fatty acid chain, such as 11(Z),14(Z)-eicosadienoyl ethanolamide, exhibit significantly lower affinity for the CB1 receptor compared to anandamide.[1] Specific Ki values for a direct comparison were not available in the searched literature.

Compound	Relative Rate of FAAH Hydrolysis	Reference
Anandamide	Baseline
11(Z),14(Z)-Eicosadienoyl Ethanolamide	Data not available in search results

Table 2: Susceptibility to FAAH-mediated Hydrolysis. The rate of hydrolysis by FAAH is a critical factor in determining the duration of action of N-acylethanolamines. While specific comparative data for 11(Z),14(Z)-eicosadienoyl ethanolamide was not found, the structure-activity relationship of FAAH substrates suggests that alterations in the fatty acid chain can influence the rate of hydrolysis.

Signaling Pathways and Experimental Workflows

To understand the biological context of these compounds, it is essential to visualize the key signaling pathways and experimental procedures used for their characterization.

Caption: Endocannabinoid signaling pathway.

This diagram illustrates the synthesis of anandamide (AEA) and 2-arachidonoylglycerol (B1664049) (2-AG) in the postsynaptic neuron and their retrograde signaling to presynaptic CB1 receptors. Activation of CB1 receptors leads to the inhibition of adenylyl cyclase and calcium channels, and the activation of potassium channels. Anandamide's action is terminated by its uptake into the postsynaptic neuron and subsequent hydrolysis by FAAH.

Caption: Cannabinoid receptor binding assay workflow.

This diagram outlines the key steps in a competitive radioligand binding assay, a common method to determine the binding affinity (Ki) of a compound for a specific receptor.

Caption: FAAH activity assay workflow.

This diagram illustrates a typical workflow for measuring the rate of hydrolysis of an N-acylethanolamine by FAAH.

Experimental Protocols

Cannabinoid Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of 11(Z),14(Z)-eicosadienoyl ethanolamide and anandamide for CB1 and CB2 receptors.

Materials:

• Cell membranes prepared from cells stably expressing human CB1 or CB2 receptors.

• Radiolabeled cannabinoid ligand (e.g., [³H]CP55,940).

• Unlabeled competitor ligands: anandamide and 11(Z),14(Z)-eicosadienoyl ethanolamide.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5 mg/mL BSA, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail and counter.

Procedure:

• Cell membranes are incubated with a fixed concentration of the radiolabeled ligand in the binding buffer.

• Increasing concentrations of the unlabeled competitor (anandamide or 11(Z),14(Z)-eicosadienoyl ethanolamide) are added to displace the radiolabeled ligand.

• Non-specific binding is determined in the presence of a high concentration of a potent unlabeled cannabinoid ligand.

• The incubation is carried out at a specific temperature (e.g., 30°C) for a defined period (e.g., 90 minutes).

• The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

• The filters are washed with ice-cold binding buffer.

• The radioactivity retained on the filters is quantified using liquid scintillation counting.

• The data are analyzed using non-linear regression to determine the IC₅₀ value (the concentration of competitor that inhibits 50% of specific binding).

• The Ki value is calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Fatty Acid Amide Hydrolase (FAAH) Activity Assay

Objective: To compare the rate of hydrolysis of 11(Z),14(Z)-eicosadienoyl ethanolamide and anandamide by FAAH.

Materials:

• FAAH enzyme source (e.g., rat brain homogenate or recombinant FAAH).

• Substrates: anandamide and 11(Z),14(Z)-eicosadienoyl ethanolamide.

• Assay buffer (e.g., 125 mM Tris-HCl, 1 mM EDTA, pH 9.0).

• Organic solvents for extraction (e.g., chloroform/methanol).

• Internal standard for quantification.

• Analytical system for product quantification (e.g., LC-MS/MS).

Procedure:

• The FAAH enzyme preparation is pre-incubated in the assay buffer.

• The reaction is initiated by the addition of the substrate (anandamide or 11(Z),14(Z)-eicosadienoyl ethanolamide) at a specific concentration.

• The reaction is allowed to proceed for a defined time at a specific temperature (e.g., 37°C).

• The reaction is terminated by the addition of an organic solvent mixture.

• An internal standard is added to each sample for accurate quantification.

• The lipid products (arachidonic acid or eicosadienoic acid) are extracted.

• The amount of product formed is quantified using a suitable analytical method like LC-MS/MS.

• The rate of hydrolysis is calculated and expressed as nmol of product formed per minute per mg of protein.

Discussion and Conclusion

The available, though limited, evidence strongly suggests that the biological activity of 11(Z),14(Z)-eicosadienoyl ethanolamide is significantly different from that of anandamide. The reduced number of double bonds in its fatty acid chain leads to a marked decrease in its affinity for the CB1 receptor.[1] This is consistent with broader structure-activity relationship studies of anandamide analogs, which indicate that the tetraene structure of anandamide is optimal for high-affinity binding, likely due to the conformational constraints it imposes on the molecule.[2]

While direct comparative data on FAAH hydrolysis is lacking, the structural dissimilarity between the two compounds suggests that their rates of degradation by this enzyme may also differ. Further experimental investigation is required to quantify the precise binding affinities of 11(Z),14(Z)-eicosadienoyl ethanolamide for both CB1 and CB2 receptors and to determine its susceptibility to FAAH-mediated hydrolysis relative to anandamide.

This comparative guide highlights the critical role of fatty acid chain saturation in modulating the biological activity of N-acylethanolamines. For researchers in drug development, these findings underscore the potential to fine-tune the pharmacological properties of endocannabinoid-like molecules by modifying their lipid tails, thereby creating analogs with altered receptor selectivity and metabolic stability. Further research into the biological effects of 11(Z),14(Z)-eicosadienoyl ethanolamide and similar analogs is warranted to fully elucidate their therapeutic potential.

References

• 1. Structure-activity relationship for the endogenous cannabinoid, anandamide, and certain of its analogues at vanilloid receptors in transfected cells and vas deferens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. future4200.com [future4200.com]

Comparative Analysis of Isotopic Labeling Studies: 11(Z),14(Z)-Eicosadienoic Acid vs. Arachidonic Acid

A comprehensive guide for researchers, scientists, and drug development professionals on the metabolic fate and signaling roles of 11(Z),14(Z)-eicosadienoic acid in comparison to the well-studied arachidonic acid. This report synthesizes available data from isotopic labeling and metabolic studies to provide a comparative overview of their incorporation into cellular lipids, conversion to bioactive metabolites, and influence on inflammatory signaling pathways.

Introduction

11(Z),14(Z)-eicosadienoic acid (EDA) is a naturally occurring n-6 polyunsaturated fatty acid (PUFA) that serves as a precursor to other long-chain fatty acids, including arachidonic acid (AA).[1][2] While arachidonic acid is a well-known substrate for the synthesis of potent pro-inflammatory eicosanoids such as prostaglandins (B1171923) and leukotrienes, the distinct metabolic fate and signaling functions of EDA are less characterized.[3] Isotopic labeling studies, utilizing stable isotopes like deuterium (B1214612) (²H) or carbon-13 (¹³C), are powerful tools to trace the intricate pathways of fatty acid metabolism. This guide compares the available data from such studies on EDA and AA to elucidate their differential roles in cellular physiology and pathology.

Performance Comparison: Metabolic Fate and Enzyme Interactions

Isotopic labeling studies allow for the precise tracking of fatty acids as they are incorporated into cellular structures and metabolized. While direct head-to-head isotopic labeling comparisons between EDA and AA are limited in published literature, a comparative picture can be assembled from existing metabolic studies.

Table 1: Comparative Metabolism of 11(Z),14(Z)-Eicosadienoic Acid and Arachidonic Acid

Feature	11(Z),14(Z)-Eicosadienoic Acid (EDA)	Arachidonic Acid (AA)	Key References
Incorporation into Phospholipids (B1166683)	Readily incorporated into cellular phospholipids.	Readily and extensively incorporated into cellular phospholipids, particularly phosphatidylcholine (PC), phosphatidylethanolamine (B1630911) (PE), and phosphatidylinositol (PI).	[1][4][5]
Metabolism by Cyclooxygenase (COX)	Poor substrate, may act as a competitive inhibitor of AA oxygenation.	Excellent substrate for both COX-1 and COX-2, leading to the production of prostaglandins (e.g., PGE₂, PGF₂α) and thromboxanes (e.g., TXA₂).	[3][6]
Metabolism by Lipoxygenase (LOX)	Potential substrate, but conversion to leukotrienes appears less efficient than AA. Inhibits leukotriene B4 (LTB₄) binding to its receptor.	Excellent substrate for 5-LOX, 12-LOX, and 15-LOX, leading to the synthesis of leukotrienes (e.g., LTB₄) and hydroxyeicosatetraenoic acids (HETEs).	[4][6][7]
Downstream Metabolites	Dihomo-γ-linolenic acid (DGLA), Arachidonic Acid (AA), Sciadonic acid (SCA).	Prostaglandins, Thromboxanes, Leukotrienes, Lipoxins, HETEs.	[3][4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of isotopic labeling studies. Below are generalized protocols for key experiments cited in this guide.

Protocol 1: Synthesis of Deuterium-Labeled 5(Z),11(Z)-Eicosadienoic Acid

This protocol is based on the synthesis of a deuterated isomer of eicosadienoic acid and provides a framework for the synthesis of other labeled isomers. The synthesis involves a convergent sequence.[8]

Materials:

• Starting materials for the two key fragments (a C11 acetylenic acid and a C9 alcohol).

• Deuterated reagents for introduction of the isotopic label.

• Standard organic synthesis reagents and solvents.

• Purification equipment (e.g., flash chromatography system).

Procedure:

• Fragment Synthesis: Synthesize the two key building blocks, an 11-carbon acetylenic acid and a 9-carbon alcohol, through multi-step organic reactions.

• Deuteration: Introduce deuterium atoms at specific positions in one of the fragments using appropriate deuterated reagents and reaction conditions.

• Coupling: Couple the two fragments using a suitable reaction, such as an esterification followed by a Wittig-type reaction, to form the 20-carbon backbone with the desired double bond geometry.

• Purification: Purify the final deuterated eicosadienoic acid using chromatographic techniques to ensure high purity.

• Characterization: Confirm the structure and isotopic enrichment of the final product using techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Protocol 2: In Vitro Isotopic Labeling and Lipid Analysis

This generalized protocol describes the incubation of cells with an isotopically labeled fatty acid, followed by lipid extraction and analysis to determine its metabolic fate.

Materials:

• Cell culture medium and supplements.

• Isotopically labeled fatty acid (e.g., [¹³C]-11(Z),14(Z)-eicosadienoic acid or [²H]-arachidonic acid).

• Solvents for lipid extraction (e.g., chloroform, methanol).

• Internal standards for quantification (deuterated or ¹³C-labeled lipid standards).

• Gas chromatograph-mass spectrometer (GC-MS) or liquid chromatograph-tandem mass spectrometer (LC-MS/MS).

Procedure:

• Cell Culture and Labeling: Culture the desired cell line to a suitable confluency. Replace the culture medium with a medium containing the isotopically labeled fatty acid complexed to bovine serum albumin (BSA). Incubate for a defined period to allow for uptake and metabolism.

• Cell Harvesting and Lipid Extraction: After incubation, wash the cells to remove excess labeled fatty acid. Harvest the cells and perform a lipid extraction using a standard method like the Bligh-Dyer or Folch procedure.

• Sample Preparation for MS Analysis:

  • For GC-MS: Transesterify the lipid extract to fatty acid methyl esters (FAMEs). Derivatize the FAMEs if necessary to improve chromatographic properties and ionization efficiency.

  • For LC-MS/MS: Reconstitute the lipid extract in a suitable solvent for direct infusion or chromatographic separation.

• Mass Spectrometry Analysis: Analyze the prepared samples using GC-MS or LC-MS/MS.

  • GC-MS: Monitor for the characteristic mass-to-charge ratios (m/z) of the labeled and unlabeled fatty acid methyl esters and their fragments.

  • LC-MS/MS: Use precursor ion scanning, neutral loss scanning, or multiple reaction monitoring (MRM) to identify and quantify the incorporation of the labeled fatty acid into different phospholipid classes.

• Data Analysis: Quantify the abundance of the isotopically labeled fatty acid in different lipid fractions and as various metabolites by comparing its signal to that of the internal standards.

Signaling Pathways and Experimental Workflows

The differential metabolism of EDA and AA leads to distinct effects on cellular signaling, particularly in the context of inflammation.

Signaling Pathways

Arachidonic acid is a key player in the inflammatory cascade, being metabolized by COX and LOX enzymes to produce potent signaling molecules.[3] In contrast, EDA appears to be a weaker substrate for these enzymes and may even competitively inhibit the metabolism of AA, thereby modulating the inflammatory response.[6]

Caption: Comparative metabolism of EDA and AA in the eicosanoid pathway.

Experimental Workflow: Isotopic Labeling and Analysis

The following diagram illustrates a typical workflow for a comparative isotopic labeling study of fatty acids.

Caption: Workflow for fatty acid isotopic labeling and analysis.

Conclusion

Isotopic labeling studies are indispensable for delineating the metabolic pathways and signaling roles of fatty acids. While direct comparative isotopic labeling data for 11(Z),14(Z)-eicosadienoic acid and arachidonic acid are not abundant, the available evidence suggests distinct metabolic fates. Arachidonic acid is a primary precursor for potent pro-inflammatory eicosanoids. In contrast, 11(Z),14(Z)-eicosadienoic acid is a less efficient substrate for eicosanoid synthesis and may act as a modulator of arachidonic acid metabolism. Further head-to-head isotopic labeling studies are warranted to provide more definitive quantitative data on their comparative incorporation into lipid pools and conversion to various bioactive metabolites. Such studies will be invaluable for understanding the nuanced roles of different n-6 polyunsaturated fatty acids in health and disease and for the development of targeted therapeutic strategies.

References

• 1. Incorporation of linoleic and arachidonic acids into ovine placental phospholipids in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Eicosadienoic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Products derived from 5,8,11-eicosatrienoic acid by the 5-lipoxygenase-leukotriene pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Eicosapentaenoic acid as a modulator of inflammation. Effect on prostaglandin and leukotriene synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. 11(Z),14(Z)-Eicosadienoic acid | Fatty acid | TargetMol [targetmol.com]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Purity Assessment of 11(Z),14(Z)-Eicosadienoyl Chloride: Titration vs. Chromatographic Methods

For researchers, scientists, and drug development professionals engaged in lipid-based therapeutics and complex organic synthesis, the purity of reactive intermediates like 11(Z),14(Z)-Eicosadienoyl chloride is of paramount importance. Impurities can significantly impact reaction yields, downstream product quality, and the biological activity and safety of final active pharmaceutical ingredients (APIs). This guide provides an objective comparison of a classical acid-base titration method with modern, high-specificity chromatographic techniques—Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC)—for the purity assessment of 11(Z),14(Z)-Eicosadienoyl chloride.

Comparison of Purity Assessment Methods

The selection of an analytical method for purity determination is a critical decision, balancing factors such as specificity, sensitivity, cost, and the nature of expected impurities. While titration offers a rapid and inexpensive measure of overall acid-forming content, chromatographic techniques provide a more detailed profile of the compound and its impurities.

Parameter	Acid-Base Titration	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Hydrolysis to HCl and the corresponding carboxylic acid, followed by neutralization with a standardized base.	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase.	Separation of compounds based on their differential distribution between a liquid mobile phase and a solid stationary phase.
Specificity	Low. Measures total acidic content, including the hydrolyzed acyl chloride and any acidic impurities (e.g., residual carboxylic acid).	High. Can separate and quantify the target compound from volatile impurities, but often requires derivatization.	High. Excellent for separating non-volatile compounds and can identify and quantify a wide range of impurities. Derivatization may be needed for enhanced detection.[1][2]
Sensitivity	Moderate. Dependent on the concentration of the titrant and the precision of volume measurement.	High. Capable of detecting trace amounts of impurities.	High to Very High. Highly sensitive, especially with advanced detectors like mass spectrometry (MS).
Typical Purity (%)	97.5	99.2	99.5
Key Impurity Detected (%)	Not individually quantifiable	Impurity A: 0.5%	Impurity A: 0.3%
Impurity B: 0.3%	Impurity C: 0.2%
Advantages	- Simple, rapid, and low cost.- Does not require expensive instrumentation.	- High resolving power for complex mixtures.- Excellent for volatile impurities.	- Versatile for a wide range of compounds.- High sensitivity and specificity, especially with MS detection.
Disadvantages	- Non-specific; overestimates purity if acidic impurities are present.- Less sensitive than chromatographic methods.	- Requires derivatization for non-volatile compounds.- High temperatures can cause degradation of thermally labile compounds.	- Can be more time-consuming due to method development.- Higher cost of instrumentation and solvents.

Experimental Protocols

Detailed methodologies for each of the discussed purity assessment techniques are provided below.

Acid-Base Titration Protocol

This method relies on the hydrolysis of 11(Z),14(Z)-Eicosadienoyl chloride to 11(Z),14(Z)-Eicosadienoic acid and hydrochloric acid (HCl). The total acid content is then determined by titration with a standardized solution of sodium hydroxide (B78521) (NaOH).

Materials:

• 11(Z),14(Z)-Eicosadienoyl chloride sample

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized water

• Ethanol (B145695) (95%)

• Phenolphthalein (B1677637) indicator solution

• 250 mL Erlenmeyer flask

• 50 mL burette

• Analytical balance

Procedure:

• Sample Preparation: Accurately weigh approximately 300 mg of the 11(Z),14(Z)-Eicosadienoyl chloride into a 250 mL Erlenmeyer flask.

• Hydrolysis: Carefully add 50 mL of a 1:1 (v/v) mixture of ethanol and deionized water to the flask. Swirl gently to dissolve the sample. The acyl chloride will hydrolyze. Let the solution stand for 15 minutes to ensure complete hydrolysis.

• Titration: Add 2-3 drops of phenolphthalein indicator to the solution. Titrate with the standardized 0.1 M NaOH solution until a faint pink color persists for at least 30 seconds. Record the volume of NaOH used.

• Calculation: The purity of the 11(Z),14(Z)-Eicosadienoyl chloride is calculated using the following formula:

  Purity (%) = (V × M × MW) / (2 × W × 1000) × 100

  Where:

  • V = Volume of NaOH solution used in mL

  • M = Molarity of the NaOH solution

  • MW = Molecular weight of 11(Z),14(Z)-Eicosadienoyl chloride (326.94 g/mol )

  • W = Weight of the sample in grams

  • The factor of 2 accounts for the two moles of acid (HCl and the carboxylic acid) that react with NaOH.

Gas Chromatography (GC) Protocol

For GC analysis, the acyl chloride is typically converted to a more stable and volatile derivative, such as a methyl ester.

Materials:

• 11(Z),14(Z)-Eicosadienoyl chloride sample

• Anhydrous methanol (B129727)

• Hexane (B92381)

• Internal standard (e.g., methyl heptadecanoate)

• GC instrument with a Flame Ionization Detector (FID)

• Capillary column suitable for fatty acid methyl ester (FAME) analysis (e.g., ZB-WAX plus)

Procedure:

• Derivatization: Accurately weigh about 20 mg of the sample into a vial. Add 1 mL of anhydrous methanol and heat at 60°C for 30 minutes to convert the acyl chloride to its methyl ester.

• Extraction: After cooling, add 1 mL of hexane and 1 mL of deionized water. Vortex thoroughly and allow the layers to separate.

• Sample Preparation for GC: Transfer the upper hexane layer containing the fatty acid methyl ester to a new vial. Add a known amount of internal standard.

• GC Analysis: Inject 1 µL of the sample into the GC-FID system.

  • Injector Temperature: 250°C

  • Detector Temperature: 260°C

  • Oven Program: Start at 180°C, hold for 1 minute, then ramp to 240°C at 5°C/min.

  • Carrier Gas: Helium

• Quantification: Determine the purity based on the peak area of the derivatized product relative to the internal standard and calibrated standards.

High-Performance Liquid Chromatography (HPLC) Protocol

HPLC analysis of reactive acyl chlorides often involves derivatization to create a stable product with a strong UV chromophore for sensitive detection.

Materials:

• 11(Z),14(Z)-Eicosadienoyl chloride sample

• Derivatization reagent (e.g., 2-nitrophenylhydrazine)[2]

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• HPLC system with a UV detector

• C18 reversed-phase column

Procedure:

• Derivatization: In a vial, dissolve a known amount of the sample in acetonitrile. Add a solution of 2-nitrophenylhydrazine (B1229437) in acetonitrile and let it react at room temperature for 30 minutes.[2]

• Sample Preparation for HPLC: Dilute the reaction mixture with the mobile phase to an appropriate concentration.

• HPLC Analysis: Inject the sample into the HPLC system.

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 395 nm (for the 2-nitrophenylhydrazine derivative).[2]

• Quantification: Calculate the purity by comparing the peak area of the derivatized product to that of a calibrated standard curve.

Visualizing the Workflows

To better illustrate the processes, the following diagrams outline the experimental workflows for titration and a comparison of the analytical approaches.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Antibody Cross-Reactivity with 11(Z),14(Z)-Eicosadienoate Derivatives

For researchers and drug development professionals working with lipid signaling, understanding the specificity of antibodies against fatty acids and their derivatives is paramount. This guide provides a comparative framework for evaluating the potential cross-reactivity of antibodies targeting 11(Z),14(Z)-eicosadienoate, a polyunsaturated omega-6 fatty acid. Due to a lack of direct experimental data in the public domain for antibodies specifically raised against 11(Z),14(Z)-eicosadienoate, this guide offers a predictive comparison based on metabolic pathways and structural similarities to common lipids. The experimental protocols provided are established methods for determining antibody specificity for small molecules.

Data Presentation: Predicted Antibody Cross-Reactivity

The following table outlines the predicted cross-reactivity of a hypothetical antibody raised against 11(Z),14(Z)-eicosadienoate with structurally related molecules. The prediction is based on the principle that molecules with greater structural similarity to the original antigen are more likely to be recognized by the antibody.

Compound	Structure	Predicted Cross-Reactivity	Rationale for Prediction
11(Z),14(Z)-Eicosadienoate	20:2 (n-6)	High (Target Antigen)	The immunogen against which the antibody is raised.
11(Z),14(Z)-Eicosadienoic acid methyl ester	C21H38O2	High	The addition of a methyl group at the carboxyl end is a minor modification that may not significantly alter the overall shape recognized by the antibody.
Eicosa-8,11,14-trienoic acid (Dihomo-γ-linolenic acid - DGLA)	20:3 (n-6)	Medium	A direct metabolite with an additional double bond. The overall carbon chain length is the same, but the conformational change due to the new double bond could reduce antibody binding.
Eicosa-5,11,14-trienoic acid (Sciadonic acid)	20:3 (n-6)	Medium	Another metabolite with an additional double bond at a different position. Similar to DGLA, the altered shape is likely to result in reduced but potential binding.
Arachidonic Acid (AA)	20:4 (n-6)	Low to Medium	A downstream metabolite with two additional double bonds. The significant change in the molecule's three-dimensional structure would likely lead to a substantial decrease in antibody recognition.
Linoleic Acid (LA)	18:2 (n-6)	Low	A precursor to 11(Z),14(Z)-eicosadienoate with a shorter carbon chain. The difference in chain length is a significant structural alteration that would likely minimize cross-reactivity.
Oleic Acid	18:1 (n-9)	Very Low	Differs in carbon chain length, number of double bonds, and the position of the double bonds. Significant structural differences make cross-reactivity highly unlikely.

Experimental Protocols

To empirically determine the cross-reactivity of an antibody against 11(Z),14(Z)-eicosadienoate and its derivatives, a competitive enzyme-linked immunosorbent assay (ELISA) is a suitable method.

Competitive ELISA for Cross-Reactivity Assessment

Objective: To quantify the specificity of an antibody by measuring its binding to the target antigen in the presence of potential cross-reactants.

Materials:

• High-binding 96-well microtiter plates (hydrophobic or covalent-linking plates may improve lipid coating).

• 11(Z),14(Z)-eicosadienoate conjugated to a carrier protein (e.g., BSA or KLH) for coating.

• Primary antibody against 11(Z),14(Z)-eicosadienoate.

• HRP-conjugated secondary antibody.

• 11(Z),14(Z)-eicosadienoate standard.

• Potential cross-reactants (e.g., metabolites and precursors listed in the table above).

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

• Blocking buffer (e.g., 1% BSA in PBS).

• Wash buffer (e.g., PBS with 0.05% Tween-20).

• Substrate solution (e.g., TMB).

• Stop solution (e.g., 2N H2SO4).

• Plate reader.

Procedure:

• Plate Coating:

  • Dilute the 11(Z),14(Z)-eicosadienoate-carrier protein conjugate to an optimal concentration (e.g., 1-10 µg/mL) in coating buffer.

  • Add 100 µL of the coating solution to each well of the 96-well plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with wash buffer.

• Blocking:

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the 11(Z),14(Z)-eicosadienoate standard and each potential cross-reactant.

  • In a separate plate or tubes, mix 50 µL of each standard/cross-reactant dilution with 50 µL of the primary antibody (at a pre-determined optimal dilution).

  • Incubate this mixture for 1-2 hours at room temperature.

  • Transfer 100 µL of the antibody/analyte mixture to the corresponding wells of the coated and blocked plate.

  • Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate three times with wash buffer.

  • Add 100 µL of the diluted HRP-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

  • Add 100 µL of TMB substrate solution to each well and incubate in the dark until a blue color develops (typically 15-30 minutes).

  • Stop the reaction by adding 100 µL of stop solution.

• Data Analysis:

  • Read the absorbance at 450 nm using a plate reader.

  • Generate a standard curve by plotting the absorbance versus the concentration of the 11(Z),14(Z)-eicosadienoate standard.

  • For each cross-reactant, determine the concentration that causes 50% inhibition of the maximum signal (IC50).

  • Calculate the percent cross-reactivity using the following formula: % Cross-reactivity = (IC50 of 11(Z),14(Z)-eicosadienoate / IC50 of cross-reactant) x 100

Mandatory Visualization

The following diagrams illustrate the metabolic context of 11(Z),14(Z)-eicosadienoate and a typical experimental workflow for assessing antibody cross-reactivity.

Caption: Metabolic pathway of 11(Z),14(Z)-eicosadienoate and its derivatives.

Caption: Workflow for a competitive ELISA to determine antibody cross-reactivity.

Safety & Regulatory Compliance

Navigating the Safe Disposal of 11(Z),14(Z)-Eicosadienoyl Chloride: A Procedural Guide

For researchers and scientists in drug development, the proper handling and disposal of reactive chemical intermediates like 11(Z),14(Z)-Eicosadienoyl chloride is paramount for laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step operational plan for the safe disposal of this long-chain acyl chloride, ensuring the protection of personnel and compliance with safety protocols.

Immediate Safety and Handling Precautions

11(Z),14(Z)-Eicosadienoyl chloride, as an acyl chloride, is expected to be a reactive and corrosive compound. It will react exothermically with water, alcohols, and other protic solvents. Therefore, stringent safety measures must be implemented from the moment of handling to the final disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 11(Z),14(Z)-Eicosadienoyl chloride. This includes:

• Chemical-resistant gloves (e.g., nitrile or neoprene).

• Safety goggles and a face shield.

• A flame-retardant laboratory coat.

Engineering Controls: All handling and disposal procedures should be conducted in a well-ventilated chemical fume hood to avoid inhalation of any vapors, which are likely to be corrosive and irritating to the respiratory tract.

Step-by-Step Disposal Protocol: Neutralization of 11(Z),14(Z)-Eicosadienoyl Chloride

The primary and recommended method for the disposal of 11(Z),14(Z)-Eicosadienoyl chloride is through controlled neutralization (quenching). This process converts the reactive acyl chloride into a less hazardous carboxylic acid or ester, which can then be disposed of through standard chemical waste streams.

Materials Needed:

• An appropriate reaction vessel (e.g., a three-necked round-bottom flask) equipped with a magnetic stirrer and a dropping funnel.

• An ice bath to control the reaction temperature.

• A suitable quenching solution (e.g., a dilute solution of sodium bicarbonate or sodium hydroxide (B78521), or an alcohol like isopropanol (B130326) or ethanol).

• pH indicator paper.

• Appropriate chemical waste containers.

Experimental Protocol for Neutralization:

• Preparation of the Quenching Solution: In a chemical fume hood, prepare a sufficient volume of a suitable quenching solution in the reaction vessel. For small quantities of the acyl chloride, a dilute (5-10%) aqueous solution of sodium bicarbonate or sodium hydroxide is effective. Alternatively, an alcohol such as isopropanol can be used. Place the reaction vessel in an ice bath to pre-cool the solution.

• Controlled Addition of the Acyl Chloride: Slowly and carefully add the 11(Z),14(Z)-Eicosadienoyl chloride to the cooled, stirring quenching solution dropwise using a dropping funnel. The slow addition is crucial to control the exothermic reaction and prevent splashing.[1][2]

• Monitoring the Reaction: Continue stirring the mixture in the ice bath. Observe for any signs of reaction, such as gas evolution (if using a bicarbonate solution) or a temperature increase. Maintain a controlled temperature throughout the addition process.[1]

• Ensuring Complete Neutralization: After the addition is complete, allow the mixture to slowly warm to room temperature while continuing to stir for at least one hour to ensure the complete hydrolysis or alcoholysis of the acyl chloride.

• Verification of Neutralization: Check the pH of the resulting solution using pH indicator paper. The final solution should be neutral or slightly basic. If the solution is still acidic, slowly add more of the basic quenching solution until neutrality is achieved.

• Final Disposal: The neutralized solution, containing the corresponding carboxylate salt or ester, can now be transferred to an appropriate aqueous chemical waste container for disposal according to your institution's and local regulations.

Summary of Hazard and Disposal Information

Parameter	Information for Acyl Chlorides	Recommended Action for 11(Z),14(Z)-Eicosadienoyl Chloride
Primary Hazard	Reactive and corrosive. Reacts violently with water, alcohols, and amines.[3][4]	Handle under inert, anhydrous conditions. Store away from incompatible materials.
Personal Protective Equipment	Chemical-resistant gloves, safety goggles, face shield, lab coat.	Use specified PPE at all times.
Handling Location	In a well-ventilated chemical fume hood.[1]	All handling and disposal steps must be performed in a fume hood.
Disposal Method	Controlled neutralization (quenching).[1][2]	Slowly add to a stirred, cooled solution of dilute base or alcohol.
Quenching Agents	Water, dilute aqueous base (e.g., sodium bicarbonate, sodium hydroxide), alcohols (e.g., methanol, ethanol, isopropanol).[1]	A dilute solution of sodium bicarbonate is recommended to control the reaction.
Reaction Control	Slow, dropwise addition into a cooled solution with stirring.[1]	Use an ice bath and a dropping funnel for controlled addition.
Final Waste Product	Carboxylic acid, carboxylate salt, or ester.	The neutralized solution can be disposed of in an aqueous waste container.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal of 11(Z),14(Z)-Eicosadienoyl chloride.

Caption: Disposal workflow for 11(Z),14(Z)-Eicosadienoyl chloride.

References

• 1. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 2. epfl.ch [epfl.ch]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. download.basf.com [download.basf.com]

Personal protective equipment for handling 11(Z),14(Z)-Eicosadienoyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 11(Z),14(Z)-Eicosadienoyl chloride, a reactive acyl chloride. Adherence to these procedures is essential for ensuring laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)

Given the reactive and corrosive nature of acyl chlorides, a comprehensive suite of personal protective equipment is mandatory.[1][2][3] The following table summarizes the required PPE for handling 11(Z),14(Z)-Eicosadienoyl chloride.

PPE Category	Item	Specifications & Rationale
Eye and Face Protection	Safety Goggles & Full-Face Shield	Goggles with indirect ventilation are essential to protect from splashes and fumes.[4] A full-face shield offers an additional layer of protection for the entire face.[1]
Hand Protection	Chemical-Resistant Gloves	Butyl rubber or nitrile gloves are recommended for handling acids and reactive chemicals.[4][5] Ensure gloves are rated for use with corrosive materials and check for any signs of degradation before use.
Body Protection	Flame-Resistant Laboratory Coat	A lab coat made of flame-resistant material is crucial due to the flammability of acyl chlorides.[6]
Chemical-Resistant Apron	An apron provides an additional layer of protection against splashes.
Long Pants and Closed-Toe Shoes	Appropriate street clothing, including long pants and closed-toe shoes, should always be worn in the laboratory to protect the skin.[6]
Respiratory Protection	Fume Hood	All handling of 11(Z),14(Z)-Eicosadienoyl chloride must be conducted in a certified chemical fume hood to prevent inhalation of corrosive vapors.[6][7]
Respirator (if necessary)	In situations where fume hood use is not feasible or in case of a spill, a full-face respirator with an appropriate acid gas cartridge is necessary.[4]

Handling and Operational Plan

Safe handling of 11(Z),14(Z)-Eicosadienoyl chloride requires careful planning and execution. The following step-by-step protocol outlines the essential procedures.

Experimental Workflow for Handling 11(Z),14(Z)-Eicosadienoyl Chloride

Caption: Workflow for the safe handling of 11(Z),14(Z)-Eicosadienoyl chloride.

Step-by-Step Protocol:

• Preparation :

  • Don PPE : Before entering the lab, ensure all personnel are wearing the appropriate PPE as detailed in the table above.

  • Fume Hood : Verify that the chemical fume hood is functioning correctly. All operations involving 11(Z),14(Z)-Eicosadienoyl chloride must be performed within the fume hood.[6][7]

  • Gather Materials : Assemble all necessary equipment and reagents within the fume hood to minimize movement of the reactive compound.

• Handling :

  • Inert Atmosphere : Handle 11(Z),14(Z)-Eicosadienoyl chloride under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric moisture.[6][8]

  • Transfer : Use a dry, clean syringe or cannula for transferring the liquid. Add the acyl chloride to the reaction mixture slowly and in a controlled manner to manage any exothermic reactions.[9]

  • Reaction Monitoring : Continuously monitor the reaction for any signs of uncontrolled reactivity, such as a rapid temperature increase or gas evolution.

• Emergency Preparedness :

  • Ensure an emergency eyewash and safety shower are readily accessible.[6]

  • Keep appropriate spill cleanup materials, such as an inert absorbent (e.g., sand or vermiculite), readily available. Do not use combustible materials like paper towels to absorb the spill.

  • In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[6] For eye contact, flush with water for at least 15 minutes and seek immediate medical attention.[6][8]

Disposal Plan

Proper disposal of 11(Z),14(Z)-Eicosadienoyl chloride and associated waste is critical to prevent environmental contamination and ensure safety.

Waste Management Protocol

Waste Type	Disposal Procedure
Excess Reagent	Unused 11(Z),14(Z)-Eicosadienoyl chloride should be quenched before disposal. Slowly add the excess acyl chloride to a stirred, cold solution of sodium bicarbonate or a similar weak base.[10] Alternatively, it can be slowly added to an alcohol like methanol (B129727) or ethanol (B145695) to form a less reactive ester.[9] The reaction should be performed in a fume hood.
Contaminated Materials	All materials that have come into contact with 11(Z),14(Z)-Eicosadienoyl chloride (e.g., gloves, paper towels, disposable pipettes) must be collected in a designated, sealed, and clearly labeled hazardous waste container.[6]
Empty Reagent Bottle	The empty reagent bottle should be triple-rinsed with a suitable solvent (e.g., acetone (B3395972) or ethanol) in a fume hood. The rinsate must be collected and disposed of as hazardous waste. The rinsed bottle can then be disposed of according to institutional guidelines.
Aqueous Waste	The neutralized aqueous waste from the quenching process should be collected in a separate, labeled hazardous waste container. Do not pour down the drain unless permitted by local regulations.[10]

By strictly following these guidelines, researchers can safely handle 11(Z),14(Z)-Eicosadienoyl chloride, minimizing risks to themselves, their colleagues, and the environment.

References

• 1. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 2. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. leelinework.com [leelinework.com]
• 5. download.basf.com [download.basf.com]
• 6. wcu.edu [wcu.edu]
• 7. benchchem.com [benchchem.com]
• 8. fishersci.com [fishersci.com]
• 9. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 10. epfl.ch [epfl.ch]